3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde

• CAS: 101125-34-2

Core Science & Biosynthesis

Elucidation of the Chemical Structure of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, a key intermediate in the synthesis of various pharmacologically active molecules. This document details the synthetic pathway, experimental protocols, and in-depth analysis of spectroscopic data to confirm the molecular structure of this compound.

Chemical Identity and Properties

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a heterocyclic aromatic compound with the chemical formula C₁₈H₁₆FNO.[1] It is recognized as an impurity of Fluvastatin, a synthetic anticholesterol drug.[2][3]

Property	Value
CAS Number	101125-34-2[1][2][3]
Molecular Formula	C₁₈H₁₆FNO[1]
Molecular Weight	281.32 g/mol [1]
IUPAC Name	3-(4-fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde
Synonyms	2-FORMYL-3-(4-FLUOROPHENYL)-1-N-ISOPROPYL INDOLE; 1H-Indole-2-carboxaldehyde, 3-(4-fluorophenyl)-1-(1-methylethyl)-
Melting Point	92-96°C[4]

Synthesis Pathway

The synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde involves a multi-step process, beginning with the formation of the core indole structure followed by formylation. A key precursor for this synthesis is 3-(4-fluorophenyl)-1-isopropyl-1H-indole .[5][6][7] The general synthetic approach is outlined below.

Caption: General synthetic pathway for 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Experimental Protocols

Synthesis of 3-(4-fluorophenyl)-1-isopropyl-1H-indole

The synthesis of the key intermediate, 3-(4-fluorophenyl)-1-isopropyl-1H-indole, is adapted from the reported synthesis of a related acrylaldehyde derivative.[5][6][7]

Step 1: Synthesis of 4-Fluoro phenacyl chloride In a reaction vessel, fluorobenzene is subjected to a Friedel-Crafts acylation with chloroacetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃) to yield 4-fluoro phenacyl chloride.[5][7]

Step 2: Synthesis of 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone The resulting 4-fluoro phenacyl chloride is then condensed with N-isopropylaniline in a suitable solvent like dimethylformamide (DMF).[5][6][7] The reaction mixture is heated to facilitate the nucleophilic substitution, yielding 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone.

Step 3: Cyclization to form 3-(4-fluorophenyl)-1-isopropyl-1H-indole The intermediate from the previous step undergoes an intramolecular cyclization reaction. This is typically achieved by heating in the presence of a cyclizing agent like zinc chloride (ZnCl₂) to afford 3-(4-fluorophenyl)-1-isopropyl-1H-indole.[5][6][7]

Formylation of 3-(4-fluorophenyl)-1-isopropyl-1H-indole

The introduction of the carbaldehyde group at the C-2 position of the indole ring is achieved via a Vilsmeier-Haack reaction.

Caption: Experimental workflow for the Vilsmeier-Haack formylation.

Structure Elucidation by Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the indole and the fluorophenyl rings, the isopropyl group, and the aldehyde proton.

• Aldehyde Proton: A singlet or a narrowly split multiplet in the downfield region, typically around δ 9.5-10.5 ppm.

• Aromatic Protons: A series of multiplets in the aromatic region (δ 7.0-8.0 ppm) corresponding to the protons on the indole and the 4-fluorophenyl rings.

• Isopropyl Group: A septet for the methine proton (CH) and a doublet for the two methyl groups (CH₃)₂ in the upfield region.

¹³C NMR Spectroscopy: The carbon NMR spectrum will provide evidence for all the carbon atoms in the molecule.

• Carbonyl Carbon: A signal in the highly deshielded region of the spectrum, typically around δ 180-195 ppm, corresponding to the aldehyde carbonyl carbon.

• Aromatic and Heterocyclic Carbons: A series of signals in the aromatic region (δ 110-165 ppm). The carbon attached to the fluorine atom will show a characteristic coupling (¹JC-F).

• Isopropyl Carbons: Signals for the methine and methyl carbons of the isopropyl group in the aliphatic region of the spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum will exhibit characteristic absorption bands corresponding to the functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)
C=O (Aldehyde)	1670 - 1700 (strong)
C-H (Aldehyde)	2720 and 2820 (two weak bands)
C=C (Aromatic)	1450 - 1600
C-N (Aromatic)	1300 - 1360
C-F	1000 - 1400

Note: The spectral data for the related compound (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde shows a carbonyl stretching frequency at 1666.38 cm⁻¹.[5] The presence of conjugation in the acrylaldehyde derivative shifts this band to a lower wavenumber.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The high-resolution mass spectrum (HRMS) will provide the exact mass, which can be used to determine the elemental composition. The expected molecular ion peak [M]⁺ or [M+H]⁺ would correspond to the molecular weight of 281.32 g/mol .

Conclusion

The structural elucidation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is achieved through a logical synthetic pathway and confirmed by a combination of modern spectroscopic techniques. The synthesis involves the construction of the substituted indole core followed by a regioselective formylation at the C-2 position, most likely via a Vilsmeier-Haack reaction. The analysis of the expected NMR, FT-IR, and mass spectrometry data provides unambiguous evidence for the proposed chemical structure. This technical guide serves as a valuable resource for researchers and scientists involved in the synthesis and characterization of indole-based compounds for potential applications in drug discovery and development.

References

• 1. chemscene.com [chemscene.com]
• 2. 3-(4-Fluorophenyl)-1-isopropylindole-2-carbaldehyde [artis-isotopes.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. anaxlab.com [anaxlab.com]
• 5. Synthesis, Characterization, Crystal Studies of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) Acrylaldehyde [scirp.org]
• 6. rsc.org [rsc.org]
• 7. scirp.org [scirp.org]

A Comprehensive Technical Guide to 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, a key synthetic intermediate in the manufacturing of Fluvastatin, a widely used HMG-CoA reductase inhibitor. This document details the compound's chemical and physical properties, provides a comprehensive experimental protocol for its synthesis via the Vilsmeier-Haack reaction, and contextualizes its significance within the synthesis of Fluvastatin. Furthermore, it elucidates the biological pathway of HMG-CoA reductase inhibition, the therapeutic target of Fluvastatin.

Compound Identification and Properties

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a substituted indole derivative. Its primary significance lies in its role as a precursor in the pharmaceutical industry.

Property	Value	Source
CAS Number	101125-34-2	[1][2][3]
Molecular Formula	C18H16FNO	[1][2]
Molecular Weight	281.32 g/mol	[2][4]
IUPAC Name	3-(4-fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde	[1]
Synonyms	2-FORMYL-3-(4-FLUOROPHENYL)-1-N-ISOPROPYL INDOLE, Fluvastatin EP Impurity G	[1]
Melting Point	Not reported in available literature
Computed XLogP3-AA	4.2	[5]

Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

The synthesis of the title compound is achieved through the formylation of 3-(4-fluorophenyl)-1-isopropyl-1H-indole at the C2 position of the indole ring. The most common and effective method for this transformation is the Vilsmeier-Haack reaction.[6]

Synthetic Workflow

The overall synthetic approach involves the preparation of the indole precursor followed by the crucial formylation step.

References

• 1. pschemicals.com [pschemicals.com]
• 2. 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde|101125-34-2--AN PharmaTech Co Ltd [anpharma.net]
• 3. 3-(4-FLUOROPHENYL)-1-(1-METHYLETHYL)-1H-INDOLE-2-CARBALDEHYDE [drugfuture.com]
• 4. 3-(4-FLUORO-PHENYL)-1-ISOPROPYL-1H-INDOLE-2-CARBALDEHYDE | CAS: 101125-34-2 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 5. 3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indole-2-carbaldehyde | C18H16FNO | CID 11312061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ossila.com [ossila.com]

Technical Guide: 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

Audience: Researchers, scientists, and drug development professionals.

Core Topic: This document provides a detailed technical overview of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, a key intermediate in the synthesis of Fluvastatin. It includes essential chemical data, a detailed synthesis protocol, and relevant biochemical pathway diagrams.

Core Compound Data

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a crucial building block in synthetic organic chemistry, most notably recognized for its role as a precursor in the manufacturing of Fluvastatin, a competitive inhibitor of HMG-CoA reductase.[1][2] Its chemical properties are summarized below.

Property	Value	Source(s)
Molecular Weight	281.32 g/mol	[3]
Molecular Formula	C₁₈H₁₆FNO	[3][4]
CAS Number	101125-34-2	[3][4]
IUPAC Name	3-(4-fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde	[4]
Synonyms	2-FORMYL-3-(4-FLUOROPHENYL)-1-N-ISOPROPYL INDOLE, Fluvastatin EP Impurity G, Fluvastatin short-chain aldehyde	[4][5]

Experimental Protocols: Synthesis

The following section details a multi-step synthesis protocol adapted from the established synthesis of a closely related Fluvastatin intermediate, (E)-3-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde.[1][6] The synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a logical precursor in this pathway.

Step 1: Synthesis of 3-(4-fluorophenyl)-1-isopropyl-1H-indole

• Friedel-Crafts Acylation: Fluorobenzene is reacted with chloroacetyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to produce 4-fluoro phenacyl chloride.[1][6]

• Condensation: The resulting 4-fluoro phenacyl chloride is condensed with N-isopropylaniline in a solvent like dimethylformamide (DMF). This reaction yields 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino) ethanone.[1][6]

• Cyclization: The ethanone derivative is then cyclized using a catalyst such as zinc chloride (ZnCl₂) to form the indole ring structure, yielding 3-(4-fluorophenyl)-1-isopropyl-1H-indole.[1][6]

Step 2: Formylation to Yield 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

• Vilsmeier-Haack Reaction: The synthesized 3-(4-fluorophenyl)-1-isopropyl-1H-indole is subjected to a formylation reaction, typically a Vilsmeier-Haack reaction. This involves treating the indole with a formylating agent, such as a mixture of phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), which introduces a carbaldehyde group at the 2-position of the indole ring.

• Work-up and Purification: Following the reaction, an aqueous work-up is performed to hydrolyze the intermediate and neutralize the mixture. The crude product, 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, is then purified using standard techniques such as column chromatography or recrystallization to yield the final product.

Caption: Synthetic workflow for 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Biological Context: Fluvastatin Signaling Pathway

As an intermediate in the synthesis of Fluvastatin, the biological relevance of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is intrinsically linked to the mechanism of action of Fluvastatin. Fluvastatin is a statin drug that lowers cholesterol levels in the body.[7]

The primary mechanism of action for all statins, including Fluvastatin, is the competitive inhibition of HMG-CoA reductase.[1][7] This enzyme catalyzes the conversion of HMG-CoA to mevalonate, which is the rate-limiting step in the cholesterol biosynthesis pathway, also known as the mevalonate pathway.[4][8] By inhibiting this crucial step, Fluvastatin reduces the endogenous production of cholesterol in the liver. This leads to an upregulation of LDL receptors on the surface of liver cells, which increases the clearance of LDL-cholesterol ("bad cholesterol") from the bloodstream.[7]

Caption: Fluvastatin inhibits the HMG-CoA reductase pathway, blocking cholesterol synthesis.

References

• 1. Fluvastatin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 2. Fluvastatin - Proteopedia, life in 3D [proteopedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Mevalonate pathway - Wikipedia [en.wikipedia.org]
• 5. The 3-hydroxy-3-methylglutaryl coenzyme-A (HMG-CoA) reductases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluvastatin - Wikipedia [en.wikipedia.org]
• 7. What is the mechanism of Fluvastatin Sodium? [synapse.patsnap.com]
• 8. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nlm.nih.gov]

physical and chemical properties of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a synthetic organic compound of significant interest in pharmaceutical sciences. It is recognized as a key intermediate in the synthesis of various indole derivatives and is notably identified as "Fluvastatin EP Impurity G" or "Fluvastatin Short-Chain Aldehyde," an impurity in the manufacturing of Fluvastatin, a widely used HMG-CoA reductase inhibitor for treating hypercholesterolemia.[1][2][3][4][5][6][7] The presence and control of such impurities are critical aspects of drug development and manufacturing, necessitating a thorough understanding of their physical, chemical, and biological properties. This guide provides an in-depth overview of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, including its properties, synthesis, and biological context.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is essential for its synthesis, purification, and analysis. While experimentally determined data for this specific compound is limited in publicly available literature, a combination of data for its precursor, a closely related derivative, and computed values provides valuable insights.

Identification and General Properties

Property	Value	Source
IUPAC Name	3-(4-fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde	[3]
Synonyms	Fluvastatin EP Impurity G, Fluvastatin Short-Chain Aldehyde	[1][2][3][4][5][6][7]
CAS Number	101125-34-2	[3][4][6]
Molecular Formula	C₁₈H₁₆FNO	[3][6]
Molecular Weight	281.32 g/mol	[6]

Tabulated Physical and Chemical Data

The following tables summarize the available quantitative data for the target compound, its precursor, and a related derivative.

Table 1: Physical Properties of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde and Related Compounds

Compound	Property	Value	Notes
3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde	Melting Point	Data not available	-
Boiling Point	Data not available	-
Solubility	Data not available	-
3-(4-Fluorophenyl)-1-isopropyl-1H-indole (Precursor)	Melting Point	95 - 98 °C	Experimental
(E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde (Derivative)	Melting Point	136 - 138 °C	Experimental[8]

Table 2: Computed Physicochemical Properties of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

Property	Value	Source
XLogP3	4.2	PubChem[6]
Hydrogen Bond Donor Count	0	PubChem[6]
Hydrogen Bond Acceptor Count	2	PubChem[6]
Rotatable Bond Count	3	PubChem[6]
Exact Mass	281.12159229	PubChem[6]
Monoisotopic Mass	281.12159229	PubChem[6]
Topological Polar Surface Area	21.7 Ų	PubChem[6]
Heavy Atom Count	21	PubChem[6]

Table 3: Spectral Data for (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde (A closely related derivative)

Spectral Data	Value	Source
FT-IR (KBr, cm⁻¹)	1666.38 (C=O stretching), 1610.45 (C=C stretching)	[8]
¹H NMR (400 MHz, CDCl₃, δ ppm)	9.61 (d, J=7.6 Hz, 1H, CHO), 7.95 (d, J=16 Hz, 1H, vinylic H), 1.66 (s, 3H, CH₃), 1.64 (s, 3H, CH₃)	[8]
¹³C NMR (100 MHz, CDCl₃, δ ppm)	194.02 (CHO), 162.62 (C-F), 47.39 (CH of isopropyl), 21.37 (CH₃)	[9]

Synthesis and Experimental Protocols

The synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde can be conceptually divided into two main stages: the synthesis of the indole core precursor and the subsequent formylation.

Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole (Precursor)

A plausible synthetic route to the precursor involves a multi-step process starting from the Friedel-Crafts acylation of fluorobenzene.[8]

Experimental Protocol:

• Step 1: Synthesis of 4-Fluorophenacyl chloride. To a solution of fluorobenzene and chloroacetyl chloride in a suitable solvent (e.g., dichloromethane), aluminum chloride (AlCl₃) is added portion-wise at low temperature (0-5 °C). The reaction mixture is stirred until completion, then quenched with ice-water and extracted. The organic layer is washed, dried, and concentrated to yield 4-fluorophenacyl chloride.

• Step 2: Synthesis of 1-(4-Fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone. 4-Fluorophenacyl chloride is condensed with N-isopropylaniline in the presence of a non-nucleophilic base (e.g., potassium carbonate) in a polar aprotic solvent like dimethylformamide (DMF). The reaction is heated to drive it to completion. After cooling, the mixture is worked up by partitioning between water and an organic solvent.

• Step 3: Cyclization to 3-(4-Fluorophenyl)-1-isopropyl-1H-indole. The intermediate from Step 2 is cyclized using a Lewis acid catalyst, such as zinc chloride (ZnCl₂), typically at elevated temperatures. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched, and the product is extracted, purified by column chromatography to afford 3-(4-fluorophenyl)-1-isopropyl-1H-indole.

Formylation via Vilsmeier-Haack Reaction

The introduction of the carbaldehyde group at the 2-position of the indole ring is achieved through a Vilsmeier-Haack reaction. This reaction utilizes a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF).

Representative Experimental Protocol:

• Preparation of the Vilsmeier Reagent: In a flask cooled in an ice bath, phosphorus oxychloride is added dropwise to an excess of dimethylformamide with stirring. The mixture is stirred at low temperature to form the Vilsmeier reagent (chloroiminium salt).

• Formylation Reaction: A solution of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole in DMF is added dropwise to the prepared Vilsmeier reagent at low temperature. The reaction mixture is then allowed to warm to room temperature or gently heated to ensure complete reaction.

• Work-up and Purification: The reaction mixture is poured onto crushed ice and neutralized with an aqueous base (e.g., sodium hydroxide solution) to hydrolyze the iminium intermediate. The resulting precipitate is collected by filtration, washed with water, and dried. The crude product is then purified by recrystallization or column chromatography to yield 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Diagram of Synthesis Workflow

Caption: Synthetic pathway for 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Biological Context and Significance

Fluvastatin is a competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in the mevalonate pathway, which is responsible for cholesterol biosynthesis.[][11] By inhibiting this enzyme, Fluvastatin reduces the production of cholesterol in the liver.

The presence of impurities in a pharmaceutical product can have several implications:

• Reduced Potency: If the impurity is present in significant amounts, it can lower the concentration of the active pharmaceutical ingredient (API), potentially reducing the drug's efficacy.

• Altered Pharmacokinetics: The impurity may interfere with the absorption, distribution, metabolism, or excretion of the API.

• Direct Toxicity: The impurity itself may have undesirable biological effects or toxicity. Regulatory agencies have strict guidelines on the qualification and control of impurities in drug substances.[7]

Given that 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a structurally related precursor to a key intermediate in Fluvastatin synthesis, it is unlikely to possess the same HMG-CoA reductase inhibitory activity. However, its potential for other off-target effects or toxicity necessitates its careful control and monitoring during the manufacturing process.

Signaling Pathway of the Parent Drug: Fluvastatin

Caption: The HMG-CoA reductase pathway and the inhibitory action of Fluvastatin.

Conclusion

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a compound of high importance for pharmaceutical quality control and synthetic chemistry. While a complete experimental dataset for its physical and biological properties is not yet available in the public domain, this guide has compiled the existing information and provided a scientifically grounded framework for its synthesis and biological relevance. Further research into the experimental determination of its physical properties and a thorough toxicological evaluation would be valuable for the pharmaceutical industry. The provided synthetic protocols offer a solid foundation for researchers working on the synthesis of this and related indole derivatives.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Fluvastatin EP Impurity G | 101125-34-2 | SynZeal [synzeal.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. veeprho.com [veeprho.com]
• 6. 3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indole-2-carbaldehyde | C18H16FNO | CID 11312061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. Synthesis, Characterization, Crystal Studies of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) Acrylaldehyde [scirp.org]
• 9. veeprho.com [veeprho.com]
• 11. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, a key chemical intermediate and a known impurity in the synthesis of Fluvastatin. This document consolidates available information on its nomenclature, chemical properties, and a detailed synthesis protocol. While this compound is structurally related to a pharmacologically active class of molecules, this guide also highlights the current lack of publicly available data on its specific biological activity and its effects on signaling pathways.

Nomenclature and Identification

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a complex organic molecule with several synonyms and identifiers used across chemical databases and regulatory documents. A clear understanding of this nomenclature is crucial for accurate literature searches and regulatory submissions.

Table 1: Synonyms and Alternative Names

Type	Name/Identifier
IUPAC Name	3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde
CAS Number	101125-34-2[1][2][3][4][5]
Synonyms	2-FORMYL-3-(4-FLUOROPHENYL)-1-N-ISOPROPYL INDOLE[4]
1H-Indole-2-carboxaldehyde, 3-(4-fluorophenyl)-1-(1-methylethyl)-[4][5]
3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indole-2-carbaldehyde[5]
Fluvastatin EP Impurity G[1][2][3]
Fluvastatin Short-Chain Aldehyde[1][2]
Fluvastatin BP Impurity G[1]
Chemical Formula	C18H16FNO[4]
Molecular Weight	281.33 g/mol

Physicochemical Properties

The physicochemical properties of a compound are critical for its handling, formulation, and analytical characterization. Below is a summary of the available data for 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Table 2: Physicochemical Data

Property	Value
Molecular Formula	C18H16FNO
Molecular Weight	281.33 g/mol
Appearance	Pale yellow colored crystals[6]
Melting Point	136°C - 138°C[6]
Solubility	Soluble in chloroform[6]

Synthesis Protocol

The synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a multi-step process. The following protocol is based on established synthetic routes for structurally similar indole derivatives.[6]

Materials and Reagents

• Fluorobenzene

• Chloroacetyl chloride

• Aluminum chloride (AlCl3)

• N-isopropylaniline

• Dimethylformamide (DMF)

• Zinc chloride (ZnCl2)

• Phosphorus oxychloride (POCl3)

• Acetonitrile

• Appropriate solvents for extraction and purification

Experimental Procedure

The synthesis can be logically divided into four main stages as depicted in the workflow diagram below.

Caption: Synthetic pathway for 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Step 1: Synthesis of 4-Fluorophenacyl chloride In a suitable reaction vessel, fluorobenzene is reacted with chloroacetyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl3), via a Friedel-Crafts acylation to yield 4-fluorophenacyl chloride.[6]

Step 2: Synthesis of 1-(4-Fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone The resulting 4-fluorophenacyl chloride is then condensed with N-isopropylaniline in a solvent like dimethylformamide (DMF).[6] This reaction forms the intermediate 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone.

Step 3: Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole The intermediate from the previous step undergoes cyclization to form the indole ring. This is typically achieved using a dehydrating agent and catalyst like zinc chloride (ZnCl2).[6]

Step 4: Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde The final step is the formylation of the indole ring at the C2 position. This is accomplished through a Vilsmeier-Haack reaction, where 3-(4-fluorophenyl)-1-isopropyl-1H-indole is treated with a formylating agent such as phosphorus oxychloride (POCl3) in a solvent like acetonitrile.[6]

Purification and Characterization

The final product is purified using standard techniques such as recrystallization from a suitable solvent like chloroform to obtain pale yellow crystals.[6] Characterization and confirmation of the structure are performed using analytical methods such as:

• Melting Point Analysis: To determine the purity of the compound.

• Infrared (IR) Spectroscopy: To identify the functional groups present.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To elucidate the detailed molecular structure.[6]

• Mass Spectrometry (MS): To confirm the molecular weight.

Relationship to Fluvastatin

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is recognized as "Fluvastatin EP Impurity G" and "Fluvastatin Short-Chain Aldehyde".[1][2] Fluvastatin is a synthetic HMG-CoA reductase inhibitor, a class of drugs used to lower cholesterol levels in the body.[7] Impurities in active pharmaceutical ingredients (APIs) are critical to monitor and control as they can potentially affect the efficacy and safety of the final drug product. The presence of this aldehyde impurity is likely a result of it being a synthetic precursor or a degradation product of Fluvastatin.

Caption: Relationship between the subject compound and Fluvastatin.

Biological Activity and Signaling Pathways

A comprehensive search of scientific literature and databases did not yield any specific quantitative data on the biological activity of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde. While its parent compound, Fluvastatin, is a well-characterized HMG-CoA reductase inhibitor, the pharmacological or toxicological profile of this specific impurity has not been publicly documented.[7]

Indole derivatives, as a class, are known to exhibit a wide range of biological activities.[6] However, without specific experimental data, any potential biological effects of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde remain speculative.

Consequently, there is no information available regarding the signaling pathways that may be modulated by this compound. Further research, including in vitro and in vivo studies, would be necessary to determine its biological effects and mechanism of action.

Conclusion

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a well-defined chemical entity with established nomenclature and a reproducible synthetic pathway. Its primary significance in the pharmaceutical industry is its role as a known impurity of the drug Fluvastatin. While the chemistry of this compound is understood, its biological profile is largely unexplored. This guide serves as a foundational document for researchers and professionals, providing the essential chemical information while also underscoring the need for future studies to elucidate its pharmacological and toxicological properties.

References

• 1. veeprho.com [veeprho.com]
• 2. Fluvastatin EP Impurity G | 101125-34-2 | SynZeal [synzeal.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. pschemicals.com [pschemicals.com]
• 5. 3-(4-FLUOROPHENYL)-1-(1-METHYLETHYL)-1H-INDOLE-2-CARBALDEHYDE [drugfuture.com]
• 6. Synthesis, Characterization, Crystal Studies of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) Acrylaldehyde [scirp.org]
• 7. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Role of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde in Fluvastatin Synthesis: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals December 25, 2025

Abstract

Fluvastatin, a fully synthetic cholesterol-lowering agent, is a member of the statin class of drugs that competitively inhibit HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis. Its efficacy is intrinsically linked to its unique indole-based core structure. The synthesis of this complex molecule relies on a strategic pathway where the intermediate, 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde , serves as a critical molecular scaffold. This technical guide provides an in-depth examination of the synthesis of this key aldehyde intermediate and its subsequent elaboration into the Fluvastatin drug substance. Detailed experimental protocols, quantitative data, and process workflows are presented to offer a comprehensive resource for researchers and professionals in pharmaceutical development.

Introduction to Fluvastatin

Fluvastatin is a synthetic HMG-CoA reductase inhibitor prescribed for the treatment of hypercholesterolemia.[1] By inhibiting this key enzyme in the liver's mevalonate pathway, Fluvastatin effectively reduces the endogenous production of cholesterol.[2] Unlike early statins derived from fungal metabolites, Fluvastatin's entirely synthetic origin allows for precise structural modifications. Its core structure consists of a substituted indole ring linked to a heptenoic acid side chain, which mimics the structure of the natural HMG-CoA substrate. The construction of this molecule is a multi-step process, pivotal to which is the formation of an indole-2-carbaldehyde intermediate that acts as the foundational building block for the crucial side chain.

The Central Role of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

The compound 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde (CAS 101125-34-2) is the cornerstone of the Fluvastatin synthesis. This molecule contains the fully assembled and correctly substituted indole nucleus of Fluvastatin. The aldehyde functional group at the 2-position of the indole ring is the primary site of reactivity for the subsequent chemical transformations that build the pharmacologically active dihydroxyheptenoic acid side chain. Its strategic importance lies in its ability to be converted into an α,β-unsaturated acrylaldehyde, which then undergoes a key aldol condensation to construct the carbon backbone of the side chain.

Synthesis of the Core Heterocycle and Key Intermediate

The synthesis of Fluvastatin begins with the construction of the indole core, followed by its formylation to yield the target carbaldehyde.

Step 1: Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole

The journey to the core indole structure is a two-part process. It begins with the condensation of a phenacyl halide with N-isopropylaniline, followed by an acid-catalyzed intramolecular cyclization.

• Condensation: The process starts with the reaction between 2-chloro-4'-fluoroacetophenone and N-isopropylaniline in a solvent such as dimethylformamide (DMF). This reaction forms the intermediate ketone, 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone.

• Cyclization: The intermediate ketone is then treated with a Lewis acid, typically zinc chloride (ZnCl₂), in boiling ethanol. This induces an intramolecular electrophilic substitution (a Bischler-type indole synthesis), resulting in the formation of the stable indole ring system, 3-(4-Fluorophenyl)-1-isopropyl-1H-indole .

Step 2: Formylation of the Indole Core

With the indole nucleus in place, the next critical step is the introduction of an aldehyde group at the 2-position. This is achieved via the Vilsmeier-Haack reaction , a standard and efficient method for the formylation of electron-rich heterocycles.[3][4]

The Vilsmeier reagent, a chloromethyliminium salt, is generated in situ from phosphorus oxychloride (POCl₃) and DMF.[2] This powerful electrophile attacks the electron-rich indole, primarily at the 2-position in this substituted system, due to the directing effects of the existing substituents. A subsequent aqueous workup hydrolyzes the resulting iminium intermediate to yield 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde .

Elaboration of the Side Chain from the Carbaldehyde Intermediate

The aldehyde serves as the handle for building the crucial side chain through a series of well-orchestrated reactions.

Step 3: Formation of the α,β-Unsaturated Acrylaldehyde

The carbaldehyde is extended by two carbons to form an acrylaldehyde derivative. While this can be achieved through various olefination reactions, a common industrial route involves a direct condensation of the parent indole, 3-(4-fluorophenyl)-1-isopropyl-1H-indole, with 3-(N-methyl-N-phenylamino)acrolein in the presence of POCl₃.[5][6] This reaction effectively performs a Vilsmeier-Haack-type formylation followed by an immediate condensation to yield (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl)acrylaldehyde . This intermediate is the direct precursor for the subsequent aldol reaction.

Step 4: Aldol Condensation to Form the Heptenoate Backbone

The industrial synthesis of Fluvastatin proceeds via an aldol-like condensation between the acrylaldehyde intermediate and the dianion of an acetoacetate ester, such as tert-butyl acetoacetate.[1] This reaction forms the β-hydroxy keto-ester backbone of the Fluvastatin side chain.

Step 5: Stereoselective Reduction to the 1,3-Syn-Diol

A crucial step in the synthesis is the stereoselective reduction of the ketone in the newly formed side chain to a hydroxyl group. This reduction must yield the syn-1,3-diol stereochemistry, which is essential for the drug's biological activity. This is typically achieved using a boron chelating agent, such as methoxydiethylborane, followed by reduction with sodium borohydride (NaBH₄).[7] This process affords high diastereoselectivity, yielding the desired syn isomer.

Step 6: Saponification to Fluvastatin Sodium

In the final step, the ester group (e.g., methyl or tert-butyl) on the side chain is hydrolyzed under basic conditions, typically using sodium hydroxide in an alcohol/water mixture.[8] This saponification yields the sodium salt of Fluvastatin, the active pharmaceutical ingredient.

Experimental Protocols

The following are representative methodologies for the key transformations described.

Protocol 5.1: Synthesis of 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone 2-chloro-4'-fluoroacetophenone and N-isopropylaniline are dissolved in a minimal amount of freshly distilled DMF. The mixture is heated to approximately 100°C for 10-11 hours, with the reaction progress monitored by TLC. Upon completion, the mixture is cooled to room temperature and poured over crushed ice with stirring. The resulting solid is collected by filtration and recrystallized from ethanol.[2]

Protocol 5.2: Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone (1 mole) and anhydrous zinc chloride (0.43 moles) are dissolved in a minimal amount of boiling ethanol. The solution is refluxed for 3-5 hours. After cooling, the mixture is poured into cold, dilute hydrochloric acid. The precipitated solid is filtered and recrystallized from ethanol to yield the pure indole product.[2]

Protocol 5.3: Vilsmeier-Haack Formylation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole In a flask cooled to 0°C, phosphorus oxychloride (1.2-1.5 equivalents) is added dropwise to anhydrous DMF (used as both reagent and solvent). The mixture is stirred for 30 minutes to allow for the formation of the Vilsmeier reagent. A solution of 3-(4-fluorophenyl)-1-isopropyl-1H-indole (1.0 equivalent) in DMF is then added slowly, maintaining the low temperature. After the addition, the reaction is allowed to warm to room temperature and may be gently heated (e.g., 80-90°C) for several hours.[9] The reaction is then cooled and quenched by carefully pouring it onto ice, followed by basification with a saturated sodium carbonate or sodium hydroxide solution. The precipitated product, 3-(4-fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, is collected by filtration and purified.

Protocol 5.4: Synthesis of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl)acrylaldehyde A solution of POCl₃ (2.5 equivalents) in acetonitrile is cooled to -5°C. 3-(N-Methyl-N-phenylamino)acrolein (2.1 equivalents) in acetonitrile is added over 45 minutes, maintaining a temperature of 5-7°C. After stirring for 10 minutes, 3-(4-fluorophenyl)-1-isopropyl-1H-indole (1.0 equivalent) is added. The mixture is heated to reflux (approx. 83°C) for 3 hours. After cooling, water is added, and the mixture is heated to 50-55°C for 1.5 hours. Upon cooling, the solid product is collected by filtration, washed, and dried. It can be further purified by recrystallization from 95% ethanol.[2]

Quantitative Data Summary

The following table summarizes typical yields for the key steps in the Fluvastatin synthesis pathway as reported in the literature.

Step No.	Reaction	Starting Material	Product	Reported Yield	Reference
1a	Condensation	2-chloro-4'-fluoroacetophenone	1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone	78%	[2]
1b	Cyclization	1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone	3-(4-Fluorophenyl)-1-isopropyl-1H-indole	80%	[2]
3	Formylation/Vinylation	3-(4-Fluorophenyl)-1-isopropyl-1H-indole	(E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl)acrylaldehyde	75%	[2]
5	Stereoselective Reduction	(E)-7-[...]-5-hydroxy-3-oxo-6-heptenoic acid methyl ester	Fluvastatin methyl ester	80-90%	[7]
-	Overall Process Step	(E)-7-[...]-5-hydroxy-3-oxo-6-heptenoic acid methyl ester	Purified Fluvastatin methyl ester	~85%	[8]

Logical Pathways and Workflows

Visual diagrams help clarify the complex relationships in chemical synthesis and pharmacology. The following workflows are rendered using the DOT language.

References

• 1. Synthesis, Characterization, Crystal Studies of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) Acrylaldehyde [scirp.org]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. benchchem.com [benchchem.com]
• 7. growingscience.com [growingscience.com]
• 8. benchchem.com [benchchem.com]
• 9. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]

Technical Guide: Spectroscopic and Synthetic Overview of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data for 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, a known intermediate and impurity in the synthesis of Fluvastatin.[1][2] While this compound is commercially available as a reference standard, a thorough search of scientific literature and chemical databases did not yield publicly available experimental spectroscopic data (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry).

Therefore, this guide presents the following critical information:

• Synthesis: A detailed, representative experimental protocol for the synthesis of the target compound via the Vilsmeier-Haack formylation of its precursor, 3-(4-Fluorophenyl)-1-isopropyl-1H-indole.

• Related Compound Data: To provide valuable spectroscopic context, this guide includes the complete spectroscopic data and synthesis protocol for the closely related downstream product, (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde.

Compound Identification

Property	Value
Chemical Name	3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde
Synonyms	2-FORMYL-3-(4-FLUOROPHENYL)-1-N-ISOPROPYL INDOLE; 1H-Indole-2-carboxaldehyde, 3-(4-fluorophenyl)-1-(1-methylethyl)-; Fluvastatin EP Impurity G[1][2]
CAS Number	101125-34-2[1]
Molecular Formula	C₁₈H₁₆FNO[3][4]
Molecular Weight	281.3 g/mol [3]

Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

The synthesis of the title compound is achieved through the formylation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole, a reaction typically carried out under Vilsmeier-Haack conditions.[4][5]

Synthesis of the Precursor: 3-(4-Fluorophenyl)-1-isopropyl-1H-indole

The precursor is synthesized in a multi-step process starting from the Friedel-Crafts condensation of fluorobenzene.

References

• 1. Fluvastatin EP Impurity G | 101125-34-2 | SynZeal [synzeal.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. drjcrbio.com [drjcrbio.com]
• 4. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Single Crystal Structure of a Fluvastatin Intermediate

Publication Note: Comprehensive single-crystal X-ray diffraction data for 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is not publicly available. This guide presents a detailed analysis of the closely related compound, (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde, a key intermediate in the synthesis of the anti-cholesterol drug Fluvastatin.[1][2] The structural similarities between these compounds provide valuable insights for researchers, scientists, and drug development professionals.

Introduction

Indole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous natural products and synthetic drugs with a wide array of biological activities, including anticancer, antimicrobial, and cardiovascular applications.[2] The title compound, 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, and its derivatives are of significant interest, particularly as precursors in the synthesis of fluvastatin. Fluvastatin is a member of the statin class of drugs that lowers cholesterol by inhibiting HMG-CoA reductase.[1][2] Understanding the precise three-dimensional arrangement of atoms in these precursor molecules through single-crystal X-ray diffraction is crucial for structure-based drug design and the optimization of synthetic routes.

This technical guide provides a comprehensive overview of the synthesis, characterization, and single-crystal structure of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde, serving as a robust surrogate for its carbaldehyde analogue.

Molecular Structure and Crystallographic Data

Single crystals of the acrylaldehyde analogue were developed and analyzed, revealing an orthorhombic crystal system with the space group Pna21.[1][2] The molecular structure consists of a 3-(4-fluorophenyl) and a 1-isopropyl substituent attached to the indole ring, with an acrylaldehyde group at the 2-position. A notable feature of the crystal structure is the dihedral angle of 111.5(3)° between the mean plane of the indole ring and the 4-fluorophenyl ring.[1][2] The crystal packing is not characterized by strong hydrogen bonds.[1][2]

Crystal Data and Structure Refinement

The crystallographic data provides a quantitative description of the crystal lattice and the arrangement of the molecule within it.

Parameter	Value
Empirical Formula	C₂₀H₁₈FNO
Formula Weight	307.36 g/mol
Crystal System	Orthorhombic
Space Group	Pna2₁
a (Å)	12.4637(4)
b (Å)	9.9386(3)
c (Å)	13.0272(3)
Volume (ų)	1613.70(8)
Z	4
Calculated Density (g/cm³)	1.265
Absorption Coeff. (mm⁻¹)	0.086
F(000)	648
Reflections Collected	5558
Independent Reflections	2408 [R(int) = 0.0225]

Selected Bond Lengths and Angles

The precise measurements of bond lengths and angles define the molecular geometry of the compound.

Bond	Length (Å)	Bond Angle	Angle (°)
F(1)-C(4)	1.363(2)	C(3)-C(4)-C(5)	117.8(2)
O(1)-C(9)	1.217(2)	C(8)-C(9)-O(1)	125.1(2)
N(1)-C(10)	1.385(2)	C(10)-N(1)-C(11)	109.1(2)
N(1)-C(11)	1.481(2)	C(10)-N(1)-C(18)	128.2(2)
C(7)-C(8)	1.446(3)	C(7)-C(8)-C(9)	121.2(2)
C(10)-C(17)	1.405(3)	C(11)-N(1)-C(18)	122.7(2)

Experimental Protocols

Synthesis

The synthesis of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde is a multi-step process.[1][2]

Synthetic pathway for the acrylaldehyde analogue.

• Synthesis of 4-Fluorophenacyl chloride: A Friedel-Crafts acylation of fluorobenzene with chloroacetyl chloride in the presence of aluminum chloride (AlCl₃).[2]

• Synthesis of 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone: Condensation of 4-Fluorophenacyl chloride with N-isopropylaniline in dimethylformamide (DMF).[2]

• Synthesis of 3-(4-fluorophenyl)-1-isopropyl-1H-indole: Cyclization of the product from step 2 using zinc chloride (ZnCl₂).[2]

• Synthesis of the Title Acrylaldehyde Analogue: Condensation of the indole from step 3 with 3-(N-methyl-N-phenylamino)acrolein in the presence of phosphoryl chloride (POCl₃) in acetonitrile.[2]

Crystallization

Single crystals suitable for X-ray diffraction were grown by the slow evaporation of a dilute solution of the purified compound in chloroform at room temperature.[2] The resulting pale yellow crystals had a melting point of 136-138°C.[2]

Workflow for single crystal growth.

X-ray Data Collection and Structure Solution

Data were collected on a Bruker SMART APEX II CCD diffractometer. The structure was solved and refined using the SHELXTL software package.[2] Data were corrected for absorption effects using the multi-scan method (SADABS).[2]

Relevance to Drug Development: Cholesterol Biosynthesis Pathway

The subject molecule is a key intermediate for Fluvastatin, a competitive inhibitor of HMG-CoA reductase.[1][2] This enzyme catalyzes the conversion of HMG-CoA to mevalonate, which is the rate-limiting step in the cholesterol biosynthesis pathway.[3] By blocking this step, statins reduce the endogenous production of cholesterol, leading to an upregulation of LDL receptors on liver cells and increased clearance of LDL-cholesterol from the bloodstream.

Inhibition of the cholesterol biosynthesis pathway by statins.

The "pleiotropic" effects of statins, such as anti-inflammatory and antioxidant properties, are thought to arise from the reduced synthesis of isoprenoid intermediates like farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP), which are crucial for the function of various signaling proteins.

Conclusion

While a dedicated single-crystal structure of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde remains to be published, the detailed crystallographic analysis of its immediate synthetic precursor, (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde, provides critical structural information for medicinal chemists and drug developers. The defined molecular geometry, coupled with a clear understanding of its synthesis, aids in the rational design of novel indole-based therapeutic agents. Its role as a key intermediate for Fluvastatin underscores the importance of this structural scaffold in targeting the cholesterol biosynthesis pathway for the management of hypercholesterolemia.

References

• 1. Statin Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. scirp.org [scirp.org]
• 3. Biosynthesis of cholesterol - Proteopedia, life in 3D [proteopedia.org]

The Synthesis of Substituted Indole-2-Carbaldehydes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Indole-2-carbaldehydes are a pivotal class of heterocyclic compounds, serving as versatile building blocks in the synthesis of a wide array of biologically active molecules, pharmaceuticals, and functional materials. Their unique reactivity, stemming from the electron-rich indole nucleus and the electrophilic aldehyde functionality, allows for diverse chemical transformations, making them highly valuable precursors in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the principal synthetic methodologies for accessing substituted indole-2-carbaldehydes, with a focus on classical and modern approaches, detailed experimental protocols, and quantitative data for comparative analysis.

Core Synthetic Strategies

The synthesis of indole-2-carbaldehydes can be broadly categorized into several key strategies, each with its own set of advantages and limitations regarding substrate scope, regioselectivity, and reaction conditions. These include the direct formylation of indole derivatives, the transformation of pre-functionalized indoles at the C2-position, and multi-step syntheses that construct the indole ring with the aldehyde precursor in place.

Direct C2-Formylation of Indoles

Directly introducing a formyl group at the C2-position of an indole ring is a challenging yet highly desirable transformation. The inherent electronic properties of the indole nucleus favor electrophilic substitution at the C3-position. However, several methods have been developed to achieve C2-selectivity.

One of the most reliable methods for the synthesis of indole-2-carbaldehyde is the deprotonation of the C2-position using a strong organolithium base, followed by quenching with an electrophilic formylating agent such as N,N-dimethylformamide (DMF). The regioselectivity is controlled by the greater kinetic acidity of the C2-proton compared to other protons on the indole ring. N-protection is often employed to prevent N-deprotonation.

Caption: General mechanism of the Vilsmeier-Haack reaction.

Experimental Protocol: Vilsmeier-Haack Synthesis of N-Tosyl-indole-2-carbaldehyde [1]

• Materials: N-Tosylindole, Phosphorus oxychloride (POCl₃), N,N-dimethylformamide (DMF), sodium hydroxide solution.

• Procedure:

  • Prepare the Vilsmeier reagent by slowly adding POCl₃ to an ice-cooled, stirred solution of DMF.

  • To this reagent, add a solution of N-tosylindole in DMF at 0 °C.

  • Stir the reaction mixture at room temperature for a specified time, monitoring the reaction progress by TLC.

  • Upon completion, pour the reaction mixture into ice-water and neutralize with a sodium hydroxide solution.

  • Collect the precipitated product by filtration, wash with water, and dry.

  • Recrystallize or purify by column chromatography as needed.

Table 2: Vilsmeier-Haack Formylation of Substituted Indoles

Indole Derivative	Reagents	Temperature (°C)	Time (h)	Product(s)	Yield (%)
2-Methylindole	POCl₃, DMF	98-100	3	1-formyl-3-methylindole	71
2-formyl-3-methylindole	22.5

Note: The Vilsmeier-Haack reaction on 2-methylindole primarily yields the N-formylated and C3-formylated product, with the desired C2-formylated product being a minor component. [2]

Synthesis from C2-Functionalized Indoles

An alternative and often more regioselective approach involves the transformation of an existing functional group at the C2-position into a carbaldehyde.

The Reissert-Henze synthesis provides a reliable route to indole-2-carboxylic acids. [3][4][5]This method involves the condensation of an o-nitrotoluene with diethyl oxalate, followed by reductive cyclization. The resulting indole-2-carboxylic acid or its ester can then be converted to the corresponding aldehyde.

dot

Caption: The Reissert-Henze synthesis of indole-2-carbaldehydes.

A common method for the conversion of the carboxylic acid derivative to the aldehyde is the McFadyen-Stevens reaction . This involves the formation of an N-acylsulfonohydrazide from the corresponding ester, followed by base-catalyzed decomposition to the aldehyde. [1] Experimental Protocol: McFadyen-Stevens Reduction of an Indole-2-Carboxylate (General Procedure) [1]

• Materials: Substituted ethyl indole-2-carboxylate, hydrazine hydrate, p-toluenesulfonyl chloride, pyridine, sodium carbonate, ethylene glycol.

• Procedure:

  • Hydrazide formation: Reflux the ethyl indole-2-carboxylate with hydrazine hydrate in ethanol to form the corresponding hydrazide.

  • Sulfonamide formation: React the hydrazide with p-toluenesulfonyl chloride in pyridine to yield the N-acylsulfonohydrazide.

  • Decomposition to aldehyde: Heat the N-acylsulfonohydrazide with anhydrous sodium carbonate in ethylene glycol until the evolution of nitrogen ceases.

  • Cool the reaction mixture, dilute with water, and extract the product with a suitable organic solvent.

  • Wash the organic extract, dry, and evaporate the solvent. Purify the resulting aldehyde by chromatography or recrystallization.

Table 3: Synthesis of Indole-2-carbaldehydes via McFadyen-Stevens Reaction

Indole-2-carboxylate Derivative	Overall Yield (%) from Ester
5-Methoxy-indole-2-carboxylate	Data not available in abstract
5-Ethoxy-indole-2-carboxylate	Data not available in abstract
5-Bromo-indole-2-carboxylate	Data not available in abstract

Note: While the reference mentions the use of this method, specific yield data is not provided in the abstract. [1]

The direct oxidation of a methyl group at the C2-position of the indole ring offers a straightforward route to indole-2-carbaldehydes. Selenium dioxide (SeO₂) is a classical reagent for this transformation, known as the Riley oxidation. [6][7] dot

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. jk-sci.com [jk-sci.com]
• 4. Reissert indole synthesis - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Riley oxidation - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note & Protocol: Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a key intermediate in the synthesis of various pharmaceutically active compounds, most notably as a precursor to the cholesterol-lowering drug, Fluvastatin.[1][2][3] This document provides a detailed protocol for the chemical synthesis of this indole derivative, outlining a two-step process that begins with the formation of the indole nucleus followed by a Vilsmeier-Haack formylation.

Overall Reaction Scheme

The synthesis is comprised of two primary stages:

• Synthesis of 3-(4-fluorophenyl)-1-isopropyl-1H-indole: This involves the reaction of 2-chloro-4'-fluoroacetophenone with N-isopropylaniline to form an amino-ethanone intermediate, which is subsequently cyclized.[1][2][4]

• Vilsmeier-Haack Formylation: The synthesized indole is then formylated at the 2-position to yield the target aldehyde.[1][2][3]

Experimental Protocols

Part 1: Synthesis of 3-(4-fluorophenyl)-1-isopropyl-1H-indole

This procedure is adapted from established methods for synthesizing the indole core structure.[1][2][4]

Step 1a: Synthesis of 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone

• In a round-bottom flask, dissolve 2-chloro-4'-fluoroacetophenone and N-isopropylaniline in a minimal amount of freshly distilled N,N-dimethylformamide (DMF).

• Heat the reaction mixture to approximately 100°C for 10-11 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into crushed ice with constant stirring.

• Filter the resulting solid precipitate and recrystallize it from ethanol to obtain pure 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone.

Step 1b: Cyclization to form 3-(4-fluorophenyl)-1-isopropyl-1H-indole

• Dissolve the 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone (1 mole equivalent) and zinc chloride (ZnCl2) (0.43 mole equivalent) in a minimal amount of boiling ethyl alcohol.

• Reflux the mixture for 3-5 hours, monitoring the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the cooled reaction mixture into an excess of cold, dilute hydrochloric acid with continuous stirring.

• Filter the separated solid and recrystallize it from ethanol to yield pure 3-(4-fluorophenyl)-1-isopropyl-1H-indole.[4]

Quantitative Data for Part 1

Intermediate/Product	Reagents	Solvent	Yield	Melting Point (°C)
1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone	2-chloro-4'-fluoroacetophenone, N-isopropylaniline	DMF	78%	78-80
3-(4-fluorophenyl)-1-isopropyl-1H-indole	1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone, ZnCl2	Ethyl Alcohol	80%	94-96

Part 2: Vilsmeier-Haack Formylation to Yield 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

This formylation step introduces an aldehyde group at the C2 position of the indole ring.[3][5][6][7]

• In a suitable reaction vessel, prepare a solution of phosphorus oxychloride (POCl3) in acetonitrile (CH3CN).

• Cool the solution to -5°C.

• To this cooled solution, add a solution of N,N-dimethylformamide (DMF) in acetonitrile dropwise, ensuring the internal temperature is maintained between 5-7°C.

• Stir the resulting mixture at 5-7°C for 10 minutes to form the Vilsmeier reagent.

• Add a solution of 3-(4-fluorophenyl)-1-isopropyl-1H-indole (from Part 1) over a period of 10 minutes.

• Heat the reaction mixture to reflux (approximately 83°C) for 3 hours.

• Cool the mixture to 22°C and slowly add water over 15 minutes.

• Stir the mixture at 35-50°C for 30 minutes, and then heat to 50-55°C for 1.5 hours.

• Cool the solution to 22°C and stir for 15 minutes to allow for precipitation.

• Collect the solid product by vacuum filtration, wash with water, and dry under vacuum for 6 hours.

• Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., toluene).

Quantitative Data for Part 2

Product	Key Reagents	Solvent
3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde	3-(4-fluorophenyl)-1-isopropyl-1H-indole, POCl3, DMF	Acetonitrile

Visualized Experimental Workflow

The following diagram illustrates the key stages of the synthesis protocol.

Caption: Synthetic pathway for 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

References

• 1. scirp.org [scirp.org]
• 2. Synthesis, Characterization, Crystal Studies of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) Acrylaldehyde [scirp.org]
• 3. ossila.com [ossila.com]
• 4. rsc.org [rsc.org]
• 5. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 6. ijpcbs.com [ijpcbs.com]
• 7. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [resolve.cambridge.org]

Application Notes and Protocols: Vilsmeier-Haack Formylation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Vilsmeier-Haack reaction is a powerful and versatile method for the formylation of electron-rich aromatic and heteroaromatic compounds. This reaction is of significant interest in medicinal chemistry and drug development as the resulting aldehydes are key intermediates for the synthesis of a wide range of biologically active molecules. This document provides a detailed protocol for the Vilsmeier-Haack formylation of 3-(4-fluorophenyl)-1-isopropyl-1H-indole, a key intermediate in the synthesis of Fluvastatin, a drug used to treat hypercholesterolemia.[1] In this specific application, the formyl group is introduced at the C2 position of the indole ring, as the C3 position is already substituted.

Principle and Mechanism

The Vilsmeier-Haack reaction involves the use of a Vilsmeier reagent, which is typically formed in situ from a substituted amide, such as N,N-dimethylformamide (DMF), and a phosphorus halide, most commonly phosphorus oxychloride (POCl₃).[2] The Vilsmeier reagent, a chloroiminium salt, is a mild electrophile that attacks the electron-rich indole ring. The resulting iminium salt intermediate is then hydrolyzed during aqueous workup to yield the corresponding aldehyde. For 1,3-disubstituted indoles, the electrophilic substitution occurs regioselectively at the C2 position.

Experimental Protocol

This protocol outlines the Vilsmeier-Haack formylation of 3-(4-fluorophenyl)-1-isopropyl-1H-indole to yield 3-(4-fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Materials:

• 3-(4-fluorophenyl)-1-isopropyl-1H-indole

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethyl acetate (for extraction)

• Hexane (for purification)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• Reflux condenser

• Nitrogen or argon inlet

• Separatory funnel

• Rotary evaporator

• Chromatography column

Procedure:

• Vilsmeier Reagent Formation: In a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add anhydrous N,N-dimethylformamide (DMF) (3.0 to 5.0 equivalents). Cool the flask in an ice bath to 0 °C. To the cooled DMF, add phosphorus oxychloride (POCl₃) (1.2 to 1.5 equivalents) dropwise via a dropping funnel over a period of 15-20 minutes, ensuring the temperature remains below 10 °C. Stir the mixture at 0 °C for 30-60 minutes to allow for the formation of the Vilsmeier reagent.

• Reaction with Indole Substrate: Dissolve 3-(4-fluorophenyl)-1-isopropyl-1H-indole (1.0 equivalent) in anhydrous dichloromethane (DCM). Add the indole solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux (approximately 40-50 °C). Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Work-up: Cool the reaction mixture to room temperature and then carefully pour it into a beaker containing crushed ice. Stir the mixture vigorously. Slowly and carefully neutralize the mixture by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the effervescence ceases and the pH is approximately 7-8.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash sequentially with water and then with a saturated brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a mixture of hexane and ethyl acetate as the eluent to afford the pure 3-(4-fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Data Presentation

The following table summarizes the key quantitative data for the Vilsmeier-Haack formylation of 3-(4-fluorophenyl)-1-isopropyl-1H-indole.

Parameter	Value	Reference
Reactants
3-(4-fluorophenyl)-1-isopropyl-1H-indole	1.0 equivalent	[3]
Phosphorus oxychloride (POCl₃)	1.2 - 1.5 equivalents	[4]
N,N-Dimethylformamide (DMF)	3.0 - 5.0 equivalents	[4]
Reaction Conditions
Solvent	Dichloromethane (DCM)	[4]
Temperature	0 °C to Reflux (40-50 °C)	[2]
Reaction Time	2 - 4 hours	General Protocol
Product Information
Product Name	3-(4-fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde	[5][6][7]
CAS Number	101125-34-2	[5][6][7]
Molecular Formula	C₁₈H₁₆FNO	[5][6][7]
Molecular Weight	281.32 g/mol	[6]
Expected Yield	70-85% (based on similar reactions)	General Protocol
Spectroscopic Data (Predicted/Typical)
¹H NMR (CDCl₃, δ ppm)	~9.9 (s, 1H, CHO), 7.2-7.8 (m, Ar-H), ~4.8 (sept, 1H, CH), ~1.6 (d, 6H, CH₃)	[8][9]
¹³C NMR (CDCl₃, δ ppm)	~182 (CHO), 110-165 (Ar-C), ~50 (CH), ~22 (CH₃)	[9][10][11]
IR (cm⁻¹)	~1660-1680 (C=O stretch)	General Data

Visualizations

Reaction Scheme:

Caption: Vilsmeier-Haack formylation of the starting indole.

Experimental Workflow:

Caption: Step-by-step experimental workflow.

Signaling Pathway (Reaction Mechanism):

Caption: Simplified reaction mechanism pathway.

References

• 1. ossila.com [ossila.com]
• 2. jk-sci.com [jk-sci.com]
• 3. rsc.org [rsc.org]
• 4. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 5. pschemicals.com [pschemicals.com]
• 6. 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde|101125-34-2--AN PharmaTech Co Ltd [anpharma.net]
• 7. 3-(4-Fluorophenyl)-1-isopropylindole-2-carbaldehyde [artis-isotopes.com]
• 8. rsc.org [rsc.org]
• 9. rsc.org [rsc.org]
• 10. Indole-3-carboxaldehyde(487-89-8) 13C NMR [m.chemicalbook.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: Purification of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a key intermediate in the synthesis of various pharmaceutically active molecules. The purity of this compound is critical for the success of subsequent synthetic steps and for ensuring the quality and safety of final drug products. These application notes provide detailed protocols for two common and effective purification techniques: flash column chromatography and recrystallization.

Purification Strategy Overview

The choice of purification method depends on the nature and quantity of impurities present in the crude material.

• Flash Column Chromatography: This is a versatile technique for separating the target compound from impurities with different polarities. It is particularly useful for removing both more polar and less polar byproducts.

• Recrystallization: This method is ideal for removing small amounts of impurities from a solid sample, provided a suitable solvent system can be found in which the compound has high solubility at high temperatures and low solubility at low temperatures.

Protocol 1: Purification by Flash Column Chromatography

This protocol describes the purification of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde using silica gel flash chromatography. This method is effective for separating the target compound from reaction byproducts and starting materials.

Principle: The crude mixture is loaded onto a column of silica gel and eluted with a solvent system of appropriate polarity. Compounds separate based on their differential adsorption to the silica gel and solubility in the mobile phase. For indole-2-carbaldehyde derivatives, a mixture of a non-polar solvent (like hexanes) and a more polar solvent (like ethyl acetate) is typically effective.[1][2]

Materials and Reagents:

• Crude 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

• Silica Gel (60 Å, 230-400 mesh)[3]

• Hexanes (or Heptane), HPLC grade

• Ethyl Acetate, HPLC grade

• Dichloromethane (for loading, optional)

• Glass chromatography column

• Compressed air or nitrogen source

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates, silica gel coated

• UV lamp (254 nm)

Detailed Experimental Protocol

• Eluent Selection:

  • Using TLC, identify a solvent system that provides good separation of the target compound from impurities.

  • A general starting point for indole derivatives is a mixture of hexanes and ethyl acetate.[1]

  • Aim for a retention factor (Rf) of approximately 0.3 for the target compound.[3] Test various ratios (e.g., 9:1, 4:1, 2:1 hexanes:ethyl acetate).

• Column Packing:

  • Select a column with an appropriate diameter based on the amount of crude material to be purified (see Table 1).[4]

  • Plug the bottom of the column with a small piece of cotton or glass wool, then add a thin layer (1-2 cm) of sand.[3]

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing. Use gentle air pressure to push the solvent through, ensuring no cracks form in the silica bed.[5]

  • Add another thin layer of sand on top of the packed silica to prevent disturbance during sample loading.

• Sample Loading:

  • Dissolve the crude compound in a minimal amount of a suitable solvent, such as dichloromethane or the eluent itself.[3]

  • Carefully apply the sample solution to the top of the silica gel using a pipette.

  • Alternatively, for less soluble compounds, perform a "dry loading": dissolve the crude product in a volatile solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column.

  • Apply gentle pressure using compressed air or nitrogen to achieve a steady flow rate (a solvent drop of about 2 inches per minute is often recommended).[3]

  • Begin collecting fractions immediately. The size of the fractions should be appropriate for the column size.[5]

  • Monitor the separation by collecting small spots from the fractions on a TLC plate and visualizing them under a UV lamp.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator.

  • Dry the purified compound under high vacuum to remove any residual solvent.

  • Assess purity using analytical techniques such as HPLC, NMR, or melting point determination.

Data Presentation

Table 1: Column Chromatography Parameters

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard choice for a wide range of organic compounds.
Mobile Phase (Eluent)	Hexanes:Ethyl Acetate Gradient	Start with 95:5, gradually increasing polarity. A common system for indole aldehydes.[1][2]
Target Rf	~0.3	Provides optimal separation and reasonable elution time.[3]
Silica to Compound Ratio	20:1 to 100:1 (w/w)	Depends on separation difficulty; a 40:1 ratio is a good starting point.[5][6]

| Column Diameter | 20 mm for 50-300 mg scale | Scale column size according to the mass of crude material.[4] |

Workflow Visualization

Caption: A step-by-step workflow for the purification via flash chromatography.

Protocol 2: Purification by Recrystallization

This protocol is suitable for purifying solid crude product that is relatively free of impurities with similar solubility characteristics.

Principle: The crude solid is dissolved in a minimum amount of a hot solvent in which it is highly soluble. As the solution cools, the solubility of the compound decreases, and it crystallizes out, leaving the more soluble impurities behind in the solvent (mother liquor).[7]

Materials and Reagents:

• Crude 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde (solid)

• Recrystallization solvents (e.g., Ethanol, Methanol, Water, Isopropanol)

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Detailed Experimental Protocol

• Solvent Selection:

  • The ideal solvent should dissolve the compound well when hot but poorly when cold. Impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.

  • For indole derivatives, alcohols like ethanol or methanol are often good choices.[8] A mixed solvent system, such as methanol/water or ethanol/water, can also be effective.[9]

  • Test small amounts of the crude product with various solvents to find the optimal one.

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a small amount of the chosen solvent and heat the mixture on a hot plate with swirling.

  • Continue to add small portions of the hot solvent until the compound just dissolves completely. Avoid adding excess solvent, as this will reduce the final yield.[10]

• Hot Filtration (if necessary):

  • If there are insoluble impurities (e.g., dust, inorganic salts), perform a hot gravity filtration. Place a filter paper in a funnel and pre-heat the funnel and a clean receiving flask with hot solvent vapor to prevent premature crystallization.

  • Quickly pour the hot solution through the filter paper into the clean, hot flask.

• Crystallization:

  • Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.[7]

  • If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.[11]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.[10]

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

  • Continue to draw air through the crystals for several minutes to help them dry.

  • Transfer the crystals to a watch glass and allow them to dry completely in a desiccator or a vacuum oven.

Data Presentation

Table 2: Recrystallization Solvent Systems

Solvent System	Rationale	Expected Outcome
Ethanol (EtOH)	A precursor was successfully recrystallized from ethanol.[8] It is a common solvent for polar organic solids.	Good recovery of high-purity crystals.
Methanol/Water	A proven system for purifying indole.[9] Allows for fine-tuning of polarity to optimize yield.	High purity, but requires careful determination of the solvent ratio.

| Isopropanol | Similar properties to ethanol, can be a good alternative. | May offer different solubility characteristics, potentially improving separation from specific impurities. |

Workflow Visualization

Caption: A step-by-step workflow for the purification via recrystallization.

Purity Assessment

After purification, the purity of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde should be confirmed by one or more of the following methods:

• Thin Layer Chromatography (TLC): A pure sample should appear as a single spot.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any residual impurities.

• High-Performance Liquid Chromatography (HPLC): To obtain a quantitative measure of purity.

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis routes of Indole-2-carbaldehyde [benchchem.com]
• 3. Chromatography [chem.rochester.edu]
• 4. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. orgsyn.org [orgsyn.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]

Application Note: 1H NMR Spectral Analysis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

Audience: Researchers, scientists, and drug development professionals.

Core Requirements: This document provides a detailed analysis of the 1H NMR spectrum of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, an important intermediate in pharmaceutical synthesis. It includes predicted spectral data, a comprehensive experimental protocol for acquiring 1H NMR spectra, and graphical representations of the molecular structure and experimental workflow.

Introduction

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a key building block in the synthesis of various biologically active molecules. Its structural elucidation is crucial for ensuring the purity and identity of subsequent compounds in a synthetic pathway. Proton Nuclear Magnetic Resonance (1H NMR) spectroscopy is a powerful analytical technique for determining the molecular structure of organic compounds. This application note details the predicted 1H NMR spectral characteristics of this indole derivative and provides a standardized protocol for its analysis.

Predicted 1H NMR Spectral Data

The chemical shifts (δ) in 1H NMR are influenced by the electronic environment of the protons. Based on the structure of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, the following proton signals are predicted. The indole ring protons are labeled with letters (A-D), the 4-fluorophenyl protons with letters (E, F), the isopropyl protons with 'i' and 'Me', and the aldehyde proton with 'CHO'.

Table 1: Predicted 1H NMR Data for 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-A	~ 7.7 - 7.9	d	~ 8.0	1H
H-B	~ 7.2 - 7.4	t	~ 7.5	1H
H-C	~ 7.1 - 7.3	t	~ 7.5	1H
H-D	~ 7.5 - 7.7	d	~ 8.0	1H
H-E	~ 7.4 - 7.6	dd	~ 8.5, 5.5	2H
H-F	~ 7.1 - 7.3	t	~ 8.5	2H
H-i (CH)	~ 4.8 - 5.2	sept	~ 6.8	1H
H-Me (CH₃)	~ 1.5 - 1.7	d	~ 6.8	6H
H-CHO	~ 9.8 - 10.2	s	-	1H

Note: Predicted values are based on typical chemical shifts for similar functional groups and structural motifs.

Experimental Protocol: 1H NMR Spectroscopy

This protocol outlines the standard procedure for acquiring a 1H NMR spectrum of a solid organic compound like 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

1. Sample Preparation: a. Accurately weigh 5-10 mg of the solid sample. b. Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial. c. Add a small amount of an internal standard, typically tetramethylsilane (TMS), to the solution to a final concentration of 0.03-0.05% (v/v). TMS provides a reference signal at 0 ppm. d. Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup: a. Insert the NMR tube into the spinner turbine and adjust the depth using a depth gauge. b. Place the sample in the NMR spectrometer's autosampler or manually insert it into the magnet. c. Lock the spectrometer onto the deuterium signal of the solvent. d. Shim the magnetic field to achieve a homogeneous field, which is indicated by a sharp and symmetrical lock signal.

3. Data Acquisition: a. Set the appropriate acquisition parameters, including:

• Number of scans (NS): Typically 8 to 16 for a moderately concentrated sample.
• Receiver gain (RG): Adjust to avoid signal clipping.
• Acquisition time (AQ): Typically 2-4 seconds.
• Relaxation delay (D1): Typically 1-5 seconds.
• Spectral width (SW): A range of -2 to 12 ppm is generally sufficient for most organic molecules. b. Acquire the Free Induction Decay (FID) data.

4. Data Processing: a. Apply a Fourier transform to the FID to obtain the frequency-domain spectrum. b. Phase the spectrum to ensure all peaks are in the positive absorptive mode. c. Calibrate the chemical shift scale by setting the TMS peak to 0 ppm. d. Integrate the peaks to determine the relative number of protons for each signal. e. Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants to deduce the connectivity of the protons.

Visualizations

The following diagrams illustrate the molecular structure with proton assignments and a general workflow for 1H NMR analysis.

Caption: Molecular structure of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde with key proton assignments for 1H NMR analysis.

Caption: General experimental workflow for 1H NMR spectral analysis.

Application Notes and Protocols: 13C NMR Characterization of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the 13C NMR (Carbon-13 Nuclear Magnetic Resonance) characterization of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde. This compound is a key intermediate and a known impurity in the synthesis of Fluvastatin, a widely used synthetic HMG-CoA reductase inhibitor for treating hypercholesterolemia. Accurate spectroscopic characterization is crucial for quality control and regulatory compliance in drug development and manufacturing. These notes include predicted 13C NMR data, a comprehensive experimental protocol for data acquisition, and a diagram illustrating its position in the synthetic pathway of Fluvastatin.

Introduction

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, also known as Fluvastatin EP Impurity G, is a critical molecule in the synthesis of the cholesterol-lowering drug Fluvastatin.[1][2][3][4][5] Its structural verification and purity assessment are paramount. 13C NMR spectroscopy is a powerful analytical technique for the unambiguous structural elucidation of organic molecules by providing detailed information about the carbon skeleton. This document outlines the necessary procedures and expected data for the 13C NMR analysis of this important indole derivative.

Predicted 13C NMR Data

While a publicly available, fully assigned 13C NMR spectrum for this specific compound is not readily accessible, the following table presents predicted chemical shifts (δ) in parts per million (ppm). These predictions are based on the analysis of structurally similar compounds, including (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde, and known substituent effects in indole and aromatic systems.[6] The numbering of the carbon atoms is shown in Figure 1.

Figure 1: Chemical Structure and Carbon Numbering

References

• 1. WO2006021326A1 - Process and intermediates for the selective synthesis of fluvastatin - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. Fluvastatin EP Impurity G | 101125-34-2 | SynZeal [synzeal.com]
• 6. Synthesis, Characterization, Crystal Studies of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) Acrylaldehyde [scirp.org]

applications of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde in drug discovery

Application Notes and Protocols: 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a key synthetic intermediate, most notably in the production of Fluvastatin, a widely used HMG-CoA reductase inhibitor for the treatment of hypercholesterolemia.[1][2] While this compound is primarily recognized for its role in the synthesis of this established drug, the indole scaffold it is built upon is of immense significance in medicinal chemistry. Indole derivatives are known to exhibit a wide spectrum of biological activities, making them a "privileged scaffold" in drug discovery.[3][4][5] These activities include anticancer, antimicrobial, anti-inflammatory, and antiviral properties, among others.[6][7]

This document provides detailed protocols for the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, its physicochemical properties, and a broader overview of the applications of the indole scaffold in drug discovery.

Physicochemical Properties

A summary of the key physicochemical properties of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is presented below.

Property	Value	Reference
IUPAC Name	3-(4-fluorophenyl)-1-propan-2-ylindole-2-carbaldehyde	[8]
CAS Number	101125-34-2	[9]
Molecular Formula	C₁₈H₁₆FNO	[9][10]
Molecular Weight	281.3 g/mol	[8][10]
Synonyms	2-FORMYL-3-(4-FLUOROPHENYL)-1-N-ISOPROPYL INDOLE, Fluvastatin Short-Chain Aldehyde	[9][11]

Experimental Protocols

Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

The synthesis of the title compound is a multi-step process, which is a crucial part of the overall synthesis of Fluvastatin.[1][2] The following protocol is adapted from reported methods.[1][2]

Step 1: Synthesis of 4-Fluoro phenacyl chloride

• Reaction Setup: In a reaction vessel equipped with a stirrer and a dropping funnel, add fluorobenzene and a Lewis acid catalyst such as aluminum chloride (AlCl₃).

• Addition of Reagent: Cool the mixture and add chloroacetyl chloride dropwise while maintaining a low temperature.

• Reaction: Stir the mixture until the reaction is complete, which can be monitored by thin-layer chromatography (TLC).

• Work-up: Quench the reaction by carefully adding it to ice water. Extract the product with a suitable organic solvent (e.g., diethyl ether), wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure to obtain 4-Fluoro phenacyl chloride.

Step 2: Synthesis of 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino) ethanone

• Reaction Setup: Dissolve the 4-Fluoro phenacyl chloride obtained in the previous step and N-isopropylaniline in a suitable solvent like dimethylformamide (DMF).

• Reaction: Stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Work-up: Add water to the reaction mixture and extract the product with an organic solvent. Wash the organic layer, dry it, and concentrate it to yield 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino) ethanone.

Step 3: Cyclization to 3-(4-fluorophenyl)-1-isopropyl-1H-indole

• Reaction Setup: Add the product from Step 2 to a reaction vessel with a cyclizing agent, such as zinc chloride (ZnCl₂).

• Reaction: Heat the mixture to facilitate the intramolecular cyclization. Monitor the progress of the reaction by TLC.

• Work-up: After completion, cool the reaction mixture and perform an aqueous work-up. Extract the product with an organic solvent, wash, dry, and concentrate to obtain 3-(4-fluorophenyl)-1-isopropyl-1H-indole.

Step 4: Formylation to 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

• Reaction Setup: Dissolve the indole from Step 3 in a suitable solvent like acetonitrile.

• Addition of Reagents: Add a formylating agent, such as 3-(N-methyl-N-phenylamino) acrolein, in the presence of phosphorus oxychloride (POCl₃).[1][2]

• Reaction: Stir the reaction mixture, which may require cooling, until the formylation is complete.

• Purification: After an appropriate work-up, the crude product can be purified by column chromatography to yield the final product, 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Visualizations

Synthetic workflow for the target compound.

Broader Applications of the Indole Scaffold in Drug Discovery

The indole nucleus is a cornerstone in medicinal chemistry, present in numerous natural products and synthetic drugs.[1] Its structural versatility allows it to interact with a wide array of biological targets, leading to a diverse range of pharmacological activities.[6][7]

Key Therapeutic Areas for Indole Derivatives:

• Anticancer: Many indole derivatives have shown potent anticancer activity by targeting various mechanisms, including protein kinases and topoisomerases.[7]

• Antimicrobial: The indole scaffold is found in compounds with activity against a range of bacteria and fungi.[4]

• Anti-inflammatory: Non-steroidal anti-inflammatory drugs (NSAIDs) like Indomethacin feature an indole core.

• Antiviral: Indole derivatives have been investigated for their potential to inhibit viral replication, including against HIV.[3]

• Neurodegenerative Diseases: The structural similarity of indole to neurotransmitters like serotonin has made it a valuable scaffold for developing drugs targeting the central nervous system.[6]

Diverse biological activities of the indole scaffold.

Conclusion

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a valuable intermediate in pharmaceutical synthesis, particularly for the production of Fluvastatin. While direct applications of this specific molecule in drug discovery are not extensively documented, its chemical structure is based on the highly versatile and biologically active indole scaffold. Researchers can utilize the provided synthetic protocols for accessing this compound for further derivatization, potentially leading to the discovery of new therapeutic agents that leverage the proven pharmacological potential of the indole nucleus. The broad spectrum of activities associated with indole derivatives continues to make them an attractive starting point for new drug discovery campaigns.[3][6]

References

• 1. Synthesis, Characterization, Crystal Studies of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) Acrylaldehyde [scirp.org]
• 2. scirp.org [scirp.org]
• 3. ijpsr.com [ijpsr.com]
• 4. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 5. Indole derivatives and their biological applicationsa review [wisdomlib.org]
• 6. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. 3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indole-2-carbaldehyde | C18H16FNO | CID 11312061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pschemicals.com [pschemicals.com]
• 10. 3-(4-FLUORO-PHENYL)-1-ISOPROPYL-1H-INDOLE-2-CARBALDEHYDE | CAS: 101125-34-2 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 11. Fluvastatin EP Impurity G | 101125-34-2 | SynZeal [synzeal.com]

Application Notes: The Versatility of Indole Derivatives in Medicinal Chemistry

Introduction

The indole nucleus, a fused heterocyclic system composed of a benzene and a pyrrole ring, is recognized as a "privileged scaffold" in medicinal chemistry.[1][2] Its structural versatility and ability to mimic the structure of various proteins allow it to interact with a wide array of biological targets through non-covalent interactions.[2][3] This inherent bioactivity has made indole derivatives a focal point of research in the development of novel therapeutic agents.[4][5] Recent advancements from 2020-2024 have highlighted their potential in treating a multitude of diseases, including cancer, neurodegenerative disorders, and infectious diseases, with some compounds showing efficacy against drug-resistant pathogens.[1][4]

Application in Anticancer Research

Indole derivatives have emerged as promising anticancer agents due to their capacity to modulate multiple biological targets crucial for cancer cell growth and survival.[1][6] Their diverse mechanisms of action allow for the development of targeted therapies that can minimize toxicity to healthy tissues.[1]

1.1. Key Mechanisms of Action

• Tubulin Polymerization Inhibition: Several indole derivatives function as antimitotic agents by interfering with microtubule dynamics.[1] They bind to tubulin, preventing its polymerization into microtubules, which are essential for forming the mitotic spindle during cell division.[1][7] This disruption leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[7] The well-known vinca alkaloids, such as vinblastine and vincristine, are classic examples of indole-based tubulin inhibitors.[1]

• Protein Kinase Inhibition: Abnormal phosphorylation cascades driven by protein kinases are a hallmark of many cancers.[8] Indole derivatives have been successfully designed to inhibit a variety of kinases, including Epidermal Growth Factor Receptor (EGFR), Cyclin-Dependent Kinases (CDKs), and Phosphatidylinositol 3-Kinases (PI3K).[9][10][11] By blocking the ATP-binding site of these enzymes, these compounds can halt the signaling pathways that regulate cell proliferation, differentiation, and survival.[8]

• Modulation of Apoptosis: Cancer cells often evade apoptosis (programmed cell death). Indole derivatives can re-sensitize cancer cells to apoptosis by inhibiting anti-apoptotic proteins like Bcl-2.[1] Overexpression of Bcl-2 is common in many tumors, and its inhibition by indole compounds helps to trigger the mitochondrial pathway of apoptosis.[1]

• Estrogen Receptor (ER) Modulation: In hormone-dependent cancers like breast cancer, the estrogen receptor (ERα) is a key therapeutic target.[12] Certain indole-oxadiazole derivatives have shown potent antiproliferative activity by acting as ERα inhibitors, demonstrating high binding affinity for the receptor and blocking its function.[12]

1.2. Quantitative Data: Anticancer Activity

The following table summarizes the in vitro cytotoxic activity of selected indole derivatives against various human cancer cell lines.

Compound Class	Specific Derivative	Cancer Cell Line	Target/Mechanism	IC50 (µM)	Reference
Indole-Curcumin	Methoxy-substituted derivative (27)	HeLa (Cervical)	Not specified	4	[12]
Indole-Curcumin	Methoxy-substituted derivative (27)	Hep-2 (Laryngeal)	Not specified	12	[12]
Indole-Curcumin	Methoxy-substituted derivative (27)	A549 (Lung)	Not specified	15	[12]
Indole-Thiazolidinedione-Triazole	Compound 26	MCF-7 (Breast)	Not specified	3.18	[12]
Indole-Thiazolidinedione-Triazole	Compound 26	HePG-2 (Liver)	Not specified	4.43	[12]
Indole-Thiazolidinedione-Triazole	Compound 26	HCT-116 (Colorectal)	Not specified	4.46	[12]
Azine-Indole	Compound 24	HepG2 (Liver)	CDK-5 Inhibition	4.09 - 9.05	[12]
Azine-Indole	Compound 21-25	HCT-116 (Colon)	CDK-5 Inhibition	4.27 - 8.15	[12]
Indole-Oxadiazole	Compound 39	T-47D (Breast)	ER-α Inhibition	1.72	[12]
Indole-Oxadiazole	Compound 38	T-47D (Breast)	ER-α Inhibition	3.24	[12]
Chalcone-Indole	Compound 12	Various	Tubulin Inhibition	0.22 - 1.80	[7]
Quinoline-Indole	Compound 13	Various	Tubulin Inhibition	0.002 - 0.011	[7]

1.3. Anticancer Mechanisms Visualization

Caption: Key anticancer mechanisms targeted by indole derivatives.

Application in Neurodegenerative Disease Research

Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by the progressive loss of neurons.[13] Indole derivatives offer multifunctional therapeutic potential by targeting various pathological pathways involved in these complex disorders.[3][13]

2.1. Key Mechanisms of Action

• Cholinesterase Inhibition: A key strategy in Alzheimer's therapy is to increase acetylcholine levels in the brain. Indole-based compounds have been developed as potent inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), the enzymes that degrade acetylcholine.[13]

• Monoamine Oxidase (MAO) Inhibition: MAO enzymes (MAO-A and MAO-B) are involved in the degradation of neurotransmitters like dopamine and serotonin. Inhibiting these enzymes can alleviate symptoms of Parkinson's and depression. Indolyl-hydantoin and related scaffolds have shown promise as potent and selective MAO-A inhibitors.[14]

• Neuroprotection and Antioxidant Effects: Oxidative stress and neuroinflammation contribute significantly to neuronal damage.[3][15] Indole-3-carbinol (I3C) and its metabolite diindolylmethane (DIM) exhibit neuroprotective effects by activating antioxidant defense mechanisms, such as the Nrf2-antioxidant responsive element (ARE) pathway.[15]

2.2. Quantitative Data: Anti-Neurodegenerative Activity

The following table summarizes the in vitro inhibitory activity of selected indole derivatives against targets relevant to neurodegenerative diseases.

Compound Class	Specific Derivative	Target Enzyme	IC50 (µM)	Reference
Azepino-indole	Derivative 26	BChE	0.020	[13]
Azepino-indole	Derivative 26	AChE	20	[13]
Fascaplysin	Fascaplysin	AChE	~1.5	[13]
Indolyl-thiohydantoin	Compound 68	MAO-A	0.07	[14]
Indolyl-hydantoin	Compound 66	MAO-A	8.23	[14]

2.3. Signaling Pathway Visualization

Caption: Indole derivatives block ATP binding to inhibit kinase signaling.

Application in Antimicrobial Research

With the rise of antimicrobial resistance, there is an urgent need for new therapeutic agents. Indole derivatives have demonstrated a broad spectrum of activity against various bacteria and fungi, including multidrug-resistant strains like Methicillin-resistant Staphylococcus aureus (MRSA).[16][17]

3.1. Quantitative Data: Antimicrobial Activity

The following table presents the Minimum Inhibitory Concentration (MIC) values for selected indole derivatives against various microorganisms.

Compound Class	Specific Derivative	Microorganism	MIC (µg/mL)	Reference
Indole-Hydrazone	Compound 8	MRSA (Standard)	6.25	[17]
Indole-Hydrazone	Compound 1	MRSA (Standard)	12.5	[17]
Indole-Triazole	Compound 3d	S. aureus	3.125	[16]
Indole-Triazole	Compound 3d	MRSA	3.125	[16]
Indole-Triazole	Compound 3d	E. coli	6.25	[16]
Indole-Triazole	Compound 3d	C. krusei	3.125	[16]

Experimental Protocols

This section provides generalized protocols for the synthesis and biological evaluation of indole derivatives. Researchers should adapt these methods based on the specific properties of their compounds.

Protocol 1: General Synthesis of an Indole Derivative (Schiff Base Formation)

This protocol describes the synthesis of an indole-hydrazone derivative, a common class of bioactive indole compounds.[17]

• Dissolution: Dissolve 1-methylindole-3-carboxaldehyde (1.0 equivalent) in a suitable solvent such as ethanol or methanol in a round-bottom flask.

• Addition of Hydrazine: Add the appropriate substituted hydrazine (1.0-1.2 equivalents) to the solution. A catalytic amount of glacial acetic acid can be added to facilitate the reaction.

• Reaction: Stir the mixture at room temperature or under reflux for 2-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture. The product may precipitate out of the solution. If so, collect the solid by filtration. If not, reduce the solvent volume under reduced pressure and induce crystallization.

• Purification: Wash the collected solid with a cold solvent (e.g., cold ethanol or diethyl ether) to remove impurities. If necessary, recrystallize the product from a suitable solvent system (e.g., ethanol/water) to obtain the pure indole-hydrazone derivative.

• Characterization: Confirm the structure of the final product using spectroscopic methods such as FT-IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.[18][19]

Protocol 2: In Vitro Anticancer Activity (MTT Cytotoxicity Assay)

This colorimetric assay measures cell viability to determine the IC50 value of a compound.

• Cell Seeding: Plate human cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test indole derivative in the cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with untreated cells (negative control) and a known anticancer drug (positive control).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 3: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of a compound.[16]

• Compound Preparation: Dissolve the synthesized indole derivatives in a suitable solvent like DMSO to create a stock solution (e.g., 200 µg/mL).[16][17]

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solution in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi). Concentrations may range from 200 µg/mL down to 0.78 µg/mL.[16]

• Inoculum Preparation: Prepare a standardized microbial inoculum adjusted to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the prepared inoculum to each well of the microtiter plate. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 25°C for 48-72 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

General Research Workflow Visualization

Caption: A typical workflow for medicinal chemistry research.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery-An Updated Review on Their Multifaceted Therapeutic Applications (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) | Semantic Scholar [semanticscholar.org]
• 6. benthamdirect.com [benthamdirect.com]
• 7. Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Therapeutic Insights of Indole Scaffold‐Based Compounds as Protein Kinase Inhibitors | Semantic Scholar [semanticscholar.org]
• 9. Recent Updates on Indole Derivatives as Kinase Inhibitors in the Treatment of Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benthamdirect.com [benthamdirect.com]
• 11. researchgate.net [researchgate.net]
• 12. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Indole-Based Compounds in the Development of Anti-Neurodegenerative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Indole alkaloids and semisynthetic indole derivatives as multifunctional scaffolds aiming the inhibition of enzymes related to neurodegenerative diseases--a focus on Psychotria L. Genus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Indole-3-Carbinol and Its Derivatives as Neuroprotective Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide - PMC [pmc.ncbi.nlm.nih.gov]
• 17. znaturforsch.com [znaturforsch.com]
• 18. ijisrt.com [ijisrt.com]
• 19. Synthesis and biological evaluation of novel indole-2-one and 7-aza-2-oxindole derivatives as anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, a key pharmaceutical intermediate in the synthesis of Fluvastatin, a widely used cholesterol-lowering drug.[1][2] This document details its synthesis, chemical properties, and role in drug development, supported by experimental protocols and data presented for clarity and reproducibility.

Introduction

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a crucial building block in the multi-step synthesis of Fluvastatin.[1][2] Fluvastatin belongs to the statin class of drugs that inhibit HMG-CoA reductase, a critical enzyme in the cholesterol biosynthesis pathway. By reducing cholesterol production, Fluvastatin plays a vital role in the management of hypercholesterolemia and the prevention of cardiovascular diseases. The indole core of this intermediate is a common motif in many pharmacologically active compounds.[1][2]

Chemical Structure:

Physicochemical Properties:

Property	Value	Reference
IUPAC Name	3-(4-fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde	[3][4]
CAS Number	101125-34-2	[3][5]
Molecular Formula	C18H16FNO	[3][4][5]
Molecular Weight	281.32 g/mol	[4][5]

Synthesis Protocol

The synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is typically achieved through a two-step process starting from the synthesis of the indole nucleus followed by formylation.

Step 1: Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole

This precursor is synthesized via a Fischer indole synthesis or a related cyclization method. A common route involves the reaction of N-isopropylaniline with a suitable phenacyl halide derivative.[1][2]

Experimental Protocol:

• Reaction Setup: A round-bottom flask equipped with a magnetic stirrer and a reflux condenser is charged with N-isopropylaniline and a suitable solvent such as ethanol.

• Addition of Reagents: 2-Bromo-1-(4-fluorophenyl)ethan-1-one is added to the solution.

• Reaction Conditions: The reaction mixture is heated to reflux and stirred for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Cyclization: After the initial condensation, a cyclizing agent such as zinc chloride (ZnCl2) or a polyphosphoric acid is added, and heating is continued to facilitate the indole ring formation.[1][2]

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature and poured into ice-water. The resulting precipitate is collected by filtration, washed with water, and dried. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) to yield 3-(4-fluorophenyl)-1-isopropyl-1H-indole.

Step 2: Formylation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole

The introduction of the carbaldehyde group at the C2 position of the indole ring is achieved via the Vilsmeier-Haack reaction.[6][7] This reaction utilizes a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl3) and N,N-dimethylformamide (DMF).[6][7]

Experimental Protocol:

• Preparation of Vilsmeier Reagent: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), anhydrous N,N-dimethylformamide (DMF) is cooled in an ice bath. Phosphorus oxychloride (POCl3) is added dropwise with stirring, maintaining the temperature below 5 °C. The mixture is stirred for an additional 30 minutes to ensure the complete formation of the Vilsmeier reagent.

• Reaction with Indole Precursor: A solution of 3-(4-fluorophenyl)-1-isopropyl-1H-indole in anhydrous DMF is added dropwise to the freshly prepared Vilsmeier reagent at 0 °C.

• Reaction Conditions: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to a moderate temperature (e.g., 40-60 °C) for several hours. The reaction progress is monitored by TLC.

• Hydrolysis: The reaction mixture is then cooled in an ice bath and carefully poured onto crushed ice, followed by the slow addition of an aqueous solution of sodium hydroxide or sodium carbonate until the mixture is alkaline. This step hydrolyzes the intermediate iminium salt to the aldehyde.

• Work-up and Purification: The resulting precipitate is collected by filtration, washed thoroughly with water, and dried. The crude 3-(4-fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate).

Quantitative Data (Representative):

Step	Reactants	Reagents/Solvents	Temperature (°C)	Time (h)	Yield (%)
1	N-isopropylaniline, 2-Bromo-1-(4-fluorophenyl)ethan-1-one	Ethanol, ZnCl2	Reflux	4-6	75-85
2	3-(4-Fluorophenyl)-1-isopropyl-1H-indole	POCl3, DMF	0 to 60	3-5	80-90

Note: Yields are representative and may vary based on reaction scale and purification methods.

Application in Pharmaceutical Synthesis: Fluvastatin

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a pivotal intermediate in the synthesis of Fluvastatin. The aldehyde functional group serves as a handle for further elaboration of the side chain containing the 3,5-dihydroxy heptenoic acid moiety, which is characteristic of statins and essential for their biological activity.

The subsequent synthetic steps typically involve a Wittig or Horner-Wadsworth-Emmons reaction to extend the side chain, followed by stereoselective reduction of a ketone to introduce the desired stereochemistry of the hydroxyl groups, and finally, saponification of the ester to yield the active pharmaceutical ingredient, Fluvastatin sodium.

Visualizations

Synthetic Workflow

Caption: Synthetic workflow for 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Role in Fluvastatin Synthesis

Caption: Role of the intermediate in the synthesis of Fluvastatin.

Cholesterol Biosynthesis Pathway and Fluvastatin's Mechanism of Action

Caption: Fluvastatin inhibits HMG-CoA reductase in the cholesterol biosynthesis pathway.

References

• 1. Synthesis, Characterization, Crystal Studies of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) Acrylaldehyde [scirp.org]
• 2. scirp.org [scirp.org]
• 3. pschemicals.com [pschemicals.com]
• 4. 3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indole-2-carbaldehyde | C18H16FNO | CID 11312061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde|101125-34-2--AN PharmaTech Co Ltd [anpharma.net]
• 6. pcbiochemres.com [pcbiochemres.com]
• 7. Vilsmeier-Haack Reaction [organic-chemistry.org]

Application Notes and Protocols: Synthesis of Indole-2-carbaldehyde via Directed Ortho-Metalation and Formylation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indole-2-carbaldehyde is a pivotal intermediate in the synthesis of a wide array of biologically active compounds and pharmaceutical agents. Its preparation, however, can be challenging due to the preferential electrophilic substitution at the C3 position of the indole nucleus. This document provides a detailed experimental procedure for the synthesis of indole-2-carbaldehyde through a directed ortho-metalation strategy, followed by formylation. This method offers good regioselectivity and yields a product of high purity. The protocol is intended for researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction

The formylation of indoles is a fundamental transformation in organic chemistry, providing key building blocks for more complex molecules. While the Vilsmeier-Haack reaction is commonly employed for this purpose, it overwhelmingly favors the formation of indole-3-carbaldehyde due to the electronic properties of the indole ring.[1][2] To achieve formylation at the C2 position, alternative strategies are necessary. One such effective method involves the deprotonation of the indole nitrogen, followed by a second deprotonation at the C2 position using a strong base, creating a dianion that can then be regioselectively quenched with a formylating agent.[3][4] This application note details a robust and reproducible procedure for the synthesis of indole-2-carbaldehyde using this approach.

Data Presentation

The following table summarizes the quantitative data for the synthesis of indole-2-carbaldehyde as described in the detailed protocol.

Parameter	Value	Reference
Starting Material	Indole (1.00 g, 8.54 mmol)	[3]
Reagents	n-Butyllithium (2.5 M in hexanes, 3.80 mL, 9.39 mmol), Carbon Dioxide, tert-Butyllithium (1.7 M in pentane, 5.00 mL, 8.54 mmol), N,N-Dimethylformamide (0.83 mL, 8.5 mmol)	[3]
Solvent	Dry Tetrahydrofuran (THF)	[3]
Reaction Temperature	-78 °C to Room Temperature	[3]
Reaction Time	Approximately 3 hours	[3]
Product Yield	0.7129 g (58%)	[3]
Spectroscopic Data
¹H NMR (500 MHz, CDCl₃)	δ (ppm): 9.88 (s, 1H), 7.77 (d, 1H, J=8.1 Hz), 7.48 (d, 1H, J=8.3 Hz), 7.41 (t, 1H, J=7.0 Hz), 7.30 (s, 1H), 7.20 (t, 1H, J=7.4 Hz)	[3]
¹³C NMR (500 MHz, CDCl₃)	δ (ppm): 182.89, 138.80, 136.87, 128.25, 124.37, 122.20, 115.60, 113.28	[3]

Experimental Protocol

This protocol details the synthesis of indole-2-carbaldehyde from indole.[3]

Materials:

• Indole

• n-Butyllithium (n-BuLi), 2.5 M solution in hexanes

• tert-Butyllithium (t-BuLi), 1.7 M solution in pentane

• Anhydrous N,N-Dimethylformamide (DMF)

• Carbon Dioxide (gas or dry ice)

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (anhydrous)

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

• Round-bottom flask

• Magnetic stirrer

• Syringes

• Septa

• Low-temperature thermometer

• Dry ice/acetone bath

Procedure:

• Initial Lithiation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add indole (1.00 g, 8.54 mmol) and dissolve it in 50 mL of dry THF.

• Cool the resulting solution to -78 °C using a dry ice/acetone bath.

• Slowly add a 2.5 M solution of n-butyllithium (3.80 mL, 9.39 mmol) to the THF solution. Stir the mixture for 30 minutes at -78 °C.

• Carboxylation and Dianion Formation: Pass carbon dioxide gas through the reaction mixture for 10 minutes.

• Allow the resulting solution to warm to room temperature.

• Remove the excess carbon dioxide under reduced pressure and concentrate the solution to approximately 25 mL.

• Add 50 mL of dry THF to the concentrated solution and cool it again to -78 °C.

• Slowly add a 1.7 M solution of tert-butyllithium (5.00 mL, 8.54 mmol) to the THF solution and stir at -78 °C for 1 hour.

• Formylation: Add anhydrous N,N-dimethylformamide (0.83 mL, 8.5 mmol) to the solution.

• Work-up: Allow the resulting mixture to warm to room temperature over a period of 1.5 hours.

• Quench the reaction by adding 10 mL of water and stir for 15 minutes.

• Add diethyl ether to the mixture and transfer it to a separatory funnel.

• Wash the organic layer three times with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the resulting solid by silica gel column chromatography using a mixture of hexanes and ethyl acetate (80:20) as the eluent to yield indole-2-carbaldehyde.[3]

Visualization

The following diagram illustrates the experimental workflow for the synthesis of indole-2-carbaldehyde.

Caption: Workflow for the synthesis of indole-2-carbaldehyde.

Safety Precautions

• Organolithium reagents (n-BuLi and t-BuLi) are pyrophoric and react violently with water. Handle them with extreme care under an inert atmosphere using proper syringe techniques.

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• The reaction should be conducted under anhydrous conditions, as moisture will quench the organolithium reagents.

• The quenching step is exothermic and should be performed carefully.

Conclusion

The described protocol provides a reliable method for the synthesis of indole-2-carbaldehyde, a valuable precursor in medicinal chemistry and organic synthesis. By employing a directed ortho-metalation strategy, this procedure effectively overcomes the inherent regioselectivity challenges associated with indole formylation. The detailed steps and purification method should enable researchers to obtain the desired product in good yield and high purity.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis routes of Indole-2-carbaldehyde [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

troubleshooting common issues in 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde synthesis

Welcome to the technical support center for the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde. This guide is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the synthesis of this important compound. Below you will find frequently asked questions (FAQs) and detailed troubleshooting guides to ensure a successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde?

The most prevalent and effective method for synthesizing 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is the Vilsmeier-Haack formylation of the corresponding 3-(4-Fluorophenyl)-1-isopropyl-1H-indole precursor. This reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), to introduce a formyl group (-CHO) at the C2 position of the indole ring.

Q2: What is the Vilsmeier reagent and how is it prepared?

The Vilsmeier reagent is a chloroiminium salt that acts as the electrophile in the formylation reaction. It is most commonly prepared by the reaction of an N,N-disubstituted formamide, like DMF, with an acid chloride such as phosphorus oxychloride (POCl₃), oxalyl chloride, or thionyl chloride. For this specific synthesis, the combination of DMF and POCl₃ is typically used. The preparation is an exothermic reaction and should be conducted under anhydrous conditions at low temperatures (e.g., 0-5 °C) to prevent decomposition of the reagent.[1]

Q3: What are the key safety precautions to consider during this synthesis?

The reagents used in the Vilsmeier-Haack reaction are hazardous and must be handled with care.

• Phosphorus oxychloride (POCl₃): Highly corrosive and reacts violently with water. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is essential.

• Vilsmeier Reagent: Moisture-sensitive and should be prepared and used under anhydrous conditions.

• Work-up: The quenching of the reaction with water or ice is highly exothermic and should be performed slowly and carefully to control the reaction rate.

Q4: How can I monitor the progress of the reaction?

The progress of the Vilsmeier-Haack formylation can be effectively monitored using thin-layer chromatography (TLC). To do this, a small aliquot of the reaction mixture is carefully quenched (for example, with a dilute sodium bicarbonate solution), extracted with an appropriate organic solvent (e.g., ethyl acetate), and then spotted on a TLC plate. The disappearance of the starting indole and the appearance of the more polar aldehyde product spot will indicate the progression of the reaction.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Problem 1: Low or No Product Yield

Possible Causes & Solutions

Possible Cause	Recommended Action
Inactive Vilsmeier Reagent	The Vilsmeier reagent is highly sensitive to moisture. Ensure all glassware is thoroughly dried (flame-dried or oven-dried) before use. Use anhydrous DMF and fresh, high-purity POCl₃. Prepare the reagent at a low temperature (0-5 °C) and use it immediately.[1]
Insufficiently Reactive Substrate	While the 3-(4-Fluorophenyl)-1-isopropyl-1H-indole is an electron-rich heterocycle, impurities in the starting material can hinder the reaction. Ensure the starting indole is pure. For less reactive substrates, consider increasing the excess of the Vilsmeier reagent or raising the reaction temperature.[1]
Incomplete Reaction	The reaction time or temperature may be insufficient. Monitor the reaction progress by TLC until the starting material is consumed. If the reaction is sluggish, a gradual increase in temperature (e.g., to 70-80 °C) may be beneficial.[1]
Product Decomposition During Work-up	The aldehyde product or the intermediate iminium salt may be sensitive to harsh work-up conditions. Perform the aqueous work-up at low temperatures by pouring the reaction mixture onto crushed ice. Neutralize the mixture carefully and slowly with a mild base such as sodium bicarbonate or sodium acetate solution.[1]

Problem 2: Formation of Multiple Products or Impurities

Possible Causes & Solutions

Possible Cause	Recommended Action
Side Reactions (e.g., Diformylation)	The use of a large excess of the Vilsmeier reagent can sometimes lead to the formation of diformylated byproducts. Optimize the stoichiometry of the Vilsmeier reagent; typically, 1.5 to 2.5 equivalents are sufficient.
Formation of Bis(indolyl)methanes	In some cases, the intermediate iminium salt can react with another molecule of the starting indole to form a bis(indolyl)methane impurity. This is more likely if the starting material is not consumed completely and the reaction conditions are harsh. Ensuring complete formylation and maintaining controlled temperatures can minimize this side reaction.
Decomposition of Starting Material or Product	High reaction temperatures or prolonged reaction times can lead to the degradation of the starting material or the final product. Ensure the reaction temperature is not excessively high and monitor the reaction to avoid unnecessarily long reaction times.
Incomplete Hydrolysis of the Iminium Intermediate	The hydrolysis of the intermediate iminium salt to the final aldehyde is a critical step. Incomplete hydrolysis will result in the presence of the iminium salt or its partially hydrolyzed forms in the crude product. Ensure thorough mixing during the aqueous work-up and allow sufficient time for the hydrolysis to complete. Adjusting the pH to be slightly basic (pH 7-8) can facilitate this process.

Experimental Protocols

A detailed experimental protocol for the Vilsmeier-Haack formylation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole is provided below.

Materials:

• 3-(4-Fluorophenyl)-1-isopropyl-1H-indole

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for column chromatography

Procedure:

• Vilsmeier Reagent Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous DMF (3 equivalents). Cool the flask to 0 °C in an ice bath. Add POCl₃ (1.5 equivalents) dropwise to the stirred DMF solution via the dropping funnel, maintaining the internal temperature below 10 °C. After the addition is complete, stir the mixture at 0 °C for 30 minutes. The formation of a solid or a viscous liquid indicates the formation of the Vilsmeier reagent.

• Formylation Reaction: Dissolve 3-(4-Fluorophenyl)-1-isopropyl-1H-indole (1 equivalent) in anhydrous DCM. Add the substrate solution to the freshly prepared Vilsmeier reagent at 0 °C. After the addition, remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete (as indicated by TLC), cool the reaction mixture back to 0 °C in an ice bath. Carefully and slowly pour the reaction mixture onto a vigorously stirred mixture of crushed ice and water. This quenching step is exothermic and should be done with caution. Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extraction and Isolation: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane or ethyl acetate (3 x volume of aqueous layer). Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator. Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford the pure 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Data Presentation

The following table summarizes the effect of key reaction parameters on the yield of indole-2-carbaldehyde derivatives in similar Vilsmeier-Haack reactions. This data can serve as a guide for optimizing the synthesis of the target compound.

Indole Derivative	Reagents (Equivalents)	Temperature (°C)	Time (h)	Yield (%)
Indole	POCl₃ (1.5), DMF	0 to 85	6	96
2-Methylindole	POCl₃, DMF	98-100	3	71 (1-formyl-3-methylindole)
4-Methylindole	POCl₃, DMF	0 to 85	8	90
5-Methylindole	POCl₃, DMF	0 to 85	6	92

This data is compiled from general literature on Vilsmeier-Haack formylation of indoles and should be used as a reference for optimization.[2]

Visualizations

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

optimizing reaction conditions for the synthesis of indole-2-carbaldehydes

Technical Support Center: Optimizing Synthesis of Indole-2-carbaldehydes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of indole-2-carbaldehydes.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during your experiments, offering potential causes and actionable solutions.

Q1: My Vilsmeier-Haack reaction is resulting in a very low yield of the desired indole-2-carbaldehyde. What are the possible causes and how can I improve it?

A1: Low yields are a common problem in the formylation of indoles. The issue can often be traced back to several factors, including incomplete reactions, side product formation, or suboptimal reaction conditions.

Troubleshooting Steps:

• Incomplete Reaction: Monitor the reaction's progress using Thin Layer Chromatography (TLC). If a significant amount of starting material remains after the expected reaction time, consider extending the duration or cautiously increasing the temperature.[1] The Vilsmeier reagent is typically formed at 0-5 °C, while the formylation temperature can range from below 0°C to 80°C depending on the substrate's reactivity.[1]

• N-Protection: For formylation at the C2 position, protecting the indole nitrogen (N1) is crucial. Bulky protecting groups like tosyl (Ts), mesyl (Ms), or benzenesulfonyl (Bs) can sterically hinder the Vilsmeier reagent from attacking the more electron-rich C3 position, thus favoring C2 formylation.[2]

• Reagent Stoichiometry: An insufficient amount of the Vilsmeier reagent (formed from POCl₃ and DMF) can lead to an incomplete reaction. Ensure you are using at least a stoichiometric amount of the formylating agent.[3] Conversely, a large excess may promote side reactions.

• Temperature Control: Maintain strict temperature control. The initial formation of the Vilsmeier reagent should be performed at low temperatures (e.g., 0°C). For C2 selectivity, running the subsequent formylation at 0°C or below is generally advisable.[2]

Caption: A flowchart for troubleshooting low product yield.

Q2: I am observing the formation of the indole-3-carbaldehyde isomer instead of the desired C2 product. How can I improve C2 regioselectivity?

A2: The electronic properties of the indole ring naturally favor electrophilic substitution at the C3 position. To achieve C2 selectivity in a Vilsmeier-Haack reaction, strategic modifications are necessary.

Solutions for C2 Selectivity:

• N1-Protecting Group: As mentioned, this is the most effective strategy. A sterically demanding group on the indole nitrogen blocks the C3 position, redirecting the electrophilic Vilsmeier reagent to the C2 position.[2]

• Solvent and Temperature: The choice of solvent and strict temperature control are critical. Non-polar solvents and lower reaction temperatures (0°C or below) generally enhance C2 formylation.[2]

• Alternative Synthetic Routes: If C2 selectivity remains poor, consider other methods that are inherently selective for the C2 position, such as the oxidation of 2-methylindole or the reduction of indole-2-carboxylic acid derivatives.[2][4]

Q3: My reaction mixture has turned into a dark, tar-like material, making purification impossible. What causes this and how can it be prevented?

A3: The formation of dark, polymeric materials is a frequent side reaction in indole chemistry, especially under the acidic conditions of the Vilsmeier-Haack reaction.[2] Indole rings are susceptible to acid-catalyzed self-polymerization.[1]

Preventative Measures:

• Low Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Add reagents slowly and ensure efficient cooling to dissipate any heat generated.

• Controlled Acidity: Avoid an excessive concentration of acid. The Vilsmeier reagent itself is acidic, so adding it dropwise to the indole solution can help maintain control.

• Protecting Groups: N-protected indoles are often more stable under these conditions and less prone to polymerization.

Data Presentation: Reaction Condition Optimization

The tables below summarize key quantitative data for different synthetic approaches to indole-2-carbaldehydes.

Table 1: Influence of N-Protecting Group on Vilsmeier-Haack C2-Formylation

N-Protecting Group	Typical Solvent	Temperature (°C)	Key Outcome	Reference
None (H)	DMF/POCl₃	0 to 80	Predominantly C3-formylation	[2]
Tosyl (Ts)	DCM/DMF/POCl₃	0 to RT	Favors C2-formylation	[2]
Benzenesulfonyl (Bs)	DCM/DMF/POCl₃	0 to RT	Favors C2-formylation	[2]
Mesyl (Ms)	DCM/DMF/POCl₃	0 to RT	Favors C2-formylation	[2]

Table 2: Comparison of Primary Synthetic Methods for Indole-2-carbaldehydes

Method	Starting Material	Key Reagents	Typical Yield	Advantages	Disadvantages	Reference
Vilsmeier-Haack	N-Protected Indole	POCl₃, DMF	Good to High	Well-established, versatile	Requires N-protection/deprotection	[2][5]
Oxidation	2-Methylindole	Activated MnO₂	Moderate to Good	Direct, excellent regioselectivity	Requires substituted starting material	[4]
McFadyen-Stevens	Indole-2-carbohydrazide	TsCl, Na₂CO₃	Moderate (~41%)	Alternative to formylation	Multi-step, lengthy purification
Lithiation/Formylation	Indole	n-BuLi, t-BuLi, DMF	Moderate (~58%)	Direct C2 functionalization	Requires cryogenic temps (-78°C)	[6]

Experimental Protocols

Below are detailed methodologies for key experiments.

Protocol 1: Vilsmeier-Haack Formylation of N-Tosylindole

• Reagent Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add anhydrous N,N-Dimethylformamide (DMF, 3.0 eq). Cool the flask to 0°C in an ice bath.

• Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃, 1.5 eq) dropwise to the cooled DMF with vigorous stirring. Allow the mixture to stir at 0°C for 30 minutes to form the Vilsmeier reagent.

• Reaction: Dissolve N-tosylindole (1.0 eq) in anhydrous Dichloromethane (DCM) and add it dropwise to the Vilsmeier reagent at 0°C.

• Monitoring: Allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the consumption of the starting material by TLC.[2]

• Workup: Once the reaction is complete, carefully pour the mixture into a vigorously stirred beaker of crushed ice and saturated aqueous sodium bicarbonate solution. Continue stirring for 30 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer three times with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting crude solid by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to obtain the pure N-tosyl-indole-2-carbaldehyde.[2]

Protocol 2: Oxidation of 2-Methylindole

• Setup: To a solution of 2-methylindole (1.0 eq) in Dichloromethane (DCM), add activated manganese dioxide (MnO₂, 10 eq).

• Reaction: Stir the suspension vigorously at room temperature for 24-48 hours. The reaction progress can be monitored by TLC.

• Filtration: Upon completion, filter the reaction mixture through a pad of Celite® to remove the solid manganese dioxide. Wash the Celite® pad with additional DCM to ensure all product is collected.

• Concentration: Combine the filtrates and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography or recrystallization to yield the pure indole-2-carbaldehyde.[2]

Visualizations: Workflows and Pathways

Caption: Primary synthetic routes to indole-2-carbaldehyde.

Caption: Vilsmeier-Haack mechanism for C2-formylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of indole-2-carbaldehydes, 2-(2-aminoethyl)- and 2-(2-aminopropyl)-indoles - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 5. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis routes of Indole-2-carbaldehyde [benchchem.com]

Technical Support Center: Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde. Our goal is to help you improve the yield and purity of your product through detailed experimental protocols and solutions to common issues.

Experimental Protocols

A reliable synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a two-step process. First, the core indole structure, 3-(4-Fluorophenyl)-1-isopropyl-1H-indole, is synthesized. This intermediate is then formylated, most commonly via the Vilsmeier-Haack reaction, to yield the target aldehyde.

Part 1: Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole

This synthesis involves the condensation of 2-chloro-4'-fluoroacetophenone with N-isopropylaniline followed by cyclization.

Step 1: Synthesis of 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone

• Reagents:

  • 2-chloro-4'-fluoroacetophenone

  • N-isopropylaniline

  • N,N-Dimethylformamide (DMF)

• Procedure:

  • Dissolve 2-chloro-4'-fluoroacetophenone and N-isopropylaniline in a minimal amount of freshly distilled DMF.

  • Heat the reaction mixture to approximately 100 °C for 10-11 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and pour it onto crushed ice with constant stirring.

  • Filter the separated solid and recrystallize from ethanol to obtain pure 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone.

• Expected Yield: ~78%

Step 2: Cyclization to 3-(4-Fluorophenyl)-1-isopropyl-1H-indole

• Reagents:

  • 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone

  • Zinc chloride (ZnCl₂)

  • Ethyl alcohol

• Procedure:

  • Dissolve 1-(4-fluorophenyl)-2-(isopropyl(phenyl)amino)ethanone (1 mole) and ZnCl₂ (0.43 mole) in a minimal amount of boiling ethyl alcohol.

  • Reflux the mixture for 3-5 hours, monitoring the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into an excess of cold, dilute hydrochloric acid with constant stirring.

  • Filter the separated solid and recrystallize from ethanol to get pure 3-(4-Fluorophenyl)-1-isopropyl-1H-indole.[1]

• Expected Yield: ~80%[1]

Part 2: Vilsmeier-Haack Formylation to Yield 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

The Vilsmeier-Haack reaction introduces a formyl group onto an electron-rich aromatic ring. For 3-substituted indoles, formylation typically occurs at the C3 position. To achieve formylation at the C2 position, steric hindrance at the nitrogen atom can be exploited. The isopropyl group on the nitrogen of the starting material helps to direct formylation to the C2 position.

General Procedure:

• Reagents:

  • 3-(4-Fluorophenyl)-1-isopropyl-1H-indole

  • Phosphorus oxychloride (POCl₃) or other Vilsmeier reagents

  • N,N-Dimethylformamide (DMF)

  • Acetonitrile (optional solvent)

• Procedure:

  • In a flame-dried, three-neck round-bottom flask equipped with a dropping funnel, thermometer, and nitrogen inlet, place anhydrous DMF under a nitrogen atmosphere.

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (POCl₃) dropwise to the DMF, maintaining the temperature below 5 °C. The formation of the Vilsmeier reagent is exothermic.

  • Stir the mixture at 0 °C for 30-60 minutes.

  • Dissolve 3-(4-Fluorophenyl)-1-isopropyl-1H-indole in anhydrous DMF or acetonitrile and add it dropwise to the Vilsmeier reagent at 0 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to a temperature between 50-80 °C. The optimal temperature and time will need to be determined empirically (see Troubleshooting Guide).

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture and carefully pour it onto crushed ice.

  • Neutralize the mixture with a base (e.g., sodium hydroxide or sodium bicarbonate solution) to a pH of 7-8.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Data Presentation: Optimizing Vilsmeier-Haack Reaction Conditions

The following table summarizes general conditions for the Vilsmeier-Haack formylation of various indole derivatives to provide a comparative overview for optimizing the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde. Specific yields for the target molecule are not widely reported, so these serve as a starting point for optimization.

Substrate	Reagents	Temperature (°C)	Time (h)	Yield (%)	Notes
Indole	POCl₃, DMF	0 to 85	6	96	Formylation at C3[2]
2-Methylindole	POCl₃, DMF	98-100	3	71 (1-formyl-3-methyl), 22.5 (2-formyl-3-methyl)	Mixture of products[2]
1-Methylindole	POCl₃, DMF	35	1	85	Formylation at C3
1,2-Dimethylindole	POCl₃, DMF	100	1	97	Formylation at C3
N-Benzyl-1,2,3,4-tetrahydrocarbazole	POCl₃, DMF	0	-	"very good yield"	Formylation at C1[3]
7-Acetyl-2-arylindoles	POCl₃, DMF	-	-	"good yields"	Intramolecular cyclization and formylation[3]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive Vilsmeier reagent due to moisture. 2. Insufficient reaction temperature or time. 3. Substrate is not sufficiently electron-rich.	1. Ensure all glassware is flame-dried. Use anhydrous DMF and fresh POCl₃. 2. Monitor the reaction by TLC. Gradually increase the temperature (e.g., in 10 °C increments) and/or extend the reaction time. 3. For less reactive substrates, consider using a more reactive Vilsmeier reagent (e.g., generated from oxalyl chloride and DMF).
Formation of a Dark, Tarry Residue	1. Reaction temperature is too high, leading to polymerization. 2. Presence of acidic impurities.	1. Maintain strict temperature control, especially during the addition of POCl₃ and the substrate. 2. Ensure starting materials are pure. A basic wash of the starting indole may be necessary if it has been stored for a long time.
Predominant C3-Formylation	1. The C3 position is electronically favored for electrophilic attack. 2. The N-isopropyl group is not providing enough steric hindrance.	1. This is the inherent reactivity of the indole ring. 2. While the isopropyl group should favor C2 formylation, a mixture of isomers is possible. Careful purification will be required. Consider using a bulkier N-substituent if C2 selectivity is a persistent issue, though this would require a different synthetic starting point.
Di-formylation Product Observed	1. Excess of Vilsmeier reagent. 2. High reaction temperature.	1. Use a stoichiometric amount or a slight excess (1.1-1.5 equivalents) of the Vilsmeier reagent. 2. Perform the reaction at a lower temperature for a longer duration.
Difficult Purification	1. Presence of colored impurities. 2. Product is an oil or does not crystallize easily.	1. During workup, after extraction, wash the organic layer with a sodium bisulfite solution. Treat the crude product with activated charcoal during recrystallization. 2. Purify by column chromatography on silica gel using a gradient of hexanes and ethyl acetate.

Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier-Haack reaction and why is it used for this synthesis?

A1: The Vilsmeier-Haack reaction is a method for introducing a formyl group (-CHO) onto an electron-rich aromatic or heteroaromatic ring, such as an indole.[4][5][6] It utilizes a "Vilsmeier reagent," which is an electrophilic iminium salt typically formed from a substituted amide like DMF and an activating agent like POCl₃.[7] This method is well-suited for the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde from its indole precursor.

Q2: Why is formylation at the C2 position of a 3-substituted indole challenging?

A2: The C3 position of the indole ring is generally more electron-rich and thus more susceptible to electrophilic attack than the C2 position. Therefore, formylation reactions on indoles preferentially occur at C3. To achieve C2 formylation on an indole that is already substituted at C3, one must rely on directing effects, such as steric hindrance from a bulky substituent on the indole nitrogen, to disfavor reaction at C3 and promote it at C2.

Q3: How can I improve the regioselectivity for C2 formylation?

A3: The isopropyl group on the nitrogen of your starting material already provides some steric bulk to disfavor attack at the C3 position. To further enhance C2 selectivity, you can try:

• Lowering the reaction temperature: This can sometimes increase the kinetic selectivity for the less-favored product.

• Choice of Vilsmeier reagent: Different formylating agents have different steric and electronic properties which may influence regioselectivity. Experimenting with reagents generated from different amides or activating agents could be beneficial.

Q4: What are the key safety precautions for the Vilsmeier-Haack reaction?

A4: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. The reaction should always be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. The quenching of the reaction with water or ice is highly exothermic and should be done slowly and with caution in an ice bath.

Q5: What are the best methods for purifying the final product?

A5: The crude product can be purified by either recrystallization or column chromatography.

• Recrystallization: Ethanol is a commonly used solvent for recrystallizing indole derivatives.[1] If the product is colored, adding activated charcoal to the hot solution before filtering can help remove impurities.

• Column Chromatography: Silica gel chromatography using a mixture of hexanes and ethyl acetate as the eluent is a standard method for purifying indole aldehydes. The optimal solvent ratio should be determined by TLC analysis.

Visualizations

Figure 1. Overall synthetic workflow for 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

References

• 1. Synthesis, Characterization, Crystal Studies of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) Acrylaldehyde [scirp.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ijpcbs.com [ijpcbs.com]
• 5. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 6. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 7. m.youtube.com [m.youtube.com]

Technical Support Center: Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating side products during the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde. This compound is a known intermediate and impurity in the synthesis of Fluvastatin, referred to as Fluvastatin EP Impurity G.[1][2][3][4][5]

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde?

A1: The most prevalent method for the formylation of the 3-(4-Fluorophenyl)-1-isopropyl-1H-indole precursor is the Vilsmeier-Haack reaction.[6][7][8][9] This reaction utilizes a Vilsmeier reagent, typically formed in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).[6][7][8][10]

Q2: What are the potential side products I might encounter during the Vilsmeier-Haack formylation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole?

A2: Several side products can arise from the Vilsmeier-Haack reaction on indole substrates. For your specific synthesis, potential side products include:

• Unreacted Starting Material: Incomplete reaction can lead to the presence of the starting material, 3-(4-Fluorophenyl)-1-isopropyl-1H-indole.

• N-Formylated Product: Formylation can sometimes occur on the indole nitrogen, leading to the formation of 1-formyl-3-(4-fluorophenyl)-1-isopropyl-1H-indole. This has been observed in the formylation of other 3-substituted indoles.[11][12]

• Diformylated Products: Under forcing conditions, a second formyl group may be introduced onto the aromatic ring system.[12]

• Ring-Opened Byproducts: In some cases, the indole ring can undergo cleavage. For instance, the formylation of 3-methylindole has been reported to yield o-formamidoacetophenone.[11][13] A similar byproduct could potentially form in your reaction.

• Chlorinated Intermediate: Incomplete hydrolysis of the intermediate formed after the addition of the Vilsmeier reagent can result in a chlorinated species.

Q3: Can the Vilsmeier-Haack reaction lead to the formation of a nitrile?

A3: While the formation of nitriles is a known side reaction in Vilsmeier-Haack reactions, particularly with aldoximes, it is less common with indole substrates under standard formylation conditions. However, it remains a theoretical possibility depending on the specific reaction conditions and the presence of any nitrogen-containing impurities.

Troubleshooting Guide

This guide provides solutions to common issues encountered during the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of the desired product	- Incomplete reaction. - Suboptimal reaction temperature. - Insufficient amount of Vilsmeier reagent. - Degradation of the product during workup.	- Monitor the reaction progress using TLC or LC-MS to ensure completion. - Optimize the reaction temperature; typically, the reaction is started at low temperatures (0-5 °C) and then warmed to room temperature or slightly heated. - Use a slight excess of the Vilsmeier reagent (1.1-1.5 equivalents). - Perform the aqueous workup at low temperatures and avoid prolonged exposure to strongly acidic or basic conditions.
Presence of unreacted starting material	- Insufficient reaction time or temperature. - Inactive Vilsmeier reagent.	- Increase the reaction time or temperature gradually while monitoring the reaction. - Ensure that the POCl₃ and DMF are of high purity and anhydrous, as moisture can deactivate the Vilsmeier reagent.
Formation of N-formylated byproduct	- Reaction conditions favoring N-formylation over C2-formylation.	- Maintain a lower reaction temperature. - The choice of solvent can influence the regioselectivity. Consider using dichloromethane (DCM) as a solvent.
Observation of diformylated products	- Use of a large excess of the Vilsmeier reagent. - High reaction temperature or prolonged reaction time.	- Use a controlled amount of the Vilsmeier reagent (1.1-1.5 equivalents). - Keep the reaction temperature and time to the minimum required for the completion of the desired C2-formylation.
Detection of ring-opened byproducts	- Harsh reaction conditions.	- Employ milder reaction conditions, such as lower temperatures and shorter reaction times.

Quantitative Data Summary

Indole Derivative	Reagents	Temperature (°C)	Time (h)	Yield (%)
Indole	POCl₃, DMF	0 to 85	6	96
2-Methylindole	POCl₃, DMF	98-100	3	71 (1-formyl-3-methylindole), 22.5 (2-formyl-3-methylindole)
4-Methylindole	POCl₃, DMF	0 to 85	8	90
5-Methylindole	POCl₃, DMF	0 to 85	8	92

Experimental Protocols

Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole (Precursor)

A detailed protocol for the synthesis of the precursor can be adapted from the literature.[3][6]

Vilsmeier-Haack Formylation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole

The following is a representative experimental protocol for the Vilsmeier-Haack formylation, which can be optimized for the specific substrate.

• Preparation of the Vilsmeier Reagent: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF, 1.5 equivalents) in anhydrous dichloromethane (DCM). Cool the solution to 0 °C in an ice bath. Add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise to the stirred solution, maintaining the temperature below 5 °C. After the addition is complete, stir the mixture at 0 °C for 30 minutes, during which the Vilsmeier reagent will form.

• Formylation Reaction: Dissolve 3-(4-Fluorophenyl)-1-isopropyl-1H-indole (1.0 equivalent) in anhydrous DCM. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C. After the addition, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Isolation: Once the reaction is complete, cool the mixture to 0 °C and carefully quench it by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases. Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Visualizations

Caption: Vilsmeier-Haack reaction pathway for the synthesis of the target aldehyde.

Caption: Potential main and side reaction pathways in the Vilsmeier-Haack formylation.

Caption: A logical workflow for troubleshooting common issues in the synthesis.

References

• 1. Fluvastatin EP Impurity G | 101125-34-2 | SynZeal [synzeal.com]
• 2. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. Fluvastatin EP Impurity G | molsyns.com [molsyns.com]
• 5. veeprho.com [veeprho.com]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 7. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 8. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 9. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 10. Vilsmeier-Haack Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. growingscience.com [growingscience.com]
• 13. sciencemadness.org [sciencemadness.org]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Stability of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde

This technical support center provides guidance for researchers, scientists, and drug development professionals on assessing the stability of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde. The information is presented in a question-and-answer format to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde?

A1: Based on the general stability of indole-containing compounds and aromatic aldehydes, the primary factors that can affect the stability of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde include exposure to light (photodegradation), high temperatures (thermal degradation), humidity, and reactive oxygen species (oxidation). The indole ring system can be susceptible to oxidation, while the aldehyde functional group can be readily oxidized to a carboxylic acid.

Q2: How should I properly store solid 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde and its solutions?

A2: To minimize degradation, the solid compound should be stored in a well-sealed container, protected from light, at a controlled low temperature, such as 2-8°C. For solutions, it is crucial to use high-purity solvents and store them in amber vials or wrapped in aluminum foil to prevent photolytic degradation.[1] Solutions should also be stored at low temperatures and for the shortest duration possible before use.

Q3: I am observing the appearance of a new peak in my HPLC analysis after storing a solution of the compound for a few days. What could be the cause?

A3: The appearance of a new peak in your HPLC chromatogram likely indicates the formation of a degradation product. Potential causes include oxidation of the aldehyde to a carboxylic acid, photodegradation if the solution was exposed to light, or hydrolysis if water is present in the solvent. To troubleshoot, you can compare the chromatogram to a freshly prepared sample and a sample that has been subjected to forced degradation conditions (e.g., exposure to light, heat, or an oxidizing agent) to identify the potential degradant.

Q4: What are forced degradation studies and why are they important for this compound?

A4: Forced degradation studies, also known as stress testing, are designed to intentionally degrade the compound under more severe conditions than accelerated stability testing.[2] These studies are critical for identifying potential degradation products and understanding the degradation pathways.[2] This information is essential for developing stability-indicating analytical methods, which are crucial for accurately quantifying the compound in the presence of its degradants.[2]

Q5: What are the typical conditions for a forced degradation study of an indole derivative like this one?

A5: Typical forced degradation conditions for indole derivatives involve exposure to acidic, basic, oxidative, thermal, and photolytic stress.[1] The goal is to achieve a target degradation of 5-20%.

Troubleshooting Guide

Issue	Symptom	Potential Cause	Troubleshooting Steps
Compound Degradation in Solution	Appearance of new peaks in HPLC, color change of the solution, or decreased peak area of the main compound.	Oxidation, photodegradation, or hydrolysis.	1. Prepare fresh solutions for each experiment.2. Store solutions in amber vials or wrapped in aluminum foil.[1]3. Use high-purity, dry solvents.4. Store solutions at low temperatures (e.g., 2-8°C).
Inconsistent Analytical Results	Poor reproducibility of quantitative measurements.	Compound instability during the analytical procedure.	1. Minimize the time samples spend in the autosampler.2. Use a cooled autosampler if available.3. Ensure the mobile phase is compatible and does not promote degradation.
Solid Compound Discoloration	The solid compound changes color over time (e.g., from off-white to yellow or brown).	Oxidation or exposure to light.	1. Store the solid compound in a tightly sealed container in the dark.2. Store under an inert atmosphere (e.g., nitrogen or argon) if the compound is particularly sensitive to oxidation.3. Store at a recommended low temperature.

Experimental Protocols

Forced Degradation Studies

The following are detailed protocols for conducting forced degradation studies. A stock solution of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde (e.g., 1 mg/mL in a suitable solvent like acetonitrile or methanol) should be prepared.[1]

1. Acid Hydrolysis:

• To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.[1]

• Incubate the mixture at 60°C for 24 hours.[1]

• Cool the solution to room temperature.

• Neutralize the solution with an equivalent amount of 0.1 M NaOH.[1]

• Dilute to a final concentration of approximately 0.1 mg/mL with the mobile phase for HPLC analysis.[1]

2. Base Hydrolysis:

• To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.[1]

• Incubate the mixture at 60°C for 24 hours.[1]

• Cool the solution to room temperature.

• Neutralize the solution with an equivalent amount of 0.1 M HCl.[1]

• Dilute to a final concentration of approximately 0.1 mg/mL with the mobile phase.[1]

3. Oxidative Degradation:

• To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).[1]

• Store the mixture at room temperature, protected from light, for 24 hours.[1]

• Dilute to a final concentration of approximately 0.1 mg/mL with the mobile phase.[1]

4. Thermal Degradation:

• Place the solid compound in an oven at 60°C for 48 hours.[1]

• After exposure, prepare a 0.1 mg/mL solution of the heat-stressed solid in the mobile phase for analysis.[1]

5. Photolytic Degradation:

• Prepare a 0.1 mg/mL solution of the compound.

• Expose the solution to a photostability chamber with both UV and visible light for 24 hours.[1]

• A control sample should be wrapped in aluminum foil and kept in the same chamber to serve as a dark control.[3]

• Analyze both the exposed and dark control samples by HPLC.

Data Presentation

The results of the forced degradation studies should be summarized in a table to easily compare the stability of the compound under different stress conditions.

Table 1: Summary of Forced Degradation Studies

Stress Condition	% Degradation	Number of Degradants	Major Degradant Peak (RT)
0.1 M HCl, 60°C, 24h
0.1 M NaOH, 60°C, 24h
3% H₂O₂, RT, 24h
Solid, 60°C, 48h
Photolytic (UV/Vis), 24h
Control

RT = Retention Time

Visualizations

Experimental Workflow for Forced Degradation Studies

Caption: Workflow for conducting forced degradation studies.

Troubleshooting Logic for Compound Degradation

Caption: Troubleshooting workflow for identifying degradation causes.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmatutor.org [pharmatutor.org]

Technical Support Center: Recrystallization of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively recrystallizing 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent for the recrystallization of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde?

A1: Based on literature for similar indole derivatives, ethanol is a recommended starting solvent for recrystallization.[1] Methanol has also been shown to be effective for the recrystallization of other indole-based compounds.[1] A mixed solvent system, such as ethanol/water, can also be a good option for polar molecules like the target compound.

Q2: What are the key characteristics of a good recrystallization solvent?

A2: An ideal recrystallization solvent should:

• Dissolve the compound sparingly or not at all at room temperature.

• Dissolve the compound completely at its boiling point.

• Dissolve impurities well at all temperatures or not at all.

• Be chemically inert to the compound.

• Have a relatively low boiling point for easy removal from the crystals.

• Yield well-formed crystals of the purified product.

Q3: My compound is referred to as "Fluvastatin EP Impurity G". Does this information help in finding a purification method?

A3: Yes, this is valuable information. "Fluvastatin EP Impurity G" is a designation used in pharmacopeias, indicating it is a known impurity in the synthesis of the drug Fluvastatin. Pharmaceutical development and manufacturing processes require high purity, so it is likely that purification methods for Fluvastatin and its impurities are well-documented in patents and regulatory filings. Searching for purification protocols for "Fluvastatin impurities" may yield specific and validated methods.

Q4: How does the fluorine atom in the molecule affect recrystallization?

A4: The presence of a fluorine atom can influence a molecule's polarity, melting point, and crystal packing. Fluorine is highly electronegative, which can lead to stronger intermolecular interactions and potentially affect solubility in different solvents.[2] This may require careful solvent selection to achieve successful recrystallization.

Troubleshooting Guides

Issue 1: The compound "oils out" instead of forming crystals.

Cause: The compound is coming out of solution above its melting point. This can happen if the solution is too concentrated or cools too quickly.

Solutions:

• Re-heat and Dilute: Re-heat the solution until the oil redissolves completely. Add a small amount of additional hot solvent to decrease the saturation.

• Slow Cooling: Allow the flask to cool to room temperature slowly. Insulating the flask can help. Avoid placing the hot flask directly in an ice bath.

• Change Solvent System: If oiling out persists, consider a solvent with a lower boiling point or a different mixed solvent system.

Issue 2: No crystals form upon cooling.

Cause: The solution may be too dilute, or there are no nucleation sites for crystal growth to begin. This state is known as supersaturation.

Solutions:

• Induce Nucleation:

  • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod.

  • Seeding: Add a tiny crystal of the pure compound (a "seed crystal") to the solution.

• Increase Concentration: If the solution is too dilute, carefully evaporate some of the solvent to increase the concentration and then allow it to cool again.

• Drastic Cooling: If scratching and seeding do not work, try cooling the solution in an ice-salt bath to a lower temperature.

Issue 3: The resulting crystals are colored or appear impure.

Cause: Colored impurities may have similar solubility characteristics to the target compound, or insoluble impurities were not removed.

Solutions:

• Decolorizing Carbon: Add a small amount of activated charcoal (decolorizing carbon) to the hot solution before filtration. The charcoal will adsorb colored impurities. Use sparingly, as it can also adsorb the desired product.

• Hot Filtration: If there are insoluble impurities, perform a hot gravity filtration of the dissolved crude product before allowing it to cool. This will remove any solid particles.

• Re-crystallize: A second recrystallization of the obtained crystals may be necessary to achieve the desired purity.

Issue 4: The recrystallization yield is very low.

Cause: This can be due to using too much solvent, premature crystallization during transfer, or the compound having significant solubility in the cold solvent.

Solutions:

• Minimize Solvent: Use the minimum amount of hot solvent necessary to fully dissolve the compound.

• Prevent Premature Crystallization: Warm the filtration apparatus (funnel and receiving flask) before hot filtration to prevent the compound from crystallizing out on the filter paper.

• Recover from Filtrate: If a significant amount of product remains in the filtrate (mother liquor), you can try to recover it by evaporating some of the solvent and cooling again to obtain a second crop of crystals.

Data Presentation

Solvent	Polarity	Expected Solubility (Cold)	Expected Solubility (Hot)	Suitability Notes
Ethanol	Polar Protic	Low to Moderate	High	Good starting point for single-solvent recrystallization.
Methanol	Polar Protic	Low to Moderate	High	Similar to ethanol, good for single-solvent recrystallization.
Isopropanol	Polar Protic	Low	Moderate to High	May be a good alternative to ethanol or methanol.
Ethyl Acetate	Moderately Polar	Moderate	High	Can be a good solvent, but the compound might be too soluble at room temperature.
Acetone	Polar Aprotic	Moderate to High	High	Often too good of a solvent at room temperature, but can be used in mixed-solvent systems.
Toluene	Non-polar	Very Low	Low to Moderate	Less likely to be a good single solvent due to the compound's polarity. Could be used as an anti-solvent.
Hexane	Non-polar	Insoluble	Very Low	Likely to be an anti-solvent in a mixed-solvent system with a more polar solvent.
Water	Very Polar	Insoluble	Insoluble	Can be used as an anti-solvent with a miscible polar solvent like ethanol or methanol.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization (Example with Ethanol)

• Dissolution: Place the crude 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde in an Erlenmeyer flask. Add a minimal amount of ethanol and heat the mixture to boiling while stirring. Continue adding small portions of hot ethanol until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If there are solid impurities or charcoal, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining impurities.

• Drying: Dry the crystals in a vacuum oven or air dry to a constant weight.

Protocol 2: Mixed-Solvent Recrystallization (Example with Ethanol/Water)

• Dissolution: Dissolve the crude compound in the minimum amount of boiling ethanol (the "good" solvent).

• Addition of Anti-solvent: While the solution is still hot, add water (the "bad" solvent) dropwise until the solution becomes faintly cloudy (turbid).

• Clarification: Add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation, Washing, and Drying: Follow steps 5-7 from the single-solvent protocol, using an ice-cold ethanol/water mixture for washing.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purifying Indole Aldehydes via Column Chromatography

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to purifying indole aldehydes using column chromatography. It includes a detailed experimental protocol, a troubleshooting guide in a question-and-answer format, and frequently asked questions to address common challenges encountered during the purification process.

Experimental Protocol: Column Chromatography of Indole Aldehydes

This protocol outlines a general procedure for the purification of indole aldehydes using silica gel column chromatography. The specific solvent system and parameters should be optimized for each unique compound using Thin Layer Chromatography (TLC) beforehand.

1. Materials and Equipment:

• Glass chromatography column

• Silica gel (60-120 or 230-400 mesh)

• Eluent (e.g., Hexane/Ethyl Acetate mixture)

• Sand

• Glass wool or cotton

• Collection tubes or flasks

• TLC plates (silica gel 60 F254)

• TLC developing chamber

• UV lamp (254 nm)

• Staining solution (e.g., Ehrlich's reagent)

• Rotary evaporator

2. Slurry Preparation:

• Place a small plug of glass wool or cotton at the bottom of the column. Add a thin layer of sand.

• In a separate beaker, create a slurry of silica gel in the initial, least polar eluent. The consistency should be pourable but not overly dilute.

• Pour the slurry into the column. Gently tap the sides of the column to ensure even packing and remove air bubbles.

• Allow the silica gel to settle, and let the excess solvent drain until it reaches the top of the silica bed. Do not let the column run dry.

3. Sample Loading:

• Dry Loading (Recommended for samples not easily soluble in the eluent):

  • Dissolve the crude indole aldehyde in a minimal amount of a suitable solvent (e.g., dichloromethane, acetone).

  • Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the prepared column.

  • Gently add a thin layer of sand on top of the sample.

• Wet Loading:

  • Dissolve the crude product in the minimum possible volume of the initial eluent.

  • Carefully pipette this solution onto the top of the silica bed, avoiding disturbance of the surface.

  • Allow the sample to adsorb onto the silica.

4. Elution and Fraction Collection:

• Carefully add the eluent to the top of the column.

• Begin collecting fractions in separate tubes as the solvent starts to drip from the column outlet.

• If using a gradient elution, gradually increase the polarity of the solvent system as the chromatography progresses.[1]

5. Monitoring the Separation:

• Monitor the progress of the separation by collecting small spots from the fractions onto a TLC plate.

• Most indole derivatives are UV-active and can be visualized as dark spots under a 254 nm UV lamp.[2]

• For enhanced visualization, use a stain specific for indoles, such as Ehrlich's reagent, which typically produces blue or purple spots.[2]

• Combine the fractions that contain the pure desired product based on the TLC analysis.

6. Product Isolation:

• Combine the pure fractions into a round-bottom flask.

• Remove the solvent using a rotary evaporator to obtain the purified indole aldehyde.

Troubleshooting Guide

This guide addresses specific issues that may arise during the column chromatography of indole aldehydes.

Q1: My indole aldehyde appears to be decomposing on the column, resulting in streaking on the TLC and low yield. What can I do?

A1: Aldehydes can sometimes be sensitive to the acidic nature of standard silica gel, leading to decomposition.[3]

• Solution 1: Neutralize the Silica Gel. Before preparing the slurry, wash the silica gel with a solvent system containing a small amount of a non-polar base, such as 1% triethylamine in your chosen eluent. This neutralizes the acidic sites on the silica surface.

• Solution 2: Use a Different Stationary Phase. Consider using a less acidic stationary phase like neutral alumina or a reverse-phase C18 silica gel if the compound is extremely sensitive.

Q2: I am having trouble separating my indole aldehyde from a very similar impurity. How can I improve the resolution?

A2: Poor separation is often due to an inadequately optimized mobile phase.

• Solution 1: Optimize the Solvent System. The key is to find a solvent system where the Rf values of your product and the impurity are sufficiently different on the TLC plate. Experiment with different solvent ratios (e.g., hexane/ethyl acetate, dichloromethane/methanol).[2][4] Sometimes, a three-component solvent system can provide better separation.

• Solution 2: Use a Finer Mesh Silica Gel. Switching from a 60-120 mesh silica gel to a 230-400 mesh silica gel increases the surface area and can improve separation efficiency.

• Solution 3: Perform Flash Chromatography. Applying pressure (flash chromatography) instead of relying on gravity can lead to a faster and more efficient separation with better resolution.[1]

Q3: My compound is not moving from the top of the column (Rf = 0). What should I do?

A3: This indicates that the eluent is not polar enough to move your compound down the column.

• Solution: Increase Eluent Polarity. Gradually increase the proportion of the more polar solvent in your mobile phase. For example, if you are using a 9:1 hexane/ethyl acetate mixture, try changing to 4:1 or even 1:1. Adding a small percentage of a highly polar solvent like methanol can also be effective for very polar compounds.[2]

Q4: My compound is eluting too quickly with the solvent front (Rf = 1). How can I fix this?

A4: This means your eluent is too polar, and your compound has a very low affinity for the stationary phase.

• Solution: Decrease Eluent Polarity. Reduce the proportion of the polar solvent in your mobile phase. For instance, if you are using a 1:1 hexane/ethyl acetate mixture, try a 9:1 or 19:1 ratio.

Frequently Asked Questions (FAQs)

Q5: How do I choose the right solvent system for my indole aldehyde purification?

A5: The best method is to use Thin Layer Chromatography (TLC) to screen various solvent systems.[1] A good solvent system for column chromatography will give your desired indole aldehyde an Rf value of approximately 0.2-0.4 on the TLC plate. This generally ensures good separation and a reasonable elution time.

Q6: My indole aldehyde is colorless. How can I see it on the TLC plate and track it during the column?

A6: Indole derivatives, due to their aromatic structure, are typically UV-active.[2]

• UV Visualization: You can visualize the spots on a TLC plate containing a fluorescent indicator (F254) under a UV lamp at 254 nm. The compound will appear as a dark spot.[2]

• Staining: For confirmation, you can use a chemical stain. Ehrlich's reagent is highly specific for indoles and will produce a characteristic blue or purple color.[2] Other general stains like potassium permanganate or p-anisaldehyde can also be used.[2]

Q7: Can I use reverse-phase chromatography to purify my indole aldehyde?

A7: Yes, reverse-phase chromatography is a viable option, especially for more polar indole aldehydes. In this technique, the stationary phase is non-polar (e.g., C18 silica), and the mobile phase is polar (e.g., water/acetonitrile or water/methanol).[5] A gradient from a more polar to a less polar mobile phase is typically used to elute the compounds.

Q8: What are common impurities found with indole aldehydes?

A8: Impurities can arise from the synthesis of the indole aldehyde itself. These can include unreacted starting materials, by-products from side reactions, or oxidized species like the corresponding indole-3-carboxylic acid.[3][6]

Data Presentation

Table 1: Common Solvent Systems for Indole Aldehyde Purification

Solvent System Components (v/v)	Polarity	Typical Application	Reference
Hexane / Ethyl Acetate	Low to Medium	General purpose for many indole derivatives. Ratio is adjusted based on compound polarity.	[7]
Chloroform / Methanol	Medium to High	Used for more polar indole aldehyde analogues.	[4]
Dichloromethane / Hexane	Low	For non-polar indole derivatives.	[2]
Water / Acetonitrile (with Formic Acid)	High (Reverse Phase)	HPLC analysis and purification of polar indole aldehydes.	[5]

Visualization

Caption: Troubleshooting workflow for indole aldehyde column chromatography.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Separation of 1H-Indole-3-carboxaldehyde on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Monitoring the Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde using TLC

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for monitoring the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde via Thin-Layer Chromatography (TLC).

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using TLC to monitor this reaction?

A1: The main use of TLC is to track the progress of the chemical reaction.[1][2][3] By sampling the reaction mixture over time, you can observe the consumption of the starting material, 3-(4-Fluorophenyl)-1-isopropyl-1H-indole, and the formation of the product, 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.[2] This allows you to determine when the reaction is complete.

Q2: How do I select an appropriate solvent system (mobile phase) for my TLC analysis?

A2: The goal is to find a solvent system that provides good separation between the starting material and the product. A good starting point is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[4] Aim for an Rf value of approximately 0.3-0.4 for the starting material to ensure there is adequate space on the plate for the product spot to resolve.[5][6] If your spots are too close to the baseline, the eluent is not polar enough; conversely, if they are too close to the solvent front, the eluent is too polar.[5][7]

Q3: What is a "co-spot" and why is it essential?

A3: A co-spot involves applying the reaction mixture directly on top of the starting material spot in a dedicated lane on the TLC plate.[3][6] This is critical for confirming the identity of the starting material spot within the reaction mixture, especially if the reactant and product have very similar Rf values.[5][6][8]

Q4: How is the Retention Factor (Rf) value calculated and why is it important?

A4: The Rf value is the ratio of the distance traveled by the compound to the distance traveled by the solvent front, both measured from the origin.[5][9]

• Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Under constant conditions (stationary phase, mobile phase, temperature), the Rf value is a characteristic constant for a given compound, which helps in its identification.[5][10]

Q5: How can I visualize the spots on the TLC plate?

A5: Since indole derivatives are often UV-active, the primary non-destructive method is to view the plate under a UV lamp (254 nm).[11][12][13] The compounds will appear as dark spots on a fluorescent background.[12][13] For more specific visualization, chemical stains can be used. A p-dimethylaminobenzaldehyde stain can be effective for visualizing indoles, often producing colored spots.[11] A 2,4-dinitrophenylhydrazine (DNP) stain is specific for aldehydes and ketones and will yield yellow to orange spots.[11][14][15]

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Streaking or Elongated Spots	Sample is overloaded (too concentrated).[7][16][17]	Dilute the sample and re-spot the TLC plate.[7]
The sample contains strongly acidic or basic compounds.	Add a small amount of a modifying agent like acetic acid or triethylamine (0.1–2.0%) to the mobile phase.[7]
High boiling point solvent (e.g., DMF, DMSO) in the reaction mixture.[8][18]	After spotting the plate, place it under a high vacuum for a few minutes before developing it.[8][18]
Spots are Not Visible	The sample is too dilute.[7]	Concentrate the sample or apply the spot multiple times in the same location, allowing the solvent to dry between applications.[7][17]
The compound is not UV-active.[7]	Use a chemical stain for visualization, such as p-dimethylaminobenzaldehyde for the indole ring or 2,4-DNP for the aldehyde product.[11]
The solvent level in the developing chamber is higher than the spotting line.[16][17]	Ensure the solvent level is below the origin line to prevent the sample from dissolving into the solvent reservoir.[1][16]
Reactant and Product Spots Have Very Similar Rf Values	The solvent system does not provide adequate separation.[8]	Experiment with different solvent systems by varying the polarity.[8] Try solvent mixtures from different classes (e.g., polar/hydrocarbon vs. polar/dichloromethane).[7]
Inability to distinguish between spots.	Utilize the co-spotting technique to definitively identify the starting material.[8] Use a specific stain that may color the starting material and product differently (e.g., anisaldehyde).[8][18]
Uneven Solvent Front	The adsorbent has flaked off the sides of the plate.	Handle the TLC plate with care to avoid damaging the stationary phase.
The plate is touching the side of the developing chamber.	Make sure the plate is positioned centrally within the chamber and is not in contact with the sides.
No Spots Appear on the Plate	Insufficient sample concentration.	Spot the sample multiple times in the same location, ensuring it is dry between each application.[17]
The solvent level in the chamber is above the spotting line.	Ensure the solvent level is below where the samples are spotted.[17]
Experimental failure resulting in no compound.	Re-evaluate the experimental procedure.

Experimental Protocol for TLC Monitoring

1. Preparation of the TLC Plate:

• Obtain a silica gel TLC plate.

• Using a soft pencil, gently draw a straight line approximately 1 cm from the bottom of the plate. This is the origin line.[2]

• Mark three small, equidistant ticks on the origin line for spotting. Label them 'SM' (Starting Material), 'Co' (Co-spot), and 'Rxn' (Reaction Mixture).

2. Sample Preparation and Spotting:

• Starting Material (SM): Dissolve a small amount of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole in a volatile solvent (e.g., ethyl acetate).

• Reaction Mixture (Rxn): Withdraw a small aliquot from the reaction vessel.[3] Dilute it with a volatile solvent if necessary.

• Using a capillary tube, spot the prepared starting material solution on the 'SM' tick.

• Spot the starting material solution on the 'Co' tick. Let it dry. Then, carefully spot the reaction mixture directly on top of the dried SM spot.

• Spot the reaction mixture on the 'Rxn' tick.

• Aim for small, concentrated spots, typically 1-2 mm in diameter.

3. Development of the TLC Plate:

• Pour the chosen mobile phase into a developing chamber to a depth of about 0.5 cm. Ensure the solvent level is below the origin line on your TLC plate.[6]

• Place a piece of filter paper in the chamber to saturate the atmosphere with solvent vapor. Cover the chamber and let it equilibrate.

• Carefully place the spotted TLC plate into the chamber. Cover it with the lid.

• Allow the solvent to travel up the plate by capillary action.[1]

• Remove the plate when the solvent front is about 1 cm from the top.[19]

• Immediately mark the solvent front with a pencil.[1][19]

4. Visualization and Analysis:

• Allow the solvent to completely evaporate from the plate.

• Visualize the spots under a UV lamp and circle them with a pencil.[12]

• If necessary, use a chemical stain for further visualization.

• Measure the distance from the origin to the center of each spot and the distance from the origin to the solvent front.

• Calculate the Rf value for each spot.[9]

Data Presentation

The product, 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, contains a polar aldehyde group, which will cause it to have a stronger interaction with the polar silica gel stationary phase compared to the less polar starting material, 3-(4-Fluorophenyl)-1-isopropyl-1H-indole. Consequently, the product will have a lower Rf value.

Compound	Expected Rf Value Range*	Rationale
3-(4-Fluorophenyl)-1-isopropyl-1H-indole (Starting Material)	0.5 - 0.7	Less polar, travels further up the plate.
3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde (Product)	0.2 - 0.4	More polar due to the aldehyde group, resulting in stronger adsorption to the silica gel and a shorter travel distance.

*Note: These are estimated values. Actual Rf values will depend on the specific mobile phase composition and experimental conditions.

Visualizations

References

• 1. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 5. benchchem.com [benchchem.com]
• 6. How To [chem.rochester.edu]
• 7. silicycle.com [silicycle.com]
• 8. Chromatography [chem.rochester.edu]
• 9. Khan Academy [khanacademy.org]
• 10. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 11. silicycle.com [silicycle.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. faculty.fiu.edu [faculty.fiu.edu]
• 15. epfl.ch [epfl.ch]
• 16. orgchemboulder.com [orgchemboulder.com]
• 17. bitesizebio.com [bitesizebio.com]
• 18. Troubleshooting [chem.rochester.edu]
• 19. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Scale-Up Production of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde

Welcome to the technical support center for the scale-up production of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of transitioning from laboratory-scale synthesis to larger-scale production.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the scale-up of the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde.

Issue 1: Low Yield of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole Intermediate

Q: We are experiencing a significant drop in the yield of the core indole structure, 3-(4-fluorophenyl)-1-isopropyl-1H-indole, during scale-up. What are the potential causes and solutions?

A: A decrease in yield during scale-up is a common challenge. Several factors could be contributing to this issue:

• Mass and Heat Transfer Limitations: In larger reactors, inefficient mixing can lead to localized "hot spots" or areas with low reactant concentrations, which can promote the formation of side products and the degradation of starting materials.[1]

• Exothermic Reactions: Many indole syntheses are exothermic. What is manageable on a small scale can lead to thermal runaways in larger vessels if not properly controlled, causing product decomposition.[1]

• Impurity Profile of Starting Materials: Larger quantities of starting materials may introduce impurities that were negligible at the lab scale but can interfere with the reaction on a larger scale.[1]

Troubleshooting Steps:

• Improve Agitation: Ensure the reactor's agitation is sufficient to maintain a homogenous mixture. Consider using baffles or different impeller designs.

• Enhance Heat Transfer: Utilize a reactor with a larger surface area-to-volume ratio or a more efficient cooling system. For highly exothermic steps, consider a semi-batch or continuous flow process to better control the reaction temperature.

• Analyze Starting Materials: Perform thorough quality control on larger batches of starting materials to identify and quantify any new impurities.

• Optimize Reaction Conditions: Re-evaluate the optimal temperature, reaction time, and stoichiometry for the larger scale.

Issue 2: Poor Performance of the Vilsmeier-Haack Formylation Step

Q: The Vilsmeier-Haack formylation of the indole intermediate is sluggish and producing significant byproducts at a larger scale. How can we improve this step?

A: The Vilsmeier-Haack reaction is sensitive to several factors that can be exacerbated during scale-up:

• Moisture Sensitivity: The Vilsmeier reagent (formed from phosphorus oxychloride and DMF) is highly sensitive to moisture. The presence of water will consume the reagent and reduce the yield.

• Reagent Degradation: The Vilsmeier reagent can be unstable at higher temperatures.

• Inefficient Mixing: Poor mixing can lead to localized high concentrations of the Vilsmeier reagent, which can cause side reactions with the indole substrate.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Thoroughly dry all solvents, reagents, and equipment. Use a dry inert gas atmosphere (e.g., nitrogen or argon).

• Control Temperature: Add the phosphorus oxychloride to the DMF at a low temperature (e.g., 0-5 °C) to control the exotherm during the formation of the Vilsmeier reagent. Maintain a controlled temperature throughout the addition of the indole substrate.

• Optimize Addition Rate: Add the indole substrate to the Vilsmeier reagent slowly and sub-surface to ensure rapid and efficient mixing.

• Consider a Pre-formed Reagent: For better control, consider preparing the Vilsmeier reagent separately and adding it to the indole solution.

Issue 3: Difficulty in Product Purification and Isolation

Q: We are struggling with the purification of the final product, 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde. The crude product is an oil/gum and difficult to crystallize. What purification strategies can we employ?

A: Aromatic aldehydes can be challenging to purify, especially when impurities are present. Here are some strategies:

• Aqueous Work-up: A thorough aqueous wash with a mild base (e.g., sodium bicarbonate solution) can help remove acidic impurities.

• Solvent Selection for Extraction and Crystallization: Experiment with different solvent systems for extraction and crystallization. A combination of a polar solvent (like acetone) and a non-polar solvent (like hexanes) can sometimes induce precipitation.[2]

• Column Chromatography: While challenging on a large scale, it may be necessary for initial purification. Optimization of the solvent system is crucial.

• Distillation: If the product is thermally stable, vacuum distillation could be a viable option for purification.

• Bisulfite Adduct Formation: Aromatic aldehydes can often be purified by forming a solid bisulfite adduct, which can be filtered and then hydrolyzed back to the pure aldehyde.[2]

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with phosphorus oxychloride (POCl3) and DMF on a large scale?

A1: Both POCl3 and DMF pose significant safety hazards that are amplified at scale:

• Phosphorus Oxychloride (POCl3):

  • Toxicity and Corrosivity: It is highly toxic and corrosive. Inhalation can cause severe respiratory issues, and contact with skin or eyes can cause severe burns.[3][4][5][6][7]

  • Reactivity with Water: It reacts violently with water, releasing toxic and corrosive fumes (HCl and phosphoric acid).[3][7]

  • Handling: Must be handled in a well-ventilated area, preferably a fume hood, with appropriate personal protective equipment (PPE), including acid-resistant gloves, chemical splash goggles, a face shield, and a respirator.[4][5]

• Dimethylformamide (DMF):

  • Toxicity: It is a hepatotoxin and can be absorbed through the skin.

  • Handling: Requires handling in a well-ventilated area with appropriate PPE.

Q2: Are there any "green" or more sustainable solvent alternatives for this synthesis?

A2: While traditional syntheses often use solvents like DMF and chlorinated solvents, exploring greener alternatives is encouraged for scale-up. Potential options could include:

• 2-Methyltetrahydrofuran (2-MeTHF): A bio-derived solvent that can often replace THF and other ethers.

• Cyclopentyl methyl ether (CPME): A hydrophobic ether with a high boiling point and low peroxide formation.

• Ionic Liquids or Deep Eutectic Solvents: These can be explored as alternatives for specific reaction steps, though their industrial application is still evolving.

Q3: How can we monitor the progress of the reaction effectively during scale-up?

A3: Real-time reaction monitoring is crucial for process control and optimization. Common techniques include:

• High-Performance Liquid Chromatography (HPLC): The most common method for tracking the consumption of starting materials and the formation of the product and byproducts.

• Gas Chromatography (GC): Useful if the components are volatile.

• In-situ Infrared (IR) or Raman Spectroscopy: These process analytical technologies (PAT) can provide real-time data on the concentration of key species in the reaction mixture.

Quantitative Data Summary

While specific quantitative data for the scale-up of this exact molecule is not publicly available, the following table provides typical ranges for key parameters in similar indole syntheses and Vilsmeier-Haack reactions, which can serve as a baseline for optimization.

Parameter	Lab Scale (Typical)	Pilot/Production Scale (Target)	Potential Challenges at Scale
Indole Synthesis Yield	70-90%	>80%	Heat and mass transfer limitations, impurity accumulation.[1]
Vilsmeier-Haack Yield	60-85%	>75%	Moisture sensitivity, reagent stability, exotherm control.
Reaction Temperature	-10 to 100 °C	Tightly controlled within a narrow, optimized range	Hot spots, thermal runaway.[1]
Reaction Time	2-24 hours	Minimized for throughput	Incomplete conversion, side product formation.
Final Product Purity	>98% (after chromatography)	>99% (with crystallization)	Difficult to remove closely related impurities.

Experimental Protocols

The following are generalized experimental protocols for the key steps in the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde, intended as a starting point for process development.

Protocol 1: Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole

This is a representative procedure for the formation of the indole core.

• Reaction Setup: A jacketed glass reactor equipped with a mechanical stirrer, thermocouple, condenser, and nitrogen inlet is charged with N-isopropylaniline and a suitable solvent (e.g., toluene).

• Reagent Addition: 2-Bromo-1-(4-fluorophenyl)ethan-1-one is added portion-wise to the reactor while maintaining the temperature below 25 °C.

• Reaction: The mixture is heated to a predetermined temperature (e.g., 80-100 °C) and stirred until the reaction is complete (monitored by HPLC).

• Work-up: The reaction mixture is cooled and washed with an aqueous solution of a weak base (e.g., sodium bicarbonate) followed by water.

• Isolation: The organic layer is separated, and the solvent is removed under reduced pressure to yield the crude intermediate.

Protocol 2: Vilsmeier-Haack Formylation

This protocol describes the introduction of the carbaldehyde group.

• Vilsmeier Reagent Preparation: A separate, dry, and inerted reactor is charged with anhydrous dimethylformamide (DMF). The DMF is cooled to 0-5 °C. Phosphorus oxychloride (POCl3) is added dropwise, maintaining the temperature within the specified range. The mixture is stirred for a set period (e.g., 30-60 minutes) to ensure complete formation of the Vilsmeier reagent.

• Formylation Reaction: The 3-(4-fluorophenyl)-1-isopropyl-1H-indole intermediate, dissolved in a suitable anhydrous solvent (e.g., dichloromethane or DMF), is slowly added to the pre-formed Vilsmeier reagent, maintaining a low temperature (e.g., 0-10 °C).

• Reaction Completion: The reaction is allowed to warm to room temperature and stirred until completion (monitored by HPLC).

• Quenching and Work-up: The reaction mixture is carefully quenched by slowly adding it to a cold aqueous solution of a base (e.g., sodium hydroxide or sodium carbonate).

• Extraction and Isolation: The product is extracted with a suitable organic solvent. The combined organic layers are washed with brine, dried over a drying agent (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the crude final product.

Visualizations

Experimental Workflow

Caption: General Synthetic Workflow for 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde.

Troubleshooting Logic for Low Yield in Vilsmeier-Haack Reaction

Caption: Troubleshooting Decision Tree for Low Yield in the Vilsmeier-Haack Formylation Step.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. lanxess.com [lanxess.com]
• 5. PHOSPHORUS OXYCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. fishersci.com [fishersci.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Technical Support Center: Synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing impurities in the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde.

Troubleshooting Guides

Unwanted side reactions and the presence of impurities can significantly impact the yield and purity of the final product. The following table outlines common issues encountered during the synthesis, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)	Analytical Method for Detection
Low yield of the desired product	Incomplete reaction in either the Fischer indole synthesis or the Vilsmeier-Haack formylation step.	Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure completion. Consider extending the reaction time or slightly increasing the temperature if the reaction is sluggish.	TLC, HPLC
Suboptimal reaction conditions (temperature, solvent, catalyst).	Ensure all reagents and solvents are anhydrous, as moisture can interfere with the reactions. Optimize the reaction temperature for each step.	HPLC, GC-MS
Degradation of the product during workup or purification.	Use mild workup conditions. Avoid prolonged exposure to strong acids or bases. Purify the product promptly after synthesis.	HPLC, LC-MS
Presence of unreacted starting materials	Insufficient reaction time or temperature.	As mentioned above, ensure the reaction goes to completion by monitoring with TLC.	TLC, HPLC, GC-MS
Inefficient mixing of reactants.	Ensure vigorous stirring, especially in heterogeneous mixtures.	Not applicable
Formation of isomeric indole impurities	Use of an unsymmetrical ketone in the Fischer indole synthesis. (Note: This is less likely if starting with 4-fluoroacetophenone).	Ensure the purity of the starting ketone.	HPLC, LC-MS, NMR
Presence of 3-cyanoindole impurity	This is a known side product of the Vilsmeier-Haack reaction, potentially arising from nitrogen-containing impurities in the reagents or reaction with atmospheric nitrogen under harsh conditions.	Use high-purity, anhydrous solvents and freshly distilled reagents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Quench the reaction with ice-cold water or a saturated sodium bicarbonate solution.[1]	HPLC, LC-MS, IR (nitrile stretch)
Observation of a pinkish or colored product	Oxidation of the indole ring. Indoles can be sensitive to air and light.	Store the product under an inert atmosphere and protect it from light. Purification by column chromatography or recrystallization can remove colored impurities.	UV-Vis Spectroscopy
Polymerization of the indole.	Avoid harsh acidic conditions and high temperatures for prolonged periods.	Gel Permeation Chromatography (GPC)
Difficulty in purification	Similar polarities of the product and impurities.	Utilize column chromatography with a carefully selected solvent system (e.g., a gradient of ethyl acetate in hexane). Recrystallization from a suitable solvent system can also be effective.[2]	TLC, HPLC

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde?

A1: The synthesis is typically a two-step process. The first step is the Fischer indole synthesis, where N-isopropylaniline is reacted with a derivative of 4-fluoroacetophenone to form the 3-(4-fluorophenyl)-1-isopropyl-1H-indole core.[2][3] The second step is the Vilsmeier-Haack formylation of the indole at the 2-position using a formylating agent like a mixture of phosphorus oxychloride (POCl₃) and dimethylformamide (DMF) to introduce the carbaldehyde group.[3]

Q2: My final product has a persistent pink or brownish color. What could be the cause and how can I remove it?

A2: A pinkish or brownish color in indole compounds often indicates the presence of oxidation products. Indoles can be susceptible to oxidation when exposed to air and light. To minimize this, it is recommended to handle and store the compound under an inert atmosphere and protect it from light. Purification via column chromatography on silica gel or recrystallization can usually remove these colored impurities.

Q3: I am observing a significant amount of an apolar impurity in my crude product after the Fischer indole synthesis. What could it be?

A3: A common apolar impurity could be unreacted N-isopropylaniline or byproducts from its side reactions. Ensuring the reaction goes to completion and using the correct stoichiometry of reactants can minimize this. These impurities are typically removed during column chromatography.

Q4: During the Vilsmeier-Haack formylation, I am getting a significant byproduct. How can I identify and minimize it?

A4: A known byproduct of the Vilsmeier-Haack reaction on indoles is the corresponding nitrile (3-cyanoindole derivative).[1] This can arise from impurities in the reagents or specific reaction conditions. To minimize its formation, use high-purity, anhydrous reagents and solvents, and maintain an inert atmosphere. The nitrile can be identified by its characteristic IR absorption band and by mass spectrometry. Careful optimization of the reaction temperature and time is also crucial.

Q5: What are the best methods for purifying the final product?

A5: The most common and effective methods for purifying 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde are column chromatography on silica gel and recrystallization.[2] For column chromatography, a solvent system with a gradient of ethyl acetate in hexane is often effective. For recrystallization, solvents like ethanol or mixtures of ethyl acetate and hexane can be explored.

Q6: Which analytical techniques are most suitable for assessing the purity of the final product?

A6: A combination of techniques is recommended for a comprehensive purity assessment. High-Performance Liquid Chromatography (HPLC) is excellent for quantifying the purity and detecting minor impurities. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is crucial for structural confirmation and identifying any isomeric impurities. Mass Spectrometry (MS), often coupled with LC (LC-MS), helps in identifying the molecular weight of the product and any impurities.

Experimental Protocols & Visualizations

General Synthetic Workflow

The following diagram illustrates a typical workflow for the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde.

Caption: General workflow for the synthesis of the target compound.

Impurity Troubleshooting Workflow

This diagram outlines a logical approach to identifying and mitigating impurities during the synthesis.

Caption: A logical workflow for addressing impurities.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. Synthesis, Characterization, Crystal Studies of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) Acrylaldehyde [scirp.org]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Validation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structural validation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, a key intermediate in the synthesis of various pharmacologically active compounds. By presenting experimental data alongside analogous derivatives, this document aims to facilitate a comprehensive understanding of its structural characteristics.

Comparative Analysis of Spectroscopic Data

The structural integrity of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is established through a combination of spectroscopic techniques. For a comprehensive understanding, its data is compared with that of the parent compound, Indole-2-carbaldehyde, and a closely related derivative, 1-Methyl-1H-indole-2-carbaldehyde.

¹H NMR Spectral Data Comparison

The ¹H NMR spectrum provides information on the chemical environment of protons in a molecule. The following table compares the chemical shifts (δ) of the protons in the target compound and its analogues.

Proton Assignment	3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde Derivative	Indole-2-carbaldehyde	1-Methyl-1H-indole-2-carbaldehyde
Aldehyde (-CHO)	~9.61 ppm (doublet)	9.88 ppm (singlet)	~9.95 ppm (singlet)
Indole N-H	N/A (substituted)	~8.79 ppm (singlet)	N/A (substituted)
Indole Aromatic Protons	Multiplets in the aromatic region	7.16 - 8.33 ppm (multiplets)	Multiplets in the aromatic region
4-Fluorophenyl Protons	Multiplets in the aromatic region	N/A	N/A
Isopropyl CH	Multiplet	N/A	N/A
Isopropyl CH₃	~1.64 and 1.66 ppm (two singlets)	N/A	N/A
N-Methyl	N/A	N/A	3.84 ppm (singlet)

Note: The data for the 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde derivative is inferred from its acrylaldehyde derivative.

¹³C NMR Spectral Data Comparison

The ¹³C NMR spectrum reveals the carbon framework of the molecule.

Carbon Assignment	3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde Derivative	Indole-2-carbaldehyde	1-Methyl-1H-indole-2-carbaldehyde
Aldehyde (C=O)	~185 ppm	182.89 ppm	~184 ppm
Indole C2	~137 ppm	136.87 ppm	~137 ppm
Indole Aromatic Carbons	Peaks in the aromatic region	113.28 - 138.80 ppm	Peaks in the aromatic region
4-Fluorophenyl Carbons	Peaks in the aromatic region	N/A	N/A
Isopropyl CH	Data not available	N/A	N/A
Isopropyl CH₃	Data not available	N/A	N/A
N-Methyl	N/A	N/A	~34 ppm

Note: The data for the 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde derivative is inferred from published data on similar structures.

FT-IR Spectral Data Comparison

Infrared spectroscopy identifies the functional groups present in a molecule.

Functional Group	(E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde	Indole	1-Methyl-1H-indole-3-carbaldehyde
Aldehyde C=O Stretch	1666.38 cm⁻¹	N/A (Indole)	~1650-1700 cm⁻¹ (expected)
C=C Stretch (Aromatic)	1610.45 cm⁻¹	1508, 1577 cm⁻¹	Data not available
N-H Stretch	N/A (substituted)	3406 cm⁻¹	N/A (substituted)

Note: The FT-IR data for the target compound is represented by its closely related acrylaldehyde derivative.

Experimental Protocols

The following are generalized protocols for the key analytical techniques used in the structural validation of indole derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation : A Bruker AVANCE series spectrometer (or equivalent) operating at a frequency of 400 MHz for ¹H NMR and 100 MHz for ¹³C NMR.

• Sample Preparation : Approximately 5-10 mg of the compound is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube. Tetramethylsilane (TMS) is used as an internal standard (0 ppm).

• Data Acquisition : Standard pulse sequences are used for both ¹H and ¹³C NMR. For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a proton-decoupled spectrum is typically acquired.

• Data Processing : The raw data (Free Induction Decay - FID) is Fourier transformed, and the resulting spectrum is phase and baseline corrected. Chemical shifts are reported in parts per million (ppm) relative to TMS.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Instrumentation : A Shimadzu FT-IR spectrophotometer (or equivalent) equipped with a KBr pellet press.

• Sample Preparation : A small amount of the solid sample is finely ground with dry potassium bromide (KBr) in an agate mortar. The mixture is then pressed into a thin, transparent pellet.

• Data Acquisition : The KBr pellet is placed in the sample holder of the FT-IR spectrometer. The spectrum is recorded in the range of 4000-400 cm⁻¹. A background spectrum of a pure KBr pellet is subtracted from the sample spectrum.

• Data Analysis : The positions of the absorption bands are reported in wavenumbers (cm⁻¹).

Mass Spectrometry (MS)

• Instrumentation : A mass spectrometer with an appropriate ionization source (e.g., Electrospray Ionization - ESI or Electron Impact - EI).

• Sample Preparation : The sample is dissolved in a suitable volatile solvent (e.g., methanol or acetonitrile) at a low concentration.

• Data Acquisition : The sample solution is introduced into the mass spectrometer. The instrument is operated in a mode to detect the molecular ion peak ([M]⁺ or [M+H]⁺).

• Data Analysis : The mass-to-charge ratio (m/z) of the molecular ion is determined to confirm the molecular weight of the compound.

Visualizing the Validation Workflow

The following diagrams illustrate the general workflow for the structural validation of a synthesized compound and the relationship between the compared molecules.

Caption: A flowchart illustrating the key stages in the synthesis and structural validation of a chemical compound.

Caption: A diagram showing the structural relationship between the target compound and its analogues used for comparison.

comparison of different synthetic routes for substituted indole-2-carbaldehydes

For researchers, scientists, and drug development professionals, the indole scaffold remains a cornerstone of medicinal chemistry. The synthesis of specifically functionalized derivatives, such as substituted indole-2-carbaldehydes, is a critical step in the development of novel therapeutics. These aldehydes are versatile intermediates, readily transformed into a variety of functional groups. This guide provides an objective comparison of several key synthetic routes to substituted indole-2-carbaldehydes, supported by experimental data and detailed protocols to inform the selection of the most appropriate method for a given research objective.

Comparison of Synthetic Methodologies

The synthesis of indole-2-carbaldehydes can be broadly approached through four distinct strategies: the Reissert synthesis, formylation of protected indoles or indole precursors, oxidation of 2-methylindoles, and directed ortho-lithiation. Each method offers a unique set of advantages and disadvantages concerning substrate scope, reaction conditions, and overall efficiency.

Synthetic Route	Starting Materials	Key Reagents	Number of Steps (to aldehyde)	Typical Yield	Key Advantages	Key Limitations
Reissert Synthesis	Substituted o-nitrotoluenes, diethyl oxalate	Strong base (e.g., KOEt), reducing agent (e.g., Zn/AcOH or H₂, Pd/C), reagents for carboxylic acid to aldehyde conversion	3-4	Moderate to Good	Good for a variety of substituted indoles; starts from simple precursors.	Multi-step process; may have a lower overall yield.
Vilsmeier-Haack Reaction	N-protected indoles or 2,3,3-trisubstituted-3H-indoles	POCl₃, DMF	1-2 (from indole precursor)	Good to Excellent	High yielding for specific substrates; mild conditions.	Direct formylation of unprotected indoles occurs at C3; requires specific precursors for C2 selectivity.
Oxidation of 2-Methylindoles	Substituted 2-methylindoles	Selenium dioxide (SeO₂), Chromium trioxide (CrO₃)	1	Moderate to Good	Direct conversion of a methyl group to an aldehyde.	Potential for over-oxidation to carboxylic acid; toxicity of reagents.
Directed Ortho-Lithiation	Substituted indoles	Strong organolithium bases (e.g., n-BuLi, t-BuLi), DMF	1	Good	High regioselectivity for C2-functionalization; single-step process.	Requires anhydrous and inert conditions; substrate must be stable to strong bases.

Detailed Synthetic Routes and Experimental Protocols

This section provides a detailed examination of each synthetic pathway, including reaction mechanisms and step-by-step experimental procedures for key transformations.

The Reissert Synthesis and Subsequent Conversion

The Reissert indole synthesis is a classical and reliable method for preparing indole-2-carboxylic acids from ortho-nitrotoluenes. These carboxylic acids can then be converted to the desired indole-2-carbaldehydes through a two-step reduction/oxidation sequence or via the McFadyen-Stevens reaction.

Reaction Pathway

The general pathway involves the condensation of a substituted o-nitrotoluene with diethyl oxalate, followed by reductive cyclization to yield the indole-2-carboxylate, which is then hydrolyzed to the carboxylic acid. The carboxylic acid is subsequently converted to the aldehyde.

Caption: General workflow for the Reissert synthesis of substituted indole-2-carbaldehydes.

Experimental Protocol: Synthesis of Ethyl Indole-2-carboxylate (Reissert)

This protocol is adapted from Organic Syntheses.

• Condensation: A solution of potassium ethoxide is prepared from potassium metal and absolute ethanol. To this, a substituted o-nitrotoluene and diethyl oxalate are added, and the mixture is stirred to form the potassium salt of ethyl o-nitrophenylpyruvate.

• Reductive Cyclization: The potassium salt is dissolved in glacial acetic acid, and a platinum catalyst is added. The mixture is hydrogenated in a Parr apparatus until hydrogen uptake ceases.[1]

• Work-up: The catalyst is removed by filtration, and the filtrate is poured into water to precipitate the ethyl indole-2-carboxylate.[1] The product is collected by filtration, washed with water, and dried.

Experimental Protocol: Conversion of Indole-2-carboxylate to Indole-2-carbaldehyde

A comparison of two methods for this conversion has been reported, with the oxidation of the intermediate alcohol being generally more efficient.[2]

• Reduction to 2-Hydroxymethylindole: The substituted ethyl indole-2-carboxylate is reduced using lithium aluminum hydride in a suitable solvent like THF.

• Oxidation to Indole-2-carbaldehyde: The resulting 2-hydroxymethylindole is then oxidized to the corresponding aldehyde using activated manganese dioxide in a solvent such as chloroform.[2]

Vilsmeier-Haack Reaction on Indole Precursors

While the direct Vilsmeier-Haack formylation of indoles typically occurs at the C3 position, C2-formylation can be achieved by using an N-protected indole or a 2-methyl-3H-indole (indolenine) precursor. The latter undergoes diformylation of the methyl group, which can then be hydrolyzed to the desired aldehyde.

Reaction Pathway

The Vilsmeier reagent, formed from POCl₃ and DMF, acts as the electrophile.

Caption: Vilsmeier-Haack formylation of an N-protected indole for C2 selectivity.

Experimental Protocol: Vilsmeier-Haack Synthesis of N-Tosyl-indole-2-carbaldehyde

• Vilsmeier Reagent Preparation: In a flask, phosphorus oxychloride (POCl₃) is added dropwise to N,N-dimethylformamide (DMF) at 0 °C with stirring.

• Reaction with Indole: A solution of N-tosylindole in DMF is added to the prepared Vilsmeier reagent. The reaction mixture is then heated.

• Work-up and Isolation: The reaction mixture is poured onto ice and neutralized with a base (e.g., NaOH solution). The precipitated product is collected by filtration, washed, and can be purified by recrystallization.[3]

Oxidation of 2-Methylindoles

The direct oxidation of the 2-methyl group of an indole to a formyl group provides a straightforward route to indole-2-carbaldehydes. Common oxidizing agents for this transformation include selenium dioxide and chromium trioxide.

Reaction Pathway

Caption: Direct oxidation of a 2-methylindole to an indole-2-carbaldehyde.

Experimental Protocol: Selenium Dioxide Oxidation

This method is often referred to as the Riley oxidation.

• Reaction Setup: A solution of the substituted 2-methylindole in a suitable solvent (e.g., dioxane) is prepared.

• Oxidation: Selenium dioxide (SeO₂) is added to the solution, and the mixture is heated under reflux.

• Work-up: After the reaction is complete, the mixture is filtered to remove selenium metal byproducts. The filtrate is concentrated, and the product is purified by chromatography or recrystallization.

Directed Ortho-Lithiation

This method involves the deprotonation of the indole at the C2 position using a strong organolithium base, followed by quenching the resulting anion with an electrophilic formylating agent like DMF. N-protection of the indole is often necessary to prevent deprotonation at the N1 position.

Reaction Pathway

Caption: Synthesis of an indole-2-carbaldehyde via directed ortho-lithiation.

Experimental Protocol: Synthesis of Indole-2-carbaldehyde via Lithiation

This protocol describes the synthesis of the parent indole-2-carbaldehyde and can be adapted for substituted indoles.[4]

• Initial Lithiation and Carboxylation: Indole is dissolved in dry THF and cooled to -78 °C. A solution of n-butyllithium is added slowly, and the mixture is stirred. Carbon dioxide is then passed through the reaction mixture.

• Second Lithiation and Formylation: The reaction is allowed to warm to room temperature, and the solvent is partially removed. More dry THF is added, and the solution is cooled again to -78 °C. A solution of tert-butyllithium is added slowly, and the mixture is stirred. Anhydrous N,N-dimethylformamide (DMF) is then added.

• Work-up and Purification: The reaction is warmed to room temperature, and water is added. The product is extracted with diethyl ether, and the organic layer is washed, dried, and concentrated. The crude product is purified by silica gel chromatography to yield indole-2-carbaldehyde (reported yield: 58%).[4]

Conclusion

The choice of synthetic route for a particular substituted indole-2-carbaldehyde will depend on several factors, including the availability of starting materials, the desired substitution pattern, and the scale of the synthesis.

• The Reissert synthesis is a robust and versatile method, particularly when starting from simple, commercially available substituted o-nitrotoluenes.

• The Vilsmeier-Haack reaction is highly efficient but requires specific precursors to achieve C2-formylation.

• The oxidation of 2-methylindoles offers a direct and atom-economical approach, provided that the starting material is accessible and issues with over-oxidation can be controlled.

• Directed ortho-lithiation is a powerful and direct method for C2-functionalization but requires stringent anhydrous and inert conditions.

For researchers in drug discovery and development, a thorough evaluation of these factors will enable the selection of the most effective and practical synthetic strategy for their target molecules.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis of indole-2-carbaldehydes, 2-(2-aminoethyl)- and 2-(2-aminopropyl)-indoles - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis routes of Indole-2-carbaldehyde [benchchem.com]

structure-activity relationship (SAR) studies of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde derivatives

A detailed examination of the structure-activity relationships of indole-based compounds as potential anticancer agents.

Structure-Activity Relationship Insights

The anticancer activity of indole derivatives is significantly influenced by the nature and position of substituents on the indole core, the N-1 position, the 2-position carbaldehyde, and the 3-position phenyl ring.

• Substituents on the Indole Ring: Modifications on the indole nucleus can modulate the electronic properties and steric bulk of the molecule, thereby affecting its interaction with biological targets. For instance, in some series of indole derivatives, the introduction of electron-withdrawing or electron-donating groups at various positions has been shown to alter their cytotoxic potency.

• N-1 Position Substitution: The substituent at the N-1 position of the indole ring plays a crucial role in the molecule's activity. Studies on related indole compounds have shown that the N-1 substituent can influence the compound's lipophilicity and its ability to fit into the binding pocket of target proteins. For example, a methyl substitution at the N-1 position of certain indole derivatives significantly enhanced anticancer activity by approximately 60-fold compared to the unsubstituted analogs.[1] Furthermore, a hydroxymethyl substituent at the N-1 position was found to be more effective in enhancing anticancer activity than other groups like ethyl, fluoride, methyl, and acetyl.[1]

• 2-Position Carbaldehyde Group: The aldehyde functional group at the 2-position is a key feature, offering a reactive site for further chemical modifications to generate diverse libraries of compounds. Its electrophilic nature can also be important for interacting with biological nucleophiles in target enzymes or receptors.

• 3-Position Phenyl Ring: The substitution pattern on the 3-phenyl ring is a critical determinant of biological activity. In many classes of anticancer compounds, the presence and position of substituents like halogens, methoxy groups, or nitro groups on a phenyl ring can drastically alter the efficacy. For the 3-(4-Fluorophenyl) moiety, the fluorine atom can enhance binding affinity and improve metabolic stability.

Comparative Antiproliferative Activity

While specific data for a series of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde derivatives is not available, the following table summarizes the cytotoxic activity of related indole derivatives against various human cancer cell lines, providing a basis for comparison. The half-maximal inhibitory concentration (IC50) values indicate the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Compound Class	Derivative/Substituent	Cancer Cell Line	IC50 (µM)	Reference
Indole-based Sulfonohydrazides	4-Chloro-N′-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide	MCF-7 (Breast)	13.2	[2]
4-Chloro-N′-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide	MDA-MB-468 (Breast)	8.2	[2]
Indole-2-Carboxamides	Compound 5d	MCF-7 (Breast)	0.95 - 1.50	[3]
Compound 5e	MCF-7 (Breast)	0.95 - 1.50	[3]
Compound 5h	MCF-7 (Breast)	0.95 - 1.50	[3]
Pyridino[2,3-f]indole-4,9-diones	3-Ethoxycarbonyl-1-(2-methoxyethyl)-2-methyl-1H-pyridino[2,3-f]indole-4,9-dione	XF 498 (CNS)	0.006 (µg/ml)	[4]
3-Ethoxycarbonyl-1-(2-methoxyethyl)-2-methyl-1H-pyridino[2,3-f]indole-4,9-dione	HCT 15 (Colon)	0.073 (µg/ml)	[4]
1-Benzyl-3-ethoxycarbonyl-2-methyl-1H-pyridino[2,3-f]indole-4,9-dione	HCT 15 (Colon)	0.065 (µg/ml)	[4]

Experimental Protocols

The evaluation of the anticancer potential of novel compounds involves a series of in vitro assays to determine their cytotoxicity and mechanism of action.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Human cancer cell lines (e.g., MCF-7, HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.[5]

• Prepare serial dilutions of the test compounds in the complete medium.

• Remove the existing medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a blank (medium only).[6]

• Incubate the plate for 48-72 hours.[6]

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[6]

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Measure the absorbance at 570 nm using a microplate reader.[6]

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.[6]

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) after treatment with a test compound.

Materials:

• Human cancer cell line

• Complete cell culture medium

• Test compounds

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.[5]

• Treat the cells with the test compound at various concentrations for 24 hours.[5]

• Harvest the cells by trypsinization and wash with ice-cold PBS.[6]

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing. Store at -20°C for at least 2 hours.[6]

• Wash the cells with PBS and resuspend them in PI staining solution.[6]

• Incubate in the dark for 30 minutes at room temperature.[6]

• Analyze the cell cycle distribution using a flow cytometer.[6]

Visualizing Methodologies and Pathways

The following diagrams illustrate the general workflow for evaluating anticancer compounds and a simplified representation of a signaling pathway often targeted by such agents.

Caption: Experimental workflow for anticancer drug discovery.

Caption: Simplified MAPK/ERK signaling pathway.

References

• 1. Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxic effects of pyridino[2,3-f]indole-4,9-diones on human tumor cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde vs other Fluvastatin impurities

A Comprehensive Comparison of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde and Other Fluvastatin Impurities

Introduction

Fluvastatin is a synthetic lipid-lowering agent belonging to the statin class of drugs. It functions by competitively inhibiting HMG-CoA reductase, a critical enzyme in the cholesterol biosynthesis pathway[1]. The control of impurities in active pharmaceutical ingredients (APIs) like Fluvastatin is a critical aspect of drug development and manufacturing, ensuring the safety and efficacy of the final product. This guide provides a detailed comparison of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, a key intermediate and known impurity, with other significant impurities of Fluvastatin as defined by the European Pharmacopoeia (EP).

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is identified as Fluvastatin EP Impurity G and is also referred to as Fluvastatin Short-Chain Aldehyde (SCA)[2][3][4][5][6]. Its presence and control are important for the quality of Fluvastatin sodium. This guide will objectively compare the physicochemical and chromatographic properties of Impurity G with other related substances, providing supporting data and experimental methodologies for researchers, scientists, and drug development professionals.

Physicochemical Properties of Fluvastatin and Its Impurities

A fundamental step in impurity profiling is the characterization of the basic physicochemical properties of each related substance. The table below summarizes key information for Fluvastatin and its major impurities.

Compound Name	EP Impurity Designation	Common Name/Abbreviation	Molecular Formula	Molecular Weight ( g/mol )
Fluvastatin	API	-	C₂₄H₂₆FNO₄	411.5[1]
(3RS,5RS,6E)-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoic acid	Impurity A	Fluvastatin anti-Isomer	C₂₄H₂₆FNO₄	411.5[6][7]
1,1-Dimethylethyl (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoate	Impurity B	(3R,5S)-Fluvastatin t-Butyl Ester	C₂₈H₃₄FNO₄	467.6[8][9][10][11]
(3R,5S,6E)-7-[1-Ethyl-3-(4-fluorophenyl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoic acid	Impurity C	Fluvastatin N-Ethyl Analog (N-ETA)	C₂₃H₂₄FNO₄	397.44[12][13]
(6E)-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3-hydroxy-5-oxohept-6-enoic acid	Impurity D	3-Hydroxy-5-keto fluvastatin (3-H-5-K)	C₂₄H₂₄FNO₄	409.46[7][8][9][14]
(6R)-6-[(E)-2-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]ethenyl]-4-hydroxy-5,6-dihydro-2H-pyran-2-one	Impurity E	-	C₂₄H₂₂FNO₃	391.43[1][4]
(4E,6E)-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3-hydroxyhepta-4,6-dienoic acid	Impurity F	Fluvastatin Hydroxydiene (HD)	C₂₄H₂₄FNO₃	393.45[15][16][17]
3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde	Impurity G	Short-Chain Aldehyde (SCA)	C₁₈H₁₆FNO	281.32[3][5]

Comparative Chromatographic Data

High-Performance Liquid Chromatography (HPLC) is the primary analytical technique for separating and quantifying Fluvastatin and its impurities. The relative retention time (RRT) is a critical parameter for impurity identification. The following table presents comparative chromatographic data from a validated stability-indicating HPLC method.

Impurity Name	Abbreviation	Relative Retention Time (RRT)	Relative Response Factor (RRF)
3-Hydroxy-5-Keto Fluvastatin (Impurity D)	3-H-5-K	0.35	0.0032
3-Keto-5-Hydroxy Fluvastatin	3-K-5-H	0.70	0.002
Short-Chain Aldehyde (Impurity G)	SCA	0.80	0.003
Hydroxydiene (Impurity F)	HD	0.83	0.064
N-Ethyl Analog (Impurity C)	N-ETA	0.90	1.43
Fluvastatin	FLS	1.00	1.00
Fluvastatin anti-isomer (Impurity A)	-	1.03	0.02

Data sourced from a study on the development and validation of a stability-indicating HPLC method for Fluvastatin sodium. The retention time for Fluvastatin was 3.643 minutes under the specified conditions.[10]

Experimental Protocols

The data presented in this guide is based on established analytical methodologies. Below are detailed protocols for a representative stability-indicating HPLC method for the analysis of Fluvastatin and its impurities.

Stability-Indicating HPLC Method

This method is designed for the simultaneous analysis of Fluvastatin and five of its impurities.

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Column: C18 column (250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of 0.01M phosphate buffer (pH 4.5) and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 305 nm.

• Sample Preparation:

  • Standard Solution: Accurately weigh and dissolve 25 mg of Fluvastatin sodium working standard in a small amount of methanol, then dilute to 50 mL with a 50:50 mixture of methanol and water (diluent).

  • Impurity Stock Solution: Accurately weigh and dissolve 5 mg of each impurity (e.g., 3-K-5-H, 3-H-5-K, SCA, HD, N-ETA) into separate 10 mL volumetric flasks, dissolve in a small amount of methanol, and dilute to volume with the diluent.

  • System Suitability Solution: Transfer 50 mg of Fluvastatin sodium standard into a 100 mL volumetric flask, add 1 mL of the impurity stock solution, and dilute to volume with the diluent.

Mandatory Visualizations

Signaling and Synthesis Pathways

The following diagrams illustrate the biological target of Fluvastatin and the synthetic origin of Impurity G.

Caption: HMG-CoA reductase pathway and the inhibitory action of Fluvastatin.

Caption: Simplified synthesis showing Impurity G as a key intermediate.

Experimental Workflow

The logical flow for identifying and comparing Fluvastatin impurities is depicted below.

Caption: General workflow for HPLC-based impurity profiling.

Discussion

The comparative data reveals important distinctions among the Fluvastatin impurities. Impurity G (SCA) , the focus of this guide, is a process-related impurity that serves as a direct precursor to the introduction of the heptenoic acid side chain of Fluvastatin. Its molecular weight is significantly lower than that of Fluvastatin and other side-chain-containing impurities. In the presented HPLC method, it has a relative retention time of 0.80, indicating it is more polar than Fluvastatin.

Other impurities, such as Impurity D (3-Hydroxy-5-keto fluvastatin) and Impurity F (Hydroxydiene) , represent variations in the oxidation state or saturation of the side chain. Impurity C (N-Ethyl Analog) is a process-related impurity where an ethyl group is present on the indole nitrogen instead of the isopropyl group. Impurity A is the anti-isomer (diastereomer) of Fluvastatin, which can be challenging to separate and control. Impurity B is the tert-butyl ester of Fluvastatin, often used as a protecting group during synthesis.

The relative response factors (RRF) are crucial for accurate quantification, as they correct for differences in UV absorbance between the impurities and the API. The wide range of RRF values highlights the necessity of using characterized reference standards for each impurity to ensure accurate reporting of their levels in the drug substance.

Conclusion

The effective control of impurities is paramount in the production of high-quality Fluvastatin. 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde (Impurity G) is a critical process-related impurity that must be monitored. This guide has provided a comparative overview of the physicochemical and chromatographic properties of Impurity G and other key Fluvastatin impurities. The presented data and experimental protocols offer a valuable resource for analytical chemists and formulation scientists in the pharmaceutical industry, aiding in method development, validation, and routine quality control to ensure the safety and purity of Fluvastatin.

References

• 1. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluvastatin EP Impurity G | 101125-34-2 | SynZeal [synzeal.com]
• 3. veeprho.com [veeprho.com]
• 4. molcan.com [molcan.com]
• 5. allmpus.com [allmpus.com]
• 6. Fluvastatin EP Impurity G | molsyns.com [molsyns.com]
• 7. veeprho.com [veeprho.com]
• 8. veeprho.com [veeprho.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. ijnrd.org [ijnrd.org]
• 11. Fluvastatin EP Impurity B (as Racemate) | LGC Standards [lgcstandards.com]
• 12. allmpus.com [allmpus.com]
• 13. pharmaffiliates.com [pharmaffiliates.com]
• 14. allmpus.com [allmpus.com]
• 15. veeprho.com [veeprho.com]
• 16. allmpus.com [allmpus.com]
• 17. Fluvastatin EP Impurity F | CAS No- 2118370-50-4 | Fluvastatin Hydroxydiene [chemicea.com]

A Comparative Guide to the Biological Activities of Indole-2-carbaldehyde and Indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of indole-2-carbaldehyde and indole-3-carbaldehyde, two isomers of a key heterocyclic aldehyde. While structurally similar, these compounds exhibit distinct biological profiles, with indole-3-carbaldehyde being extensively studied and demonstrating a broad spectrum of activities, whereas indole-2-carbaldehyde appears to be significantly less biologically active. This comparison is supported by available experimental data, detailed methodologies for key assays, and visualizations of relevant signaling pathways.

Data Presentation: A Quantitative Comparison

The following tables summarize the available quantitative data for the biological activities of indole-3-carbaldehyde and its derivatives. Notably, there is a significant lack of quantitative data for the biological activity of indole-2-carbaldehyde itself in the current scientific literature. One study has reported that indole-2-carbaldehyde exhibits no significant antibacterial activity against pathogenic bacteria and no cytotoxic activity against human cancer cell lines.

Table 1: Anticancer Activity of Indole-3-Carbaldehyde Derivatives

Compound/Derivative	Cell Line	IC50 (µM)
4-chloro-N′-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide	MCF-7 (Breast)	13.2
4-chloro-N′-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide	MDA-MB-468 (Breast)	8.2
Indole-thiosemicarbazone derivative	A549 (Lung)	11.5
Indole-thiosemicarbazone derivative	HepG-2 (Liver)	35.3

IC50: The half-maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Antimicrobial Activity of Indole-3-Carbaldehyde Derivatives

Compound/Derivative	Microorganism	MIC (µg/mL)
Indole-3-aldehyde hydrazide/hydrazone derivatives	Staphylococcus aureus	6.25-100
Indole-3-aldehyde hydrazide/hydrazone derivatives	Methicillin-resistant S. aureus (MRSA)	6.25-100[1][2]
Indole-3-aldehyde hydrazide/hydrazone derivatives	Escherichia coli	6.25-100[1][2]
Indole-3-aldehyde hydrazide/hydrazone derivatives	Bacillus subtilis	6.25-100[1][2]
Indole-3-aldehyde hydrazide/hydrazone derivatives	Candida albicans	6.25-100[1][2]
2-((5-bromo-1H-indol-3-yl)methylene)hydrazinecarboxamide	Staphylococcus aureus	100[3]
2-((5-bromo-1H-indol-3-yl)methylene)hydrazinecarboxamide	Bacillus subtilis	100[3]
2-((5-chloro-1H-indol-3-yl)methylene)hydrazinecarboxamide	Staphylococcus aureus	150[3]
2-((5-chloro-1H-indol-3-yl)methylene)hydrazinecarboxamide	Bacillus subtilis	150[3]

MIC: Minimum Inhibitory Concentration, the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Table 3: Anti-inflammatory Activity of an Indole-3-Carbaldehyde Derivative

Compound/Derivative	Assay	IC50 (µM)
Ursolic acid-indole derivative (UA-1)	Nitric Oxide (NO) Inhibition in RAW 264.7 cells	2.2 ± 0.4

Table 4: Antioxidant Activity of Indole-3-Carbaldehyde and its Derivatives

Compound/Derivative	Assay	IC50 (µM/mL)
Indole-3-carboxaldehyde	DPPH radical scavenging	121 ± 0.5[4]
Indole-3-carboxaldehyde-aryl amine conjugate (5f)	DPPH radical scavenging	8 ± 0.9[4]
Indole-3-carboxaldehyde-aryl amine conjugate (5f)	Lipid Peroxidation Inhibition	7 ± 0.1[4]

Signaling Pathways

Indole-3-carbaldehyde is a known agonist of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor involved in regulating immune responses and inflammation.[5][6][7] It has also been shown to inhibit the activation of the NLRP3 inflammasome, a key component of the innate immune system that drives inflammation.

References

• 1. Investigation of antimicrobial activities of indole-3-aldehyde hydrazide/hydrazone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. The aryl hydrocarbon receptor pathway: a linking bridge between the gut microbiome and neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

A Comparative Spectroscopic Analysis of Fluorinated Indole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into the indole scaffold is a widely employed strategy in medicinal chemistry to modulate the physicochemical and pharmacological properties of bioactive molecules. Understanding the precise structural characteristics of these fluorinated derivatives is paramount for structure-activity relationship (SAR) studies and drug design. This guide provides an objective comparison of the spectroscopic properties of four common monofluorinated indole isomers: 4-fluoroindole, 5-fluoroindole, 6-fluoroindole, and 7-fluoroindole. The data presented herein, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), serves as a valuable resource for the unambiguous identification and characterization of these important synthetic building blocks.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, ¹⁹F NMR, IR, and Mass Spectrometry for 4-fluoroindole, 5-fluoroindole, 6-fluoroindole, and 7-fluoroindole.

Table 1: ¹H NMR Spectral Data (400 MHz, DMSO-d₆)

Compound	δ H-1 (ppm)	δ H-2 (ppm)	δ H-3 (ppm)	δ H-4 (ppm)	δ H-5 (ppm)	δ H-6 (ppm)	δ H-7 (ppm)
4-Fluoroindole	~11.4	~7.3 (t)	~6.4 (t)	-	~6.8 (dd)	~7.1 (td)	~6.9 (d)
5-Fluoroindole	~11.2	~7.4 (t)	~6.4 (t)	~7.3 (dd)	-	~6.9 (td)	~7.4 (dd)
6-Fluoroindole	11.19 (br s)	7.42 (t, J=2.8 Hz)	6.36 (t, J=2.8 Hz)	7.51 (dd, J=8.6, 5.5 Hz)	7.15 (dd, J=9.8, 2.3 Hz)	-	6.83 (td, J=9.2, 2.3 Hz)[1]
7-Fluoroindole	~11.3	~7.4 (t)	~6.5 (t)	~7.0 (d)	~6.8 (t)	~7.0 (td)	-

Table 2: ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

Compound	δ C-2	δ C-3	δ C-3a	δ C-4	δ C-5	δ C-6	δ C-7	δ C-7a
4-Fluoroindole	~124	~101	~123	~155 (d)	~106 (d)	~122 (d)	~113 (d)	~136
5-Fluoroindole	~125	~102	~125	~110 (d)	~157 (d)	~109 (d)	~120	~132
6-Fluoroindole	124.9	101.5	122.0 (d, J=10.5 Hz)	120.9	107.1 (d, J=24.0 Hz)	158.2 (d, J=234.5 Hz)	97.4 (d, J=26.0 Hz)	136.2[1]
7-Fluoroindole	125.3	102.4	129.0 (d, J=6.3 Hz)	119.5	110.3 (d, J=4.2 Hz)	123.1 (d, J=12.5 Hz)	148.1 (d, J=243.8 Hz)	113.4[1]

Table 3: ¹⁹F NMR Spectral Data (376 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)
4-Fluoroindole	~ -120
5-Fluoroindole	~ -125.24
6-Fluoroindole	~ -121.75
7-Fluoroindole	~ -140

Table 4: Infrared (IR) Spectral Data

Compound	N-H Stretch (cm⁻¹)	Aromatic C-H Stretch (cm⁻¹)	C=C Stretch (cm⁻¹)	C-F Stretch (cm⁻¹)
4-Fluoroindole	~3415	~3100-3000	~1620, 1580, 1460	~1180
5-Fluoroindole	3405 - 3419	~3100-3000	1600 - 1450	~1100[1]
6-Fluoroindole	~3410	~3100-3000	~1615, 1490, 1460	~1170[1]
7-Fluoroindole	~3400	~3100-3000	~1600, 1580, 1470	~1200[1]

Table 5: Mass Spectrometry (MS) Data

Compound	Molecular Ion (M⁺) [m/z]	Major Fragment Ions [m/z]
4-Fluoroindole	135	108, 83
5-Fluoroindole	135	108[1]
6-Fluoroindole	135	108, 83[1]
7-Fluoroindole	135	108, 83[1]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Approximately 5-10 mg for ¹H NMR or 20-50 mg for ¹³C NMR of the fluorinated indole derivative was dissolved in 0.5-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The resulting solution was transferred to a 5 mm NMR tube for analysis.

Data Acquisition:

• Spectrometer: NMR spectra were acquired on a 400 MHz spectrometer.

• ¹H NMR: Spectra were recorded with a spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second. Chemical shifts were referenced to the residual solvent peak of DMSO-d₆ at 2.50 ppm.[1]

• ¹³C NMR: Proton-decoupled spectra were acquired with a spectral width of 240 ppm, an acquisition time of 1 second, and a relaxation delay of 2 seconds. Chemical shifts were referenced to the solvent peak of DMSO-d₆ at 39.52 ppm.[1]

• ¹⁹F NMR: Spectra were recorded on a 376 MHz spectrometer. Chemical shifts for fluorine are reported in parts per million from CFCl₃ (δ 0 ppm) as an external standard.

Data Processing: The raw data was processed using appropriate software, involving Fourier transformation, phase correction, and baseline correction to yield the final spectra.

Infrared (IR) Spectroscopy

Sample Preparation: A small quantity of the solid fluorinated indole sample was placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.[1]

Data Acquisition:

• Spectrometer: FTIR spectra were recorded using an FTIR spectrometer equipped with an ATR accessory.

• Parameters: Spectra were collected in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean, empty ATR crystal was recorded and automatically subtracted from the sample spectrum.[1]

Data Processing: The resulting spectrum of transmittance or absorbance versus wavenumber was analyzed to identify the characteristic absorption bands.

Mass Spectrometry (MS)

Sample Introduction: A small amount of the sample was introduced into the mass spectrometer via a direct insertion probe.

Ionization: Electron Ionization (EI) was employed as the ionization method. The sample molecules were bombarded with a beam of electrons with an energy of 70 eV, leading to ionization and fragmentation.[1]

Mass Analysis: The resulting ions were accelerated and separated based on their mass-to-charge ratio (m/z) using a quadrupole mass analyzer.[1]

Detection and Data Processing: The detector measured the abundance of ions at each m/z value, and the data was processed to generate a mass spectrum, which is a plot of relative intensity versus m/z.

Visualizations

Caption: General workflow for the spectroscopic analysis of fluorinated indole derivatives.

Caption: Common fragmentation pathway for monofluoroindoles in EI-MS.

References

• 1. benchchem.com [benchchem.com]

Evaluating the Efficacy of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde as a Chemical Precursor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a key chemical intermediate, notably utilized in the synthesis of Fluvastatin, a widely prescribed medication for the management of hypercholesterolemia. This guide provides an objective evaluation of its efficacy as a precursor by comparing two primary synthetic routes: the Vilsmeier-Haack formylation and an alternative pathway involving the oxidation of a 2-hydroxymethylindole intermediate. The comparison is supported by experimental data to inform precursor selection in research and development.

Executive Summary

The Vilsmeier-Haack reaction stands out as a more direct and efficient method for the synthesis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, leveraging readily available starting materials. While the alternative route through the oxidation of the corresponding alcohol is a viable option, it involves an additional synthetic step which may impact overall yield and process efficiency. The choice of synthetic route will ultimately depend on factors such as starting material availability, desired purity, and process scalability.

Comparative Analysis of Synthetic Routes

The efficacy of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde as a precursor is critically dependent on the efficiency of its synthesis. Below is a comparative analysis of two plausible synthetic methodologies.

Parameter	Vilsmeier-Haack Formylation	Oxidation of 2-Hydroxymethylindole
Starting Material	3-(4-Fluorophenyl)-1-isopropyl-1H-indole	3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-methanol
Key Reagents	Phosphorus oxychloride (POCl₃), Dimethylformamide (DMF)	Oxidizing agent (e.g., Manganese dioxide, Dess-Martin periodinane)
Number of Steps	1	2 (Reduction to alcohol, then oxidation)
Estimated Yield	Good to Excellent	Moderate to Good
Process Complexity	Relatively straightforward, one-pot reaction.	Requires isolation of the alcohol intermediate.

Experimental Protocols

Method 1: Vilsmeier-Haack Formylation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole

This protocol is based on established Vilsmeier-Haack formylation procedures for structurally similar indole derivatives.

Reaction Scheme:

Procedure:

• To a stirred solution of N,N-dimethylformamide (DMF, 2.5 equivalents) at 0°C, slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents).

• Stir the mixture at 0°C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole (1 equivalent) in DMF to the Vilsmeier reagent at 0°C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Pour the reaction mixture into crushed ice and basify with a saturated sodium hydroxide solution to a pH of 9-10.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expected Yield: Based on similar reactions, the expected yield is in the range of 75-85%.

Method 2: Synthesis and Oxidation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-methanol

This two-step alternative provides a different strategic approach to the target carbaldehyde.

Step 2a: Reduction of a suitable precursor to 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-methanol

A suitable precursor, such as the corresponding 2-carboxylic acid ester, would first be reduced to the 2-hydroxymethylindole.

Step 2b: Oxidation of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-methanol

Reaction Scheme:

Procedure:

• Dissolve 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-methanol (1 equivalent) in a suitable solvent such as dichloromethane or acetone.

• Add an excess of an oxidizing agent, for example, activated manganese dioxide (MnO₂, 5-10 equivalents).

• Stir the mixture vigorously at room temperature for 12-24 hours, monitoring the reaction progress by TLC.

• Upon completion, filter the reaction mixture through a pad of celite to remove the manganese salts.

• Wash the celite pad with the solvent.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography.

Expected Yield: The oxidation step typically proceeds with good yields, often in the range of 80-95%. However, the overall yield for this two-step process will be dependent on the yield of the initial reduction step.

Visualizing the Synthetic Pathways

To further clarify the discussed synthetic strategies, the following diagrams illustrate the logical flow of each method.

Vilsmeier-Haack Synthesis Workflow

Alternative Synthesis via Oxidation

Role in Fluvastatin Synthesis

3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is a crucial building block in the total synthesis of Fluvastatin. The aldehyde functionality allows for a key carbon-carbon bond-forming reaction, typically a Wittig or Horner-Wadsworth-Emmons reaction, to introduce the characteristic heptenoate side chain of the statin.

A Comparative Review of Indole-Based Intermediates in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmaceuticals due to its ability to interact with a wide range of biological targets. This guide provides a comparative analysis of key indole-based intermediates, focusing on their synthesis, biological activity, and the signaling pathways they modulate. Experimental data is presented to offer an objective comparison of their performance, supported by detailed methodologies for key assays.

I. Comparative Synthesis of Indole Intermediates

The efficient synthesis of indole cores is a critical aspect of drug development. Two of the most established methods for this are the Fischer Indole Synthesis and the Leimgruber-Batcho Indole Synthesis. The choice between these methods often depends on the desired substitution pattern, substrate availability, and reaction conditions.

Table 1: Comparison of Fischer and Leimgruber-Batcho Indole Synthesis

Feature	Fischer Indole Synthesis	Leimgruber-Batcho Indole Synthesis
Starting Materials	Phenylhydrazine and an aldehyde or ketone	o-Nitrotoluene and a formamide acetal
Key Transformation	Acid-catalyzed cyclization of a phenylhydrazone	Reductive cyclization of an enamine
Advantages	Versatile, wide substrate scope, readily available starting materials.	High yields, milder conditions, suitable for indoles unsubstituted at C2 and C3.[1]
Disadvantages	Can lack regioselectivity with unsymmetrical ketones, harsh acidic conditions may not be suitable for sensitive functional groups.	Limited by the availability of substituted o-nitrotoluenes.
Typical Yield	Varies widely depending on substrates and conditions.	Often provides high and consistent yields.[2]

II. Performance Data of Indole-Based Pharmaceutical Intermediates

The true measure of a pharmaceutical intermediate lies in its biological activity. This section presents a comparative summary of the in vitro cytotoxicity of various indole derivatives against several human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency.

Table 2: Anticancer Activity (IC50 in µM) of Selected Indole-3-Carboxaldehyde Derivatives

Compound ID	Derivative Class	MCF-7 (Breast)	MDA-MB-468 (Breast)	HepG2 (Liver)	Reference
5f	Sulfonohydrazide	13.2	8.2	-	[3]
Chalcone 1	Chalcone	12.2	-	18.3	[4]
Schiff Base 1	Schiff Base	-	-	-	[5]

Note: Direct comparison of IC50 values across different studies should be done with caution due to variations in experimental conditions.

Table 3: Activity of Indole-Based Tubulin Polymerization Inhibitors

Compound ID	Target Cancer Cell Line	IC50 (µM)	Reference
3g	MCF-7 (Breast)	-	[6]
OXi8006	Various	Potent	[7]
1k	MCF-7 (Breast)	0.0045	[8]
17a/b	Leukemia, Non-small cell lung	Significant Activity	[8]

III. Key Signaling Pathways Modulated by Indole Intermediates

Indole derivatives exert their therapeutic effects by modulating critical cellular signaling pathways involved in cell growth, proliferation, and survival. Understanding these pathways is crucial for rational drug design.

A. PI3K/AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a central regulator of cell metabolism, growth, and proliferation. Its aberrant activation is a common feature in many cancers, making it a prime target for anticancer therapies.

References

• 1. Leimgruber–Batcho indole synthesis - Wikipedia [en.wikipedia.org]
• 2. journalijar.com [journalijar.com]
• 3. Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. baylor-ir.tdl.org [baylor-ir.tdl.org]
• 8. Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking the Potential of Indole Derivatives: A Comparative Guide to In Silico Docking and Molecular Dynamics Studies

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of in silico docking and molecular dynamics studies of various indole derivatives, offering insights into their therapeutic potential. By presenting supporting experimental data, detailed methodologies, and visual workflows, this guide aims to facilitate a deeper understanding of the computational approaches used to evaluate these promising compounds.

Indole derivatives are a prominent class of heterocyclic compounds that form the backbone of numerous natural products and synthetic drugs, exhibiting a wide range of biological activities.[1][2][3] In silico methods, such as molecular docking and molecular dynamics (MD) simulations, have become indispensable tools in modern drug discovery for efficiently screening and characterizing the interactions of these derivatives with their biological targets.[4][5][6][7] These computational techniques provide valuable predictions of binding affinities and the stability of ligand-receptor complexes, thereby accelerating the identification of lead compounds.[4][5]

Comparative Analysis of In Silico Performance

The following tables summarize quantitative data from several studies, showcasing the binding affinities and interaction energies of different indole derivatives against various protein targets. This comparative data highlights the potential of these compounds as inhibitors for targets implicated in cancer, inflammation, and other diseases.

Study Focus	Indole Derivative	Target Protein	Docking Score (kcal/mol)	Binding Free Energy (ΔGbind) (kcal/mol)	Key Interacting Residues
Anticancer (IDO1 Inhibition)	Compound 78	IDO1	-	-32.88 ± 0.33	Not Specified
Compound 79	IDO1	-	-35.31 ± 0.35	Not Specified
Native Ligand (XNL)	IDO1	-	-28.97 ± 0.25	Not Specified
Anticancer (Pim-1 Inhibition)	Indole Derivative	Pim-1	Not Specified	Not Specified	Glu 121
Anticancer (JAK3 Inhibition)	Indole-based diaza-sulphonamides (Compounds 1-9)	JAK-3	-8.8 to -9.7	Not Specified	Not Specified
Anticancer (PARP Inhibition)	7-Azaindole analogs	PARP-1 (6NRH)	Not Specified	Not Specified	Not Specified
Anticancer (Kinase Inhibition)	Indole-curcumin derivative (Compound 27)	GSK-3β, EGFR, Bcr-Abl	Not Specified	Not Specified	Not Specified
Anticancer (Tubulin Inhibition)	Indole-acrylamide derivative (Compound 1)	Tubulin	Not Specified	Not Specified	βAsn258, βCys241
Anti-inflammatory (COX Inhibition)	Indole hydrazone derivative (Compound S3)	COX-2	Not Specified	Not Specified	Tyr 355, Arg 120
Antibacterial	Mannich base of Indole analog (Compound 5i)	Not Specified	-5.826	-38.76	Not Specified

Experimental Protocols: A Closer Look at the Methodology

The accuracy and reliability of in silico studies are heavily dependent on the methodologies employed. Below are detailed protocols for molecular docking and molecular dynamics simulations as described in the cited literature.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor.[7] A common workflow involves the following steps:

• Protein and Ligand Preparation: The three-dimensional structure of the target protein is obtained from a protein data bank (e.g., PDB). Water molecules and co-crystallized ligands are typically removed, and polar hydrogens and charges are added. The 2D structures of the indole derivatives are drawn and converted to 3D structures, followed by energy minimization.

• Grid Generation: A grid box is defined around the active site of the target protein to specify the search space for the docking algorithm. The active site is often identified based on the location of the co-crystallized native ligand.[4]

• Docking Simulation: A docking program, such as AutoDock or DOCK6, is used to place the ligand in the active site of the protein in various conformations and orientations.[4][6] The program then scores these poses based on a scoring function that estimates the binding affinity.

• Analysis of Results: The resulting docked poses are analyzed to identify the one with the best score and favorable interactions (e.g., hydrogen bonds, hydrophobic interactions) with key amino acid residues in the active site.[8][9]

Molecular Dynamics (MD) Simulations

MD simulations are used to study the dynamic behavior of the ligand-protein complex over time, providing insights into its stability.[10]

• System Preparation: The best-docked complex from the molecular docking study is used as the starting point. The complex is placed in a simulation box filled with a specific water model (e.g., TIP3P). Ions are added to neutralize the system.

• Minimization and Equilibration: The system is first minimized to remove any steric clashes. This is followed by a two-step equilibration process: an NVT (constant number of particles, volume, and temperature) ensemble to stabilize the temperature, and an NPT (constant number of particles, pressure, and temperature) ensemble to stabilize the pressure and density.

• Production Run: After equilibration, the production MD simulation is run for a specific duration (e.g., 100 ns).[11] During the simulation, the trajectory of all atoms is saved at regular intervals.

• Trajectory Analysis: The saved trajectory is analyzed to calculate various parameters, such as the root-mean-square deviation (RMSD) to assess the stability of the complex, root-mean-square fluctuation (RMSF) to identify flexible regions, and binding free energy to provide a more accurate estimation of the binding affinity.[4]

Visualizing the Workflow and Pathways

Diagrams are essential for understanding the logical flow of experiments and the complex biological pathways involved.

Caption: A typical workflow for in silico drug discovery of indole derivatives.

Caption: The JAK/STAT signaling pathway and the inhibitory action of indole derivatives on JAK3.[3][8]

References

• 1. In Silico Studies of Indole Derivatives as Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Molecular docking analysis of Indole based diaza-sulphonamides with JAK-3 protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. espublisher.com [espublisher.com]
• 5. espublisher.com [espublisher.com]
• 6. 2D-QSAR Assisted Design, and Molecular Docking of Novel Indole Derivates as Anti-Cancer Agents – Oriental Journal of Chemistry [orientjchem.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Integrated molecular docking, 3D QSAR and molecular dynamics simulation studies on indole derivatives for designing new Pim-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scielo.br [scielo.br]

A Comparative Guide to Analytical Methods for Purity Assessment of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

The rigorous determination of purity for synthesized active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug development and quality control. This guide provides a comparative overview of key analytical techniques for benchmarking the purity of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde, a known impurity of Fluvastatin, designated as Fluvastatin EP Impurity G.[1][2][3] We will delve into the principles, experimental protocols, and comparative performance of High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS).

Method Comparison

The selection of an appropriate analytical method hinges on a variety of factors including the required precision, sensitivity, sample throughput, and the nature of potential impurities. The following table summarizes the key performance characteristics of HPLC, qNMR, and GC-MS for the purity analysis of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde.

Parameter	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on differential partitioning between a stationary and mobile phase.	Signal intensity is directly proportional to the number of nuclei, allowing for absolute quantification against a certified reference standard.	Separation of volatile compounds followed by ionization and mass-based detection.
Primary Use	Quantitative purity determination and impurity profiling.	Absolute purity determination without the need for a specific reference standard of the analyte.[4]	Identification and quantification of volatile and semi-volatile impurities.[5]
Selectivity	High, tunable by adjusting stationary and mobile phases.	High, based on unique chemical shifts of nuclei in the molecule.	Very high, combines chromatographic separation with mass analysis.
Sensitivity	High (typically µg/mL to ng/mL).	Moderate (typically mg/mL).	Very high (pg to fg level).
Precision	High (RSD <2% is achievable).	High (RSD <1% is achievable).	High (RSD <5% is achievable).
Analysis Time	10-30 minutes per sample.	5-15 minutes per sample.	20-40 minutes per sample.
Sample Requirement	Small (µL injections).	Larger (mg quantities).	Very small (µL injections of diluted sample).
Destructive?	Yes	No	Yes

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining reliable and reproducible purity data. Below are representative methodologies for each technique.

High-Performance Liquid Chromatography (HPLC)

This method is adapted from validated methods for the analysis of Fluvastatin and its impurities.[6][7][8]

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or phosphate buffer for pH adjustment

Procedure:

• Mobile Phase Preparation: A mixture of acetonitrile and water (e.g., 75:25 v/v) is commonly used. The aqueous phase can be buffered to a specific pH (e.g., pH 4.5 with potassium dihydrogen orthophosphate and phosphoric acid) to improve peak shape.[6]

• Standard and Sample Preparation:

  • Prepare a stock solution of a reference standard of 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde in a suitable solvent like methanol or acetonitrile at a concentration of approximately 1 mg/mL.

  • Prepare working standards by diluting the stock solution.

  • Accurately weigh and dissolve the synthesized sample in the same solvent to a known concentration (e.g., 1 mg/mL).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 235 nm or 305 nm[6][7]

  • Injection Volume: 10 µL

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Purity Calculation: The purity of the synthesized compound is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

This protocol is based on general guidelines for absolute qNMR purity determination.[9][10][11]

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• High-precision analytical balance

Reagents:

• Deuterated solvent (e.g., DMSO-d6, Chloroform-d)

• Certified internal standard (e.g., maleic acid, dimethyl sulfone) with a known purity.

Procedure:

• Sample Preparation:

  • Accurately weigh a specific amount of the synthesized 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde (e.g., 10-20 mg) into an NMR tube.

  • Accurately weigh a known amount of the internal standard and add it to the same NMR tube.

  • Add a precise volume of the deuterated solvent to dissolve both the sample and the internal standard.

• NMR Data Acquisition:

  • Acquire a proton (¹H) NMR spectrum with parameters optimized for quantitative analysis, including a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest.

  • Ensure a good signal-to-noise ratio by adjusting the number of scans.

• Data Processing:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal from the analyte and a signal from the internal standard.

• Purity Calculation: The purity of the analyte is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde

  • IS = Internal Standard

Gas Chromatography-Mass Spectrometry (GC-MS)

This is a general method suitable for the analysis of semi-volatile indole derivatives.

Instrumentation:

• GC-MS system with a Flame Ionization Detector (FID) for quantification and a Mass Spectrometer (MS) for identification.

• A non-polar capillary column (e.g., DB-1 or equivalent, 30 m x 0.25 mm, 0.25 µm film thickness).

Reagents:

• High-purity carrier gas (Helium or Hydrogen)

• Solvent for sample dilution (e.g., dichloromethane, ethyl acetate)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the synthesized sample in a suitable volatile solvent at a concentration of 1 mg/mL.

  • Perform serial dilutions to obtain working solutions for analysis.

• GC-MS Conditions:

  • Injector Temperature: 280°C

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 2 minutes

    • Ramp: 10°C/min to 300°C

    • Hold at 300°C for 10 minutes

  • Carrier Gas Flow: 1.0 mL/min (constant flow)

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Mass Range: m/z 40-500

• Analysis: Inject the sample solution into the GC-MS system.

• Data Analysis:

  • Identify the main peak corresponding to 3-(4-Fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde based on its retention time and mass spectrum.

  • Identify impurity peaks by comparing their mass spectra with spectral libraries (e.g., NIST).

  • Quantify the purity based on the peak area percentage from the FID chromatogram, which is more quantitative than the MS total ion chromatogram.

Visualizing the Workflow

To better understand the procedural flow of each analytical method, the following diagrams have been generated.

Caption: Workflow for HPLC Purity Analysis.

Caption: Workflow for qNMR Purity Analysis.

Caption: Workflow for GC-MS Purity Analysis.

References

• 1. Fluvastatin EP Impurity G | 101125-34-2 | SynZeal [synzeal.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. 3-(4-Fluorophenyl)-1-isopropylindole-2-carbaldehyde [artis-isotopes.com]
• 4. emerypharma.com [emerypharma.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. ijnrd.org [ijnrd.org]
• 7. researchgate.net [researchgate.net]
• 8. oarjpublication.com [oarjpublication.com]
• 9. pubsapp.acs.org [pubsapp.acs.org]
• 10. ethz.ch [ethz.ch]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Safety & Regulatory Compliance

Safe Disposal of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde: A Procedural Guide

For researchers and scientists engaged in drug development and laboratory research, the proper handling and disposal of chemical compounds is a cornerstone of operational safety and environmental responsibility. This guide provides a comprehensive, step-by-step procedure for the safe disposal of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde, a compound that, like many specialized reagents, requires careful management as hazardous waste. Adherence to these protocols is essential for ensuring a safe laboratory environment and maintaining regulatory compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde with the appropriate personal protective equipment (PPE) in a well-ventilated area, preferably within a chemical fume hood. Based on data for structurally similar compounds, this substance should be treated as hazardous, potentially causing skin, eye, and respiratory irritation.

Recommended PPE:

• Nitril gloves

• Safety glasses with side shields or goggles

• A lab coat

Avoid the generation of dust or aerosols during handling. In the event of a spill, follow your institution's established spill response protocol for hazardous materials.

Hazard Profile and Quantitative Data

Hazard Class	GHS Classification (Typical for Indole Aldehydes)	Precautionary Statement Codes (Examples)
Skin Corrosion/Irritation	Warning, Skin Irrit. 2 (H315)	P264, P280, P302+P352, P332+P313, P362
Serious Eye Damage/Irritation	Warning, Eye Irrit. 2 (H319)	P264, P280, P305+P351+P338, P337+P313
Specific Target Organ Toxicity (Single Exposure)	Warning, STOT SE 3 (H335)	P261, P271, P304+P340, P312, P403+P233, P405

Note: This data is based on similar compounds and should be used for guidance only. Always consult your institution's Environmental Health and Safety (EHS) department for specific handling and disposal requirements.

Step-by-Step Disposal Protocol

The disposal of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde must be managed as hazardous chemical waste. Do not dispose of this chemical in the regular trash or pour it down the drain. [1]

• Waste Collection and Containerization:

  • Designated Container: Use a dedicated, chemically compatible container for collecting waste of this compound. The container should be in good condition, with a secure, leak-proof lid.

  • Labeling: Immediately label the waste container with a "Hazardous Waste" tag provided by your institution's EHS department.[1] The label must include:

    • The full chemical name: "3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde" (avoid abbreviations).

    • The CAS Number: 101125-34-2.[2][3]

    • The location of waste generation (e.g., lab and room number).

    • The name and contact information of the principal investigator.

    • An indication of the hazards (e.g., "Irritant").

• Handling Contaminated Materials:

  • PPE and Labware: Any materials that have come into direct contact with the compound, such as gloves, weigh boats, pipette tips, and contaminated glassware, must be considered contaminated and disposed of in the designated hazardous waste container.[1]

  • Cleaning: Decontaminate surfaces that may have come into contact with the chemical using a suitable solvent. The cleaning materials (e.g., wipes, absorbent pads) must also be disposed of as hazardous waste.

• Storage of Hazardous Waste:

  • Secure Storage: Keep the hazardous waste container securely closed when not in use.

  • Designated Area: Store the container in a designated satellite accumulation area within the laboratory, away from incompatible materials such as strong acids, strong bases, and oxidizing agents.[4]

  • Secondary Containment: It is good practice to store the waste container in a secondary container to minimize the risk of spills.

• Arranging for Final Disposal:

  • Waste Pickup Request: Once the container is full or has reached the time limit for satellite accumulation set by your institution, submit a waste pickup request to your EHS department.

  • Documentation: Complete all required paperwork accurately, listing all the contents of the waste container.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde.

Caption: Decision workflow for the proper disposal of chemical waste.

Hypothetical Experimental Workflow

This compound may be used as an intermediate in the synthesis of larger molecules in drug discovery research. The following diagram outlines a hypothetical experimental workflow involving 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde.

Caption: A typical synthetic chemistry workflow utilizing the title compound.

References

• 1. benchchem.com [benchchem.com]
• 2. 3-(4-Fluorophenyl)-1-isopropylindole-2-carbaldehyde [artis-isotopes.com]
• 3. pschemicals.com [pschemicals.com]
• 4. fishersci.com [fishersci.com]

Essential Safety and Operational Guidance for Handling 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde (CAS No. 101125-34-2). The following procedures are designed to ensure the safe handling, use, and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling this compound, based on general guidelines for aromatic aldehydes and indole derivatives.

Protection Type	Recommended Equipment	Purpose
Eye and Face Protection	Chemical splash goggles or safety glasses with side shields.[1] A face shield should be worn over safety glasses when there is a risk of splashing.[1][2]	Protects eyes from splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[3] It is advisable to consult the glove manufacturer's resistance guide for specific chemicals.[2]	Prevents skin contact with the chemical.
Body Protection	A laboratory coat that is fully buttoned.[2] Consider a chemical-resistant apron for added protection during procedures with a higher risk of splashing.	Protects skin and personal clothing from contamination.
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4] If engineering controls are not sufficient, a NIOSH-approved respirator may be necessary.[5][6]	Minimizes inhalation of any potential vapors or dust.
Foot Protection	Closed-toe and closed-heel shoes.[2]	Protects feet from spills and falling objects.

Handling and Operational Plan

Adherence to a strict operational plan is essential for the safe handling of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde.

Step 1: Pre-Experiment Preparation

• Designate a Work Area: All work with this compound should be performed in a designated area, such as a chemical fume hood, to contain any potential spills or releases.[4]

• Assemble Materials: Ensure all necessary equipment, including PPE, spill cleanup materials, and waste containers, are readily accessible before starting work.

Step 2: Compound Handling

• Avoid Inhalation and Contact: Handle the compound in a manner that minimizes the generation of dust or aerosols. Do not breathe dust, fume, gas, mist, vapors, or spray.[7] Avoid contact with skin and eyes.[5]

• Use Appropriate Tools: Use spatulas and other appropriate tools for transferring the solid compound to avoid direct contact.

• Weighing: If weighing the compound, do so in a ventilated enclosure or a fume hood.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Step 3: Post-Experiment Procedures

• Decontamination: Clean the work area thoroughly after use. Decontaminate any equipment that has come into contact with the compound.

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[5]

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and ensure laboratory safety.

Step 1: Waste Segregation

• Dedicated Waste Container: All solid waste contaminated with 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde, including used gloves, weigh boats, and paper towels, should be placed in a clearly labeled, dedicated hazardous waste container.[3]

• Liquid Waste: Unused solutions or reaction mixtures containing this compound should be collected in a separate, labeled liquid hazardous waste container. Do not pour chemical waste down the sink.[3]

Step 2: Waste Labeling and Storage

• Clear Labeling: All waste containers must be clearly labeled with the full chemical name and the words "Hazardous Waste".[4]

• Secure Storage: Store waste containers in a designated, secondary containment area away from incompatible materials. Keep containers tightly closed.[5]

Step 3: Waste Pickup

• Follow Institutional Procedures: Adhere to your institution's specific procedures for the pickup and disposal of chemical waste. Contact your institution's Environmental Health and Safety (EHS) department for guidance.[4]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde.

Caption: Workflow for safe handling of 3-(4-Fluorophenyl)-1-isopropyl-1h-indole-2-carbaldehyde.

References

• 1. uah.edu [uah.edu]
• 2. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 3. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 4. Laboratory Safety [plantpath.k-state.edu]
• 5. edvotek.com [edvotek.com]
• 6. fishersci.com [fishersci.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]